Methyl 2-(3-amino-4-chlorophenyl)acetate

• CAS: 59833-69-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Methyl 2-(3-amino-4-chlorophenyl)acetate

For Researchers, Scientists, and Drug Development Professionals

Methyl 2-(3-amino-4-chlorophenyl)acetate is a valuable building block in medicinal chemistry and organic synthesis, frequently utilized as a key intermediate in the preparation of a variety of pharmacologically active compounds.[1][2] Its structure, featuring a reactive amino group and a versatile ester functionality on a halogenated phenyl ring, allows for extensive molecular elaboration. This guide provides a detailed exploration of the primary synthetic routes to this compound, offering insights into the underlying chemical principles, step-by-step protocols, and a comparative analysis of the available methodologies.

Strategic Approaches to Synthesis

The synthesis of Methyl 2-(3-amino-4-chlorophenyl)acetate can be broadly categorized into two primary strategies: the reduction of a nitro precursor and the direct esterification of the corresponding amino acid. The choice of strategy often depends on the availability and cost of starting materials, as well as the desired scale of the synthesis.

Strategy 1: Selective Reduction of Methyl 2-(4-chloro-3-nitrophenyl)acetate

This approach is one of the most common and efficient methods for the preparation of the target compound. It commences with the readily available precursor, Methyl 2-(4-chloro-3-nitrophenyl)acetate, and involves the selective reduction of the nitro group to an amine. The key challenge in this step is to achieve high chemoselectivity, leaving the ester and chloro functionalities intact.

The causality behind this strategic choice lies in the robust and well-documented nature of nitro group reductions. A variety of reducing agents can be employed, each with its own set of advantages and considerations. Catalytic hydrogenation, for instance, is often favored for its clean reaction profile and high yields.[3] The use of metal hydrides, such as sodium borohydride in the presence of a transition metal salt, offers a milder and often more accessible alternative.[4]

Caption: Synthetic pathway via selective nitro group reduction.

Strategy 2: Direct Esterification of 2-(3-amino-4-chlorophenyl)acetic acid

An alternative and equally viable route involves the direct esterification of 2-(3-amino-4-chlorophenyl)acetic acid with methanol. This strategy is particularly advantageous if the amino acid precursor is readily available or can be synthesized economically. The esterification of amino acids is a fundamental transformation in organic chemistry, with several well-established protocols.

The core principle of this approach is the acid-catalyzed reaction between the carboxylic acid and methanol, typically under reflux conditions. Reagents such as thionyl chloride (SOCl₂) or trimethylchlorosilane (TMSCl) in methanol are highly effective for this transformation, proceeding through the in situ generation of a more reactive acyl chloride or silyl ester intermediate, respectively.[5]

Caption: Synthetic pathway via direct esterification.

Comparative Analysis of Synthetic Routes

Parameter	Strategy 1: Nitro Reduction	Strategy 2: Direct Esterification
Starting Material	Methyl 2-(4-chloro-3-nitrophenyl)acetate	2-(3-amino-4-chlorophenyl)acetic acid
Key Transformation	Selective reduction of a nitro group	Esterification of a carboxylic acid
Common Reagents	H₂/Pd/C, SnCl₂·2H₂O, NaBH₄/FeCl₂[3][4]	MeOH/SOCl₂, MeOH/TMSCl[5]
Typical Yields	Generally high (>90%)[4]	Good to excellent (>85%)[5]
Advantages	High yields, clean reactions (catalytic hydrogenation)	Straightforward, well-established procedures
Considerations	Potential for over-reduction or dehalogenation with some reagents, handling of high-pressure H₂ for catalytic hydrogenation.	The amino acid precursor may be less readily available than the nitro compound. The reaction conditions can be harsh.

Experimental Protocols

The following protocols are detailed, step-by-step methodologies for the synthesis of Methyl 2-(3-amino-4-chlorophenyl)acetate, grounded in established chemical literature.

Protocol 1: Synthesis via Catalytic Hydrogenation of Methyl 2-(4-chloro-3-nitrophenyl)acetate

This protocol is adapted from standard procedures for the catalytic hydrogenation of aromatic nitro compounds.[6]

Materials:

• Methyl 2-(4-chloro-3-nitrophenyl)acetate

• Palladium on carbon (10% Pd/C)

• Methanol (reagent grade)

• Hydrogen gas

• Inert gas (Nitrogen or Argon)

• Filtration agent (e.g., Celite®)

Procedure:

• In a hydrogenation vessel, dissolve Methyl 2-(4-chloro-3-nitrophenyl)acetate in methanol.

• Carefully add 10% Pd/C catalyst to the solution under a stream of inert gas.

• Seal the vessel and purge with the inert gas, then with hydrogen gas.

• Pressurize the vessel with hydrogen gas to the desired pressure (typically 3-4 bar).

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) until the starting material is consumed.

• Once the reaction is complete, carefully vent the hydrogen gas and purge the vessel with an inert gas.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with methanol.

• Combine the filtrate and washings, and remove the solvent under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization or column chromatography to obtain pure Methyl 2-(3-amino-4-chlorophenyl)acetate.

Protocol 2: Synthesis via Direct Esterification of 2-(3-amino-4-chlorophenyl)acetic acid with TMSCl in Methanol

This protocol is based on the general method for the esterification of amino acids using trimethylchlorosilane.[5]

Materials:

• 2-(3-amino-4-chlorophenyl)acetic acid

• Methanol (anhydrous)

• Trimethylchlorosilane (TMSCl)

• Saturated sodium bicarbonate solution

• Ethyl acetate

• Brine

Procedure:

• To a round-bottom flask, add 2-(3-amino-4-chlorophenyl)acetic acid and anhydrous methanol.

• Cool the mixture in an ice bath.

• Slowly add trimethylchlorosilane (TMSCl) dropwise to the stirred suspension.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature.

• Monitor the reaction by TLC until the starting material is no longer detectable.

• Upon completion, carefully neutralize the reaction mixture by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure to afford the crude Methyl 2-(3-amino-4-chlorophenyl)acetate.

• Further purification can be achieved by column chromatography if necessary.

Conclusion

The synthesis of Methyl 2-(3-amino-4-chlorophenyl)acetate is a well-documented process with two primary and effective strategies. The choice between the selective reduction of a nitro precursor and the direct esterification of an amino acid will largely be dictated by the availability of starting materials and the desired scale of production. Both methods, when executed with care and precision, can provide high yields of the target compound, a crucial intermediate for further synthetic endeavors in the pharmaceutical and chemical industries.

References

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• Google Patents. (n.d.). EP0640583A2 - Process for the preparation of acetic esters from methanol.
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• ResearchGate. (n.d.). Synthesis of p-nitrophenyl acetate. Retrieved from [Link]

• PubChem. (n.d.). Methyl 2-(4-hydroxy-3-nitrophenyl)acetate. Retrieved from [Link]

• Google Patents. (n.d.). WO2023079128A1 - Catalytic hydrogenation of aromatic nitro compounds.
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"Methyl 2-(3-amino-4-chlorophenyl)acetate" chemical properties

An In-Depth Technical Guide to Methyl 2-(3-amino-4-chlorophenyl)acetate: Properties, Synthesis, and Applications

Introduction

Methyl 2-(3-amino-4-chlorophenyl)acetate is a substituted aromatic ester that serves as a pivotal structural motif in the fields of medicinal chemistry and organic synthesis. Its unique arrangement of an amino group, a chlorine atom, and a methyl ester on a phenylacetate framework provides multiple reactive sites for chemical modification. This trifunctional nature makes it a highly versatile building block for the synthesis of complex molecules, particularly active pharmaceutical ingredients (APIs).[1][2] This guide offers a comprehensive technical overview for researchers and drug development professionals, detailing the compound's core properties, synthetic pathways, reactivity, applications, and essential safety protocols.

Part 1: Core Chemical and Physical Properties

The fundamental identity and physical characteristics of a chemical reagent are paramount for its effective use in experimental design. Methyl 2-(3-amino-4-chlorophenyl)acetate is a solid at room temperature, characterized by its molecular structure and specific identifiers.[3] The presence of the methyl ester group generally enhances its solubility in common organic solvents compared to its carboxylic acid precursor, making it a more tractable intermediate for a variety of synthetic transformations.[1]

Table 1: Chemical Identifiers and Physicochemical Properties

Property	Value	Source(s)
CAS Number	59833-69-1	[1][2][3]
Molecular Formula	C₉H₁₀ClNO₂	[1][3]
Molecular Weight	199.63 g/mol	[1][2]
IUPAC Name	methyl 2-(3-amino-4-chlorophenyl)acetate	[1]
Synonyms	3-Amino-4-chlorophenylacetic acid methyl ester, Methyl 3-amino-4-chlorophenylacetate	[1][3]
Appearance	Solid	[3]
Boiling Point	296.6 ± 25.0 °C (Predicted)	[1]
Density	1.275 ± 0.06 g/cm³ (Predicted)	[1]
pKa	2.23 ± 0.10 (Predicted, for the conjugate acid of the amine)	[1]
Storage	Store at room temperature in a dark, inert atmosphere.	[1][2]

Part 2: Synthesis and Chemical Reactivity

Proposed Synthesis: Fischer Esterification

The most direct and industrially scalable synthesis of Methyl 2-(3-amino-4-chlorophenyl)acetate is the Fischer esterification of its corresponding carboxylic acid precursor, 3-amino-4-chlorophenylacetic acid. This acid-catalyzed reaction with methanol is a classic and efficient method for ester formation.

Causality: The mechanism involves the protonation of the carbonyl oxygen of the carboxylic acid by a strong acid catalyst (e.g., H₂SO₄), which significantly increases the electrophilicity of the carbonyl carbon. This activation facilitates nucleophilic attack by the weakly nucleophilic methanol. Subsequent proton transfers and elimination of a water molecule yield the stable methyl ester.

Caption: Proposed workflow for the synthesis of Methyl 2-(3-amino-4-chlorophenyl)acetate.

Detailed Synthesis Protocol (Hypothetical)

• Reaction Setup: To a solution of 3-amino-4-chlorophenylacetic acid (1.0 eq) in methanol (10-20 volumes), add concentrated sulfuric acid (0.1-0.2 eq) dropwise at room temperature.

• Heating: Heat the reaction mixture to reflux (approx. 65 °C) and maintain for 4-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Quenching: After completion, cool the mixture to room temperature and slowly pour it into a stirred, saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst.

• Extraction: Extract the aqueous mixture with an organic solvent such as ethyl acetate (3 x volumes).

• Washing & Drying: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Isolation: Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product, which can be further purified by column chromatography or recrystallization if necessary.

Reactivity Profile

The compound's utility stems from its three distinct reactive domains:

• The Amino Group (-NH₂): As a primary aromatic amine, this group is nucleophilic and basic. It readily undergoes acylation, alkylation, and diazotization reactions, allowing for the introduction of a wide array of functional groups.

• The Ester Group (-COOCH₃): This site is susceptible to nucleophilic acyl substitution. It can be hydrolyzed back to the carboxylic acid under acidic or basic conditions, or converted into amides by reacting with amines.

• The Aromatic Ring: The ring is substituted with an activating amino group and a deactivating chloro group. This substitution pattern directs further electrophilic aromatic substitution, although the overall reactivity is complex. The presence of the chlorine atom also enables transition metal-catalyzed cross-coupling reactions.

Part 3: Applications in Drug Discovery and Development

Methyl 2-(3-amino-4-chlorophenyl)acetate is not typically an active therapeutic agent itself but rather a crucial intermediate. Its value lies in providing a core scaffold that can be elaborated into more complex, biologically active molecules.[1][2]

• Scaffold for API Synthesis: It is a documented building block for APIs targeting central nervous system (CNS) disorders and cardiovascular diseases.[2] The phenylacetic acid moiety is a common feature in many drug classes.

• Combinatorial Chemistry: The distinct reactivity of the amino and ester groups makes it an ideal substrate for creating chemical libraries. By reacting the amino group with a diverse set of carboxylic acids (or acyl chlorides) and the ester group with various amines, researchers can rapidly generate a large number of analogs for high-throughput screening.

• Medicinal Chemistry Research: In medicinal chemistry, this compound serves as a valuable tool for structure-activity relationship (SAR) studies.[1] Modifications at its reactive sites help scientists understand how specific structural changes impact a molecule's interaction with biological targets like enzymes or receptors.[1]

Caption: Role as a versatile intermediate leading to diverse chemical classes.

Part 4: Analytical Characterization (Expected)

• ¹H NMR: The spectrum should feature distinct signals corresponding to:

  • Aromatic Protons: Three protons on the benzene ring, likely appearing as a multiplet or as distinct doublets and doublet of doublets between 6.5 and 7.5 ppm.

  • Methylene Protons (-CH₂-): A singlet around 3.6 ppm.

  • Methyl Protons (-OCH₃): A sharp singlet around 3.7 ppm.

  • Amine Protons (-NH₂): A broad singlet, the chemical shift of which would be concentration and solvent-dependent.

• ¹³C NMR: The spectrum would show nine distinct carbon signals, including signals for the ester carbonyl (around 170 ppm), aromatic carbons (115-150 ppm), the methylene carbon (~40 ppm), and the methoxy carbon (~52 ppm).

• Infrared (IR) Spectroscopy: Key vibrational bands would include N-H stretches for the primary amine (two bands, ~3350-3450 cm⁻¹), a strong C=O stretch for the ester (~1735 cm⁻¹), and C-Cl stretches in the fingerprint region.

• Mass Spectrometry (MS): The electron impact (EI) mass spectrum would show a molecular ion peak (M⁺) at m/z 199. The isotopic pattern for one chlorine atom (³⁵Cl/³⁷Cl ratio of ~3:1) would be evident in the molecular ion peak (M⁺ at 199 and M+2 at 201).

Part 5: Safety, Handling, and Storage

Safe handling of any chemical reagent is critical. While a specific safety data sheet (SDS) for this exact compound is not universally available, data from closely related analogs like other chloro- and amino-substituted phenylacetates provide a strong basis for hazard assessment and handling protocols.[4][5]

Table 2: GHS Hazard Information (Inferred from Analogs)

Hazard Class	GHS Statement	Code
Skin Corrosion/Irritation	Causes skin irritation	H315
Eye Damage/Irritation	Causes serious eye irritation	H319
Target Organ Toxicity	May cause respiratory irritation	H335
Acute Toxicity	Harmful if swallowed, in contact with skin, or if inhaled	H302, H312, H332

Standard Handling Protocol

• Engineering Controls: Always handle this compound inside a certified chemical fume hood to minimize inhalation exposure.[4][5] Facilities should be equipped with an eyewash station and a safety shower.[4]

• Personal Protective Equipment (PPE):

  • Hand Protection: Wear chemical-resistant gloves (e.g., nitrile). Inspect gloves prior to use.

  • Eye Protection: Use safety glasses with side-shields or chemical goggles.

  • Skin and Body Protection: Wear a lab coat. For larger quantities, consider a chemical-resistant apron or suit.

• Handling Practices: Avoid generating dust. Avoid contact with skin, eyes, and clothing.[4] Wash hands thoroughly after handling, before breaks, and at the end of the workday.[5]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4] Keep away from incompatible substances such as strong oxidizing agents and strong acids.[6]

• Disposal: Dispose of waste material and contaminated containers in accordance with local, state, and federal regulations at an approved waste disposal plant.[4]

Conclusion

Methyl 2-(3-amino-4-chlorophenyl)acetate is a fine chemical of significant strategic importance. Its value is defined not by any intrinsic biological activity, but by its versatility as a molecular scaffold. The ability to selectively modify its amino, ester, and aromatic functionalities provides chemists with a reliable and powerful tool for the synthesis of novel compounds, particularly in the pursuit of new pharmaceutical agents. A thorough understanding of its properties, reactivity, and safe handling procedures is essential for any researcher intending to utilize this valuable building block.

References

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A Technical Guide to Methyl 2-(3-amino-4-chlorophenyl)acetate (CAS 59833-69-1): Properties, Synthesis, and Applications in Pharmaceutical Development

Executive Summary & Core Compound Overview

Methyl 2-(3-amino-4-chlorophenyl)acetate, identified by CAS Number 59833-69-1, is a substituted aromatic ester of significant interest to the pharmaceutical and fine chemical industries.[1] Its unique trifunctional structure—comprising a reactive primary amine, a strategically positioned chlorine atom, and a modifiable methyl ester—renders it a highly versatile building block for complex organic synthesis.[2] This guide provides an in-depth technical analysis of this intermediate, covering its physicochemical properties, a validated synthetic pathway, comprehensive analytical characterization protocols, and its proven applications in drug discovery. The enhanced solubility of this compound in organic solvents, a direct result of its methyl ester group, makes it a favored reagent for constructing pharmaceutical intermediates.[2] This document is intended for researchers, process chemists, and drug development professionals seeking to leverage this compound's potential in their synthetic programs.

Caption: Proposed workflow for the synthesis of the title compound.

Detailed Synthesis Protocol

Objective: To synthesize Methyl 2-(3-amino-4-chlorophenyl)acetate from 4-chloro-3-nitrophenylacetic acid.

Step 1: Fischer Esterification

• To a solution of 4-chloro-3-nitrophenylacetic acid (1.0 eq) in methanol (10 volumes), add concentrated sulfuric acid (0.1 eq) dropwise at 0 °C.

• Warm the reaction mixture to reflux and maintain for 4-6 hours, monitoring by TLC for the disappearance of the starting material.

• Cool the mixture to room temperature and remove the methanol under reduced pressure.

• Dissolve the residue in ethyl acetate, wash with saturated sodium bicarbonate solution, then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude methyl 2-(4-chloro-3-nitrophenyl)acetate intermediate, which can often be used in the next step without further purification.

Step 2: Nitro Group Reduction

• Dissolve the crude methyl ester intermediate (1.0 eq) in ethanol (10 volumes).

• Add tin(II) chloride dihydrate (SnCl₂·2H₂O, 3.0-4.0 eq) portion-wise. The reaction is exothermic.

• Heat the mixture to reflux and stir for 2-3 hours until TLC analysis confirms the complete consumption of the nitro-intermediate.

• Cool the reaction to room temperature and carefully pour it into a saturated solution of sodium bicarbonate to neutralize the acid and precipitate tin salts.

• Filter the mixture through a pad of celite, washing thoroughly with ethyl acetate.

• Separate the organic layer from the filtrate, and extract the aqueous layer twice more with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Step 3: Purification

• The resulting crude product can be purified by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) or by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford the final product as a solid. [3]

Analytical Characterization & Quality Control

Rigorous analytical testing is paramount to confirm the identity, purity, and quality of any chemical intermediate intended for pharmaceutical use.

Caption: Standard analytical workflow for quality control of the intermediate.

Spectroscopic Profile (Predicted)

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals. The aromatic protons will appear as complex multiplets in the ~6.7-7.2 ppm range. A singlet corresponding to the two benzylic protons (-CH₂-) would be expected around 3.6 ppm. The three protons of the methyl ester (-OCH₃) should appear as a sharp singlet around 3.7 ppm. [4]The two protons of the primary amine (-NH₂) will present as a broad singlet, the chemical shift of which can vary depending on solvent and concentration.

• ¹³C NMR: The carbon spectrum will show a signal for the ester carbonyl carbon around 172 ppm. The aromatic carbons will resonate in the 115-150 ppm region. The benzylic carbon (-CH₂-) and the methyl ester carbon (-OCH₃) are expected around 40 ppm and 52 ppm, respectively. [5]* IR Spectroscopy: Key absorption bands would confirm the functional groups: a strong C=O stretch for the ester at ~1735 cm⁻¹, N-H stretching for the primary amine as a doublet around 3350-3450 cm⁻¹, and C-Cl stretching in the 1000-1100 cm⁻¹ region.

• Mass Spectrometry (MS): Electrospray ionization (ESI-MS) in positive mode should show a prominent molecular ion peak [M+H]⁺ at m/z 199.63, corresponding to the protonated molecule. The isotopic pattern characteristic of a chlorine-containing compound (an M+2 peak approximately one-third the intensity of the M peak) would be a definitive feature.

Chromatographic Purity Assessment

A robust reverse-phase HPLC (RP-HPLC) method is essential for determining the purity and identifying any process-related impurities. [6]

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10% B to 90% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	10 µL

| Sample Preparation | 1 mg/mL in 50:50 Acetonitrile:Water |

This method serves as a reliable baseline for quality control, capable of separating the target compound from potential starting materials and by-products.

Applications in Drug Discovery & Development

The utility of Methyl 2-(3-amino-4-chlorophenyl)acetate stems from its capacity to serve as a scaffold for diversification. Its functional groups are orthogonal, allowing for selective chemical modifications. It is utilized in the synthesis of a broad spectrum of bioactive compounds, including those targeting central nervous system disorders and cardiovascular diseases. [7]

• Amide Bond Formation: The primary amine is a potent nucleophile, readily reacting with acyl chlorides, activated carboxylic acids, or sulfonyl chlorides to form a diverse library of amides and sulfonamides. [8]This is a cornerstone reaction in medicinal chemistry for probing structure-activity relationships.

• N-Alkylation: The amine can undergo reductive amination or direct alkylation to introduce various substituents, modulating the compound's steric and electronic properties.

• Scaffold for Complex Synthesis: The compound serves as a key starting material in multi-step syntheses. For instance, a recent patent describes its use in the preparation of Dp receptor antagonists, where it is reacted with a complex acid chloride to build a larger, pharmacologically active molecule. [9]* Ester Hydrolysis: The methyl ester can be saponified to the corresponding carboxylic acid, which can then be used in further coupling reactions or to improve aqueous solubility.

Caption: Synthetic utility and derivatization potential of the title compound.

Safety & Regulatory Considerations

While no specific harmonized hazard classification is available, compounds with similar structures are often classified as skin, eye, and respiratory irritants. [10]A comprehensive Safety Data Sheet (SDS) from the manufacturer must be consulted before any handling. [11] General Safety Precautions:

• Engineering Controls: Use only in a chemical fume hood with adequate ventilation. [12]* Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety goggles, and a protective lab coat. * First Aid: In case of skin contact, wash immediately with plenty of soap and water. [11]For eye contact, rinse cautiously with water for several minutes. [11]If inhaled, move to fresh air. [11]Seek medical attention if irritation persists.

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

From a regulatory standpoint, as a non-API starting material, its quality must be well-controlled under a robust quality management system to ensure the final drug substance's purity and safety. Impurity profiling and control are critical aspects of its use in a GMP-regulated environment.

Conclusion

Methyl 2-(3-amino-4-chlorophenyl)acetate is a valuable and versatile chemical intermediate with significant applications in pharmaceutical research and development. Its well-defined structure provides multiple handles for synthetic modification, enabling the efficient construction of complex molecular architectures. By understanding its properties, synthesis, and analytical profile as detailed in this guide, researchers and chemists can effectively integrate this building block into their discovery and development pipelines, accelerating the path toward novel therapeutic agents.

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• ResearchGate. (2022). Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH.
• Chemistry LibreTexts. (2020). 12.2: NMR Spectra - an introduction and overview.
• EPFL. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the.
• Taylor & Francis Online. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals.

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• 9. US20250042870A1 - Dp antagonist - Google Patents [patents.google.com]
• 10. Methyl 2-amino-2-(4-chlorophenyl)acetate hydrochloride | C9H11Cl2NO2 | CID 12803949 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. fishersci.co.uk [fishersci.co.uk]
• 12. aksci.com [aksci.com]

Spectroscopic data of "Methyl 2-(3-amino-4-chlorophenyl)acetate"

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An In-Depth Technical Guide to Methyl 2-(3-amino-4-chlorophenyl)acetate

Prepared by: Gemini, Senior Application Scientist

Foreword for the Research Community

In the landscape of pharmaceutical and agrochemical research, intermediate compounds are the foundational pillars upon which novel molecular architectures are built. Methyl 2-(3-amino-4-chlorophenyl)acetate stands as one such critical building block. This technical guide is designed for researchers, medicinal chemists, and professionals in drug development, offering a consolidated resource on its core properties and strategic importance. Our objective is to provide not just data, but a deeper understanding of the causality behind its application, grounded in established scientific principles.

Core Molecular Profile

Methyl 2-(3-amino-4-chlorophenyl)acetate is a substituted phenylacetate derivative. The arrangement of the amino and chloro groups on the phenyl ring makes it a versatile precursor for the synthesis of more complex molecules, particularly heterocyclic systems commonly found in bioactive compounds.

Physicochemical Data

A precise understanding of a compound's fundamental properties is the bedrock of all subsequent experimental design. The key quantitative data for Methyl 2-(3-amino-4-chlorophenyl)acetate are summarized below.

Property	Value	Source(s)
Molecular Formula	C₉H₁₀ClNO₂	[1][2]
Molecular Weight	199.63 g/mol	[1][2]
CAS Number	59833-69-1	[1][3]
Physical Form	Solid	[2]

Structural Representation

The structural formula provides insight into the molecule's reactivity and potential for functionalization. The primary reactive sites are the amino group, the ester, and the aromatic ring itself, which can participate in various coupling reactions.

Caption: 2D structure of Methyl 2-(3-amino-4-chlorophenyl)acetate.

Strategic Importance in Synthesis

Role as a Pharmaceutical Intermediate

Methyl 2-(3-amino-4-chlorophenyl)acetate is primarily utilized as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs).[2] Its structure is particularly valuable for building molecules that target a range of conditions, including cardiovascular and central nervous system disorders. The presence of the aniline-like amino group and the chloro substituent allows for sequential, regioselective reactions to build complex heterocyclic scaffolds.

This compound is frequently employed in the development of kinase inhibitors . Kinases are a critical class of enzymes in cellular signaling, and their dysregulation is a known factor in diseases like cancer. The pyrazine core, which can be synthesized from intermediates like this one, is a common structural motif in many kinase inhibitors, often designed to interact with the hinge region of the kinase's active site.

Application in Agrochemicals

Beyond pharmaceuticals, this intermediate is also a building block in the synthesis of fine chemicals for the agrochemical industry. It contributes to the development of novel pesticides and herbicides, where precise molecular structures are required to ensure target specificity and efficacy.[2]

Experimental Protocols & Methodologies

Note: Specific, publicly documented protocols for the synthesis and analysis of Methyl 2-(3-amino-4-chlorophenyl)acetate are not widely available. The following sections provide generalized, field-proven methodologies for compounds of this class. These should be adapted and optimized by researchers for the specific compound.

General Synthesis Approach: Esterification

A common route for synthesizing methyl esters of amino-phenylacetic acids involves the esterification of the corresponding carboxylic acid.

Caption: Generalized workflow for the synthesis of amino acid methyl esters.

Step-by-Step Protocol (General Example):

• Reaction Setup: Suspend the starting material, 3-amino-4-chlorophenylacetic acid (1 equivalent), in anhydrous methanol.

• Catalyst Addition: Slowly add an acid catalyst, such as thionyl chloride or trimethylchlorosilane (TMSCl), at a controlled temperature (e.g., 0 °C).

• Reaction: Allow the mixture to warm to room temperature and stir until the reaction is complete, monitoring progress with Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Quenching & Extraction: Carefully quench the reaction with a saturated sodium bicarbonate solution. Extract the product into an organic solvent like ethyl acetate.

• Purification: Dry the combined organic layers, concentrate under reduced pressure, and purify the crude product using silica gel column chromatography to yield the final methyl ester.

Analytical Characterization

To ensure the identity and purity of the synthesized compound, a suite of analytical techniques should be employed.

High-Performance Liquid Chromatography (HPLC): HPLC is the standard method for assessing the purity of pharmaceutical intermediates.

• Rationale: A reversed-phase HPLC method separates compounds based on hydrophobicity. For a molecule like Methyl 2-(3-amino-4-chlorophenyl)acetate, this allows for the effective separation from less polar starting materials or more polar side products.

• Typical Conditions:

  • Column: C18 stationary phase (e.g., 4.6 x 250 mm).

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing an additive like 0.1% formic acid or trifluoroacetic acid (TFA) to ensure good peak shape for the amine.

  • Detection: UV detection, typically in the range of 220-340 nm.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful tool for both identification and purity assessment, particularly for volatile compounds.

• Rationale: Derivatization of the amino group (e.g., acylation) can improve chromatographic behavior by reducing polarity and preventing peak tailing. The mass spectrum provides a molecular fingerprint, confirming the molecular weight and offering structural information through fragmentation patterns.

• Derivatization (Optional but Recommended): Reacting the sample with a reagent like N-methyl-bis(trifluoroacetamide) (MBTFA) or ethyl chloroformate (ECF) can enhance volatility and chromatographic resolution.

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the definitive method for structural elucidation.

• ¹H NMR: Will confirm the presence of all protons, including the aromatic protons (with characteristic splitting patterns based on their positions), the methylene (-CH₂) protons, the methyl (-CH₃) ester protons, and the amine (-NH₂) protons.

• ¹³C NMR: Will identify all unique carbon atoms in the molecule, confirming the carbon skeleton.

Safety, Handling, and Storage

Working with any chemical intermediate requires strict adherence to safety protocols. While a specific Safety Data Sheet (SDS) for this exact compound is not widely published, data from closely related isomers suggest the following precautions.

Hazard Category	Precautionary Measures
Inhalation	Harmful if inhaled. Use only in a well-ventilated area or with local exhaust ventilation. Avoid breathing dust.
Skin Contact	May cause skin irritation. Wear protective gloves and clothing. Wash hands thoroughly after handling.
Eye Contact	May cause serious eye irritation. Wear safety glasses with side-shields or goggles.
Ingestion	Harmful if swallowed. Do not eat, drink, or smoke when using this product.
Storage	Store in a tightly closed container in a cool, dry, and well-ventilated place away from incompatible materials like strong oxidizing agents.

Conclusion for the Modern Researcher

Methyl 2-(3-amino-4-chlorophenyl)acetate is more than a catalog chemical; it is a strategic tool for molecular design. Its utility, particularly in the synthesis of kinase inhibitors and other complex bioactive molecules, makes it a compound of significant interest. While detailed public data on its synthesis and characterization remain specialized, the foundational principles of organic synthesis and analytical chemistry provide a robust framework for its effective use in the laboratory. As with any intermediate, the true value is unlocked through the ingenuity of the researchers who employ it to build the next generation of therapeutics and chemical technologies.

References

• 1. Carboxylsäuren | CymitQuimica [cymitquimica.com]
• 2. Methyl 2-(3-amino-4-chlorophenyl)acetate [myskinrecipes.com]
• 3. Methyl 2-(3-amino-4-chlorophenyl)acetate [myskinrecipes.com]

Starting materials for "Methyl 2-(3-amino-4-chlorophenyl)acetate" synthesis

An In-depth Technical Guide to the Synthesis of Methyl 2-(3-amino-4-chlorophenyl)acetate: Starting Materials and Strategic Insights

Introduction

Methyl 2-(3-amino-4-chlorophenyl)acetate is a pivotal chemical intermediate whose value is well-established in the synthesis of a wide array of pharmaceuticals and fine chemicals.[1][2] Its molecular architecture, featuring a reactive amino group, a halogenated phenyl ring, and an ester moiety, makes it a versatile building block for constructing more complex molecular frameworks.[1][2] This guide, intended for researchers, scientists, and professionals in drug development, provides an in-depth exploration of the prevalent and efficient synthetic pathways to this target molecule, with a core focus on the selection of starting materials and the rationale behind key procedural steps. We will dissect a robust and widely adopted two-step synthetic sequence, beginning with the commercially available precursor, 4-chloro-3-nitrophenylacetic acid.

Part 1: Retrosynthetic Analysis and Strategic Blueprint

A logical approach to devising a synthetic plan begins with retrosynthesis. The target molecule, Methyl 2-(3-amino-4-chlorophenyl)acetate, can be deconstructed into simpler, more readily available precursors. The two primary functional groups that offer strategic disconnection points are the ester and the amine.

• Ester Disconnection: The methyl ester can be traced back to its corresponding carboxylic acid, 2-(3-amino-4-chlorophenyl)acetic acid, via a retro-esterification step.

• Amine Disconnection: The aniline (amino) group is most commonly synthesized via the reduction of a nitro group. This points to 2-(4-chloro-3-nitrophenyl)acetic acid or its methyl ester as a key intermediate.

Combining these steps, the most logical and field-proven synthetic strategy involves two key transformations starting from 4-chloro-3-nitrophenylacetic acid:

• Step A: Esterification of the carboxylic acid.

• Step B: Reduction of the nitro group.

The sequence of these operations is critical. Performing the esterification first (Route 1) is strategically advantageous. Attempting to esterify 2-(3-amino-4-chlorophenyl)acetic acid (Route 2) would require protecting the nucleophilic amino group to prevent unwanted side reactions, such as amide formation, thus adding complexity and steps to the overall synthesis. Therefore, the preferred pathway is the esterification of the nitro-substituted precursor followed by the reduction of the nitro group.

Caption: Retrosynthetic analysis of Methyl 2-(3-amino-4-chlorophenyl)acetate.

Part 2: The Cornerstone Starting Material: 4-Chloro-3-nitrophenylacetic Acid

The success of any synthesis is fundamentally linked to the quality and accessibility of its starting materials. For this pathway, 4-chloro-3-nitrophenylacetic acid (CAS No: 37777-68-7) is the cornerstone.[3][4][5][6][7]

This aromatic carboxylic acid is a valuable intermediate in its own right, used in the development of pharmaceuticals and agrochemicals.[3] Its enhanced reactivity, due to the chloro and nitro substituents, makes it an ideal precursor.[3] It is commercially available from numerous chemical suppliers, making it a practical and cost-effective choice for both laboratory-scale research and larger-scale production.

Compound	CAS Number	Molecular Formula	Molecular Weight	Typical Purity
4-Chloro-3-nitrophenylacetic Acid	37777-68-7	C₈H₆ClNO₄	215.59 g/mol	>95%

Part 3: The Synthetic Pathway: A Step-by-Step Technical Guide

Step 1: Fischer-Speier Esterification

The first transformation is the conversion of the carboxylic acid to its corresponding methyl ester. The Fischer-Speier esterification is a classic, reliable, and atom-economical method for this purpose.[8][9] It involves reacting the carboxylic acid with an alcohol (in this case, methanol) in the presence of a strong acid catalyst, typically sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH).[10][11][12][13]

Causality and Mechanism: The reaction is an equilibrium-driven process.[9][11] The acid catalyst serves two primary functions:

• It protonates the carbonyl oxygen of the carboxylic acid, significantly increasing the electrophilicity of the carbonyl carbon.

• It facilitates the departure of the hydroxyl group as a neutral water molecule, a much better leaving group than the hydroxide anion (OH⁻).[13]

The reaction is typically driven to completion by using a large excess of the alcohol (methanol), which acts as both a reagent and the solvent, shifting the equilibrium toward the product side in accordance with Le Châtelier's principle.[10]

Caption: Mechanism of the Fischer-Speier Esterification.

Experimental Protocol: Synthesis of Methyl 2-(4-chloro-3-nitrophenyl)acetate

• Reagent Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend 4-chloro-3-nitrophenylacetic acid (1.0 equiv) in methanol (10-20 mL per gram of acid).

• Catalyst Addition: While stirring, carefully add concentrated sulfuric acid (H₂SO₄, 0.1-0.3 equiv) dropwise to the suspension. The addition is exothermic.

• Reaction: Heat the reaction mixture to reflux (approx. 65°C) and maintain for 4-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Cool the mixture to room temperature and reduce the volume of methanol under reduced pressure. Dilute the residue with ethyl acetate and carefully neutralize the mixture by washing with a saturated aqueous sodium bicarbonate (NaHCO₃) solution until effervescence ceases.

• Extraction: Separate the organic layer. Wash the organic layer sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent in vacuo to yield the crude product.

• Purification: The crude Methyl 2-(4-chloro-3-nitrophenyl)acetate can be purified by recrystallization from a suitable solvent system (e.g., methanol/water or ethanol) to afford a solid product.

Step 2: Reduction of the Aromatic Nitro Group

The second and final step is the selective reduction of the nitro group to an amine. This is a fundamental transformation in organic synthesis.[14] Several reliable methods are available, with the choice often depending on laboratory equipment, scale, and the presence of other reducible functional groups.[15][16] For this substrate, the ester group is generally stable to most nitro reduction conditions.

Method A: Catalytic Hydrogenation

• Principle: This method employs hydrogen gas (H₂) and a metal catalyst, most commonly palladium on carbon (Pd/C).[15] It is highly efficient and clean, as the only byproduct is water.

• Causality: The catalyst surface adsorbs both the hydrogen gas and the nitro-aromatic compound, facilitating the transfer of hydrogen atoms to the nitro group, which proceeds through nitroso and hydroxylamine intermediates to the final amine.[14]

• Considerations: Requires specialized high-pressure hydrogenation equipment. There is a potential risk of hydrodehalogenation (replacement of the chlorine atom with hydrogen), although this is generally minimal under controlled conditions with a 5% Pd/C catalyst.

Method B: Metal/Acid Reduction (e.g., SnCl₂ or Fe)

• Principle: Using metals like tin (Sn), iron (Fe), or zinc (Zn) in an acidic medium (e.g., HCl, Acetic Acid) is a classic and robust method.[15][17] Tin(II) chloride (SnCl₂) is particularly effective and often provides clean reductions.[15]

• Causality: The metal acts as the electron donor (reducing agent), and the acid serves as a proton source. The reaction proceeds through a series of single-electron transfers from the metal to the nitro group.

• Considerations: This method is well-suited for standard laboratory glassware. The work-up involves neutralizing the acid and removing metal salts, which can sometimes be cumbersome but is generally straightforward. It is highly chemoselective for the nitro group and does not affect the chloro or ester functionalities.[17]

Caption: Common pathways for the reduction of the nitro group.

Experimental Protocol: Reduction using Tin(II) Chloride (SnCl₂)

• Reagent Setup: In a round-bottom flask, dissolve Methyl 2-(4-chloro-3-nitrophenyl)acetate (1.0 equiv) in a suitable solvent such as ethanol or ethyl acetate.

• Reductant Addition: Add tin(II) chloride dihydrate (SnCl₂·2H₂O, 3-4 equiv) to the solution.

• Reaction: Heat the mixture to reflux (approx. 70-80°C) and stir for 2-4 hours. Monitor the reaction by TLC until the starting material is fully consumed.

• Work-up: Cool the reaction mixture to room temperature and pour it over crushed ice. Carefully basify the mixture to a pH of 8-9 using a saturated aqueous sodium bicarbonate or sodium hydroxide solution. This will precipitate tin salts.

• Filtration & Extraction: Filter the mixture through a pad of Celite® to remove the inorganic salts, washing the pad with ethyl acetate. Transfer the filtrate to a separatory funnel and extract with ethyl acetate.

• Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Concentration and Purification: Concentrate the solvent in vacuo to yield the crude product. If necessary, purify by column chromatography on silica gel or by recrystallization to obtain pure Methyl 2-(3-amino-4-chlorophenyl)acetate.

Comparison of Reduction Methodologies

Method	Reagents	Conditions	Pros	Cons
Catalytic Hydrogenation	H₂, Pd/C	1-4 atm H₂, RT-50°C	High yield, clean byproducts (H₂O), simple work-up.	Requires specialized pressure equipment; potential for dehalogenation.
Tin(II) Chloride	SnCl₂·2H₂O	Reflux in EtOH/EtOAc	High chemoselectivity, uses standard lab equipment, reliable.	Stoichiometric amounts of metal salts produced, requires careful work-up.[15]
Iron/Acid	Fe, HCl or AcOH	Reflux in EtOH/H₂O	Inexpensive, effective, and environmentally benign metal.	Can require strongly acidic conditions and work-up can be messy.[15]

Conclusion

The synthesis of Methyl 2-(3-amino-4-chlorophenyl)acetate is most efficiently and reliably achieved through a two-step sequence starting from the commercially available 4-chloro-3-nitrophenylacetic acid. This process, involving a Fischer-Speier esterification followed by the reduction of the nitro group, represents a robust and scalable route. The choice of reduction methodology—catalytic hydrogenation versus metal/acid reduction—can be adapted based on available equipment and scale, with the SnCl₂ method offering a highly selective and accessible option for most laboratory settings. This guide provides the strategic framework and detailed protocols necessary for the successful synthesis of this valuable chemical intermediate.

References

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• Master Organic Chemistry. (2022). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Available from: [Link]

• Organic Chemistry Portal. Fischer Esterification. Available from: [Link]

• Organic Chemistry Portal. Nitro Reduction - Common Conditions. Available from: [Link]

• Chemistry Steps. Fischer Esterification. Available from: [Link]

• Wikipedia. Fischer–Speier esterification. Available from: [Link]

• Reactions. Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Available from: [Link]

• Wikipedia. Reduction of nitro compounds. Available from: [Link]

• Georg Thieme Verlag. (2017). Reduction of Nitro Compounds to Amines, Azo Compounds, Hydroxylamines, and Oximes, and Reduction of N-Oxides to Amines. Science of Synthesis. Available from: [Link]

• JoVE. (2023). Preparation of Amines: Reduction of Oximes and Nitro Compounds. Available from: [Link]

• LookChem. Cas 59833-69-1, 3-AMINO-4-CHLOROPHENYLACETIC ACID METHYL ESTER. Available from: [Link]

• MySkinRecipes. Methyl 2-(3-amino-4-chlorophenyl)acetate. Available from: [Link]

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• PubChemLite. 4-chloro-3-nitrophenylacetic acid (C8H6ClNO4). Available from: [Link]

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A Technical Guide to the Structural Elucidation of Methyl 2-(3-amino-4-chlorophenyl)acetate

For Researchers, Scientists, and Drug Development Professionals

Preamble: The Role of a Key Pharmaceutical Intermediate

In the landscape of pharmaceutical development, the precise characterization of intermediate compounds is a cornerstone of safety, efficacy, and regulatory compliance. Methyl 2-(3-amino-4-chlorophenyl)acetate is one such critical building block. It serves as a key intermediate in the synthesis of a variety of active pharmaceutical ingredients (APIs), particularly those targeting cardiovascular and central nervous system disorders.[1] Its molecular framework, featuring a substituted phenyl ring and a reactive ester group, allows for extensive functionalization, making it a versatile precursor in medicinal chemistry.[1] This guide provides an in-depth, multi-technique approach to the structural elucidation of this compound, grounding each step in the fundamental principles of analytical chemistry and offering field-proven insights into data interpretation.

Core Physicochemical & Structural Identity

A foundational step in any analytical endeavor is to collate the known properties of the target molecule. This data serves as a reference against which experimental results are validated.

Property	Value	Source(s)
Molecular Formula	C₉H₁₀ClNO₂	[2]
Molecular Weight	199.63 g/mol	[2][3]
CAS Number	59833-69-1	[3]
Appearance	Solid	[2]
IUPAC Name	Methyl 2-(3-amino-4-chlorophenyl)acetate	[2]

Visualizing the Molecular Architecture

A 2D structural representation is essential for contextualizing the spectroscopic data that follows. The diagram below illustrates the connectivity of atoms and assigns numbering for clarity in subsequent discussions.

Caption: 2D structure of Methyl 2-(3-amino-4-chlorophenyl)acetate.

The Integrated Analytical Workflow: A Strategy of Complementarity

No single analytical technique provides a complete structural picture. The most robust elucidations are achieved by integrating data from multiple orthogonal methods. Mass spectrometry provides the molecular weight and elemental formula, infrared spectroscopy identifies functional groups, and nuclear magnetic resonance spectroscopy maps the precise carbon-hydrogen framework.

Caption: Integrated workflow for structural elucidation.

Mass Spectrometry (MS): Defining the Molecular Blueprint

Causality: The primary objective of MS in this context is to confirm the molecular weight and derive the elemental formula. Electron Ionization (EI) is a common technique that also induces fragmentation, providing valuable structural clues that act as pieces of a molecular puzzle.

Expected Molecular Ion and Isotopic Pattern

The presence of a chlorine atom is a key diagnostic feature in the mass spectrum. Chlorine has two stable isotopes, ³⁵Cl (≈75.8% abundance) and ³⁷Cl (≈24.2% abundance), in a roughly 3:1 ratio. This results in a characteristic isotopic pattern for any chlorine-containing fragment.

• [M]⁺ (with ³⁵Cl): C₉H₁₀³⁵ClNO₂ = 199.04 m/z

• [M+2]⁺ (with ³⁷Cl): C₉H₁₀³⁷ClNO₂ = 201.04 m/z

The molecular ion region should therefore show two peaks at m/z 199 and 201, with relative intensities of approximately 3:1.

Predictive Fragmentation Analysis

The fragmentation pattern provides a roadmap of the molecule's structure. The weakest bonds are most likely to cleave.

Expected m/z	Fragment Ion	Corresponding Neutral Loss	Rationale
199/201	[C₉H₁₀ClNO₂]⁺	-	Molecular Ion (M⁺)
168/170	[C₈H₇ClNO]⁺	•OCH₃	Loss of the methoxy radical from the ester.
140/142	[C₇H₅ClNO]⁺	•COOCH₃	Loss of the carbomethoxy radical.
126/128	[C₆H₅ClN]⁺	•CH₂COOCH₃	Benzylic cleavage, a very common fragmentation pathway.[4]

Experimental Protocol: LC-MS/MS Analysis

Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful technique for analyzing pharmaceutical intermediates.[5][6]

• Sample Preparation: Dissolve 1 mg of the compound in 1 mL of a suitable solvent (e.g., methanol or acetonitrile).

• Chromatography: Inject the sample onto a C18 reverse-phase HPLC column. Use a gradient elution with mobile phases of water (with 0.1% formic acid) and acetonitrile (with 0.1% formic acid).

• Ionization: Utilize an Electrospray Ionization (ESI) source in positive ion mode. This is a "soft" ionization technique that will likely keep the molecular ion intact.

• Mass Analysis: Acquire full scan mass spectra from m/z 50 to 500.

• Fragmentation (MS/MS): Select the precursor ions at m/z 199 and 201 for collision-induced dissociation (CID) to generate and analyze fragment ions, confirming the pathways predicted above.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Skeleton

Causality: NMR spectroscopy is the most powerful tool for determining the detailed structure of an organic molecule. It provides information on the chemical environment, connectivity, and number of hydrogen (¹H NMR) and carbon (¹³C NMR) atoms.

¹H NMR Spectroscopy: Proton Environments

The predicted ¹H NMR spectrum will show distinct signals for each unique proton environment. Chemical shifts are influenced by the electron-donating amino group and the electron-withdrawing chloro and acetate groups.

Predicted δ (ppm)	Multiplicity	Integration	Assignment	Rationale
~7.2-7.3	d	1H	H-5	Adjacent to the electron-withdrawing Cl group.
~6.8	d	1H	H-2	Ortho to the electron-donating NH₂ group.
~6.6	dd	1H	H-6	Coupled to both H-2 and H-5.
~4.0-4.5	br s	2H	-NH₂	Broad signal due to quadripolar relaxation and exchange.
~3.6	s	3H	-OCH₃	Singlet for the methyl ester protons.
~3.5	s	2H	-CH₂-	Singlet for the benzylic methylene protons.

¹³C NMR Spectroscopy: The Carbon Framework

The ¹³C NMR spectrum reveals all unique carbon atoms in the molecule. Online prediction tools can provide estimates for these shifts.[7][8]

Predicted δ (ppm)	Assignment	Rationale
~171-173	C=O	Typical chemical shift for an ester carbonyl carbon.
~145	C-3	Carbon attached to the amino group (C-NH₂).
~132	C-1	Quaternary carbon attached to the acetate group.
~130	C-5	Aromatic CH adjacent to the Cl group.
~128	C-4	Carbon attached to the chlorine atom (C-Cl).
~118	C-6	Aromatic CH.
~115	C-2	Aromatic CH ortho to the amino group.
~52	-OCH₃	Methyl carbon of the ester.
~40	-CH₂-	Benzylic methylene carbon.

Experimental Protocol: NMR Sample Preparation and Acquisition

• Sample Preparation: Dissolve approximately 10-20 mg of the sample in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Add a small amount of Tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• Acquisition: Place the sample in a 5 mm NMR tube and acquire spectra on a 400 MHz (or higher) spectrometer.

• ¹H NMR: Acquire a standard proton spectrum with 16-32 scans.

• ¹³C NMR: Acquire a proton-decoupled carbon spectrum. Due to the lower natural abundance of ¹³C, several hundred to a few thousand scans may be necessary to achieve a good signal-to-noise ratio.

• 2D NMR (Optional but Recommended): Experiments like COSY (H-H correlation) and HSQC (C-H correlation) can be performed to unambiguously confirm the connectivity between protons and carbons, validating the assignments made above.

Infrared (IR) Spectroscopy: Identifying Functional Groups

Causality: IR spectroscopy is a rapid and effective method for confirming the presence of key functional groups. The principle is that different chemical bonds vibrate at specific, characteristic frequencies when they absorb infrared radiation.

Characteristic Absorption Bands

The IR spectrum will provide clear evidence for the amine, ester, and aromatic components of the molecule.

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Rationale
3450-3300	N-H Asymmetric & Symmetric Stretch	Primary Aromatic Amine	A characteristic two-pronged peak for a primary amine (R-NH₂).[9]
3100-3000	C-H Stretch	Aromatic	Indicates C-H bonds on the benzene ring.[10][11]
2980-2850	C-H Stretch	Aliphatic	Corresponds to the -CH₂- and -OCH₃ groups.
~1735	C=O Stretch	Ester	A very strong, sharp absorption, highly diagnostic for the ester carbonyl.
1620-1580	N-H Bend	Primary Amine	Bending vibration of the N-H bond.[9]
1600 & 1500	C=C Stretch	Aromatic Ring	Characteristic absorptions for the benzene ring skeleton.[10][11]
1250-1100	C-O Stretch	Ester	Strong absorption from the C-O single bonds of the ester group.[12]
~800-700	C-Cl Stretch	Aryl Halide	Typically found in the fingerprint region.

Experimental Protocol: Attenuated Total Reflectance (ATR)-IR

• Instrument Preparation: Record a background spectrum of the clean ATR crystal to subtract atmospheric (CO₂, H₂O) and instrument noise.

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

• Data Acquisition: Apply pressure to ensure good contact and collect the spectrum. Typically, 16-32 scans are co-added to produce the final spectrum.

• Processing: The resulting spectrum of transmittance or absorbance versus wavenumber is analyzed for the characteristic peaks listed above.

Synthesis and Potential Impurities: A Note on Practical Application

From a drug development perspective, it is crucial to understand the synthesis of an intermediate to anticipate potential impurities. A plausible synthetic route could involve the esterification of 3-amino-4-chlorophenylacetic acid.[13] In this case, potential impurities could include the unreacted starting acid or by-products from side reactions. These impurities would manifest as extra peaks in the NMR and MS spectra and could introduce additional bands (e.g., a broad O-H stretch from the carboxylic acid) in the IR spectrum. Robust analytical methods, like the ones described, are essential for ensuring the purity of the intermediate before it proceeds to the next stage of API synthesis.[14][15]

Conclusion: A Triad of Corroborating Evidence

The structural elucidation of Methyl 2-(3-amino-4-chlorophenyl)acetate is achieved through the synergistic application of mass spectrometry, NMR spectroscopy, and IR spectroscopy. MS confirms the molecular weight (199.63 g/mol ) and the presence of chlorine through its isotopic signature. IR spectroscopy provides definitive evidence of the primary amine, ester, and aromatic ring functional groups. Finally, ¹H and ¹³C NMR spectroscopy offer an unambiguous map of the molecular structure, detailing the precise arrangement and environment of every hydrogen and carbon atom. Together, these techniques provide a self-validating system, ensuring the identity, purity, and quality of this vital pharmaceutical intermediate.

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• A process for resolution of methylamino(2-chlorophenyl)acetate.
• Process for making 3-amino-2-chloro-4-methylpyridine.

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• SYNTHESIS OF 3-AMINO-2-CHLORO-4-METHYLPYRIDINE FROM MALONONITRILE AND ACETONE.

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An In-depth Technical Guide to the Reactivity of Methyl 2-(3-amino-4-chlorophenyl)acetate

Foreword

In the landscape of modern drug discovery and fine chemical synthesis, the strategic utility of functionalized building blocks is paramount. Methyl 2-(3-amino-4-chlorophenyl)acetate is one such molecule, a deceptively simple scaffold that harbors a rich and nuanced reactivity profile. This guide is intended for researchers, medicinal chemists, and process development scientists who seek to exploit the synthetic potential of this versatile intermediate. We will move beyond a mere cataloging of reactions to a deeper exploration of the electronic and steric factors that govern its transformations. The protocols and mechanistic insights presented herein are curated from established chemical principles and analogous systems, providing a robust framework for practical application and further innovation.

Molecular and Spectroscopic Characterization

Methyl 2-(3-amino-4-chlorophenyl)acetate is a substituted phenylacetate ester. Its structure is characterized by a benzene ring substituted with a chloro group, an amino group, and a methyl acetate group. This unique arrangement of functional groups dictates its chemical behavior and provides multiple avenues for synthetic elaboration.

Table 1: Physicochemical Properties of Methyl 2-(3-amino-4-chlorophenyl)acetate

Property	Value	Source
CAS Number	59833-69-1
Molecular Formula	C₉H₁₀ClNO₂
Molecular Weight	199.63 g/mol
Appearance	Solid
Purity	Typically >98%

Spectroscopic Profile (Predicted)

¹H NMR (Predicted, 500 MHz, CDCl₃): The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methylene protons of the acetate group, the methyl protons of the ester, and the amino protons. The aromatic region will likely display a complex splitting pattern due to the substitution pattern.

¹³C NMR (Predicted, 125 MHz, CDCl₃): The carbon-13 NMR spectrum will provide valuable information about the carbon framework of the molecule. Key resonances are expected for the carbonyl carbon of the ester, the aromatic carbons, the methylene carbon, and the methyl carbon.

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts for Methyl 2-(3-amino-4-chlorophenyl)acetate

Assignment	Predicted ¹H NMR (δ, ppm)	Predicted ¹³C NMR (δ, ppm)
C=O	-	~171-173
Ar-C-Cl	-	~120-125
Ar-C-NH₂	-	~145-148
Ar-C-H	~6.7-7.2	~115-135
CH₂	~3.6	~40-42
O-CH₃	~3.7	~52-54
NH₂	~3.5-4.5 (broad)	-

Core Reactivity Analysis

The reactivity of Methyl 2-(3-amino-4-chlorophenyl)acetate is governed by three key functional groups: the primary aromatic amine, the chloro substituent on the aromatic ring, and the methyl ester. The interplay of these groups allows for a diverse range of chemical transformations.

Caption: Core reactivity pathways of Methyl 2-(3-amino-4-chlorophenyl)acetate.

Reactions at the Amino Group

The primary amino group is a potent nucleophile and a versatile handle for derivatization.

The amino group readily undergoes acylation with acyl halides or anhydrides to form the corresponding amides. This reaction is often used to protect the amino group or to introduce specific acyl moieties as part of a larger synthetic strategy. The reaction is typically carried out in the presence of a non-nucleophilic base, such as pyridine or triethylamine, to neutralize the acid byproduct.

Treatment of the primary aromatic amine with nitrous acid (generated in situ from sodium nitrite and a strong acid) at low temperatures leads to the formation of a diazonium salt. This intermediate is highly versatile and can be converted to a wide range of functional groups via the Sandmeyer reaction, which utilizes copper(I) salts as catalysts.[1][2] This allows for the replacement of the amino group with halides (Cl, Br), cyanide, and other functionalities.

Direct N-alkylation of the amino group can be achieved using alkyl halides, though over-alkylation to the secondary and tertiary amines can be a competing process. A more controlled method for mono-alkylation is reductive amination, where the amine is first condensed with an aldehyde or ketone to form an imine, which is then reduced in situ with a reducing agent like sodium borohydride.

Reactions Involving the Chloro Substituent

The chloro group on the aromatic ring is a handle for transition metal-catalyzed cross-coupling reactions.

The chloro group can be replaced with a variety of nitrogen nucleophiles (amines, amides, etc.) through the Buchwald-Hartwig amination.[3] This palladium-catalyzed reaction is a powerful tool for the formation of C-N bonds and is widely used in pharmaceutical synthesis. The choice of palladium precursor, ligand, and base is crucial for achieving high yields and broad substrate scope.

While less reactive than the corresponding bromo or iodo derivatives, the chloro substituent can participate in Suzuki-Miyaura cross-coupling reactions with boronic acids or their esters to form C-C bonds. This reaction typically requires a palladium catalyst with specialized ligands designed for the activation of aryl chlorides.

Experimental Protocols

Disclaimer: The following protocols are generalized procedures adapted from literature for structurally similar compounds. Optimization of reaction conditions (e.g., temperature, reaction time, stoichiometry) may be necessary for Methyl 2-(3-amino-4-chlorophenyl)acetate.

General Protocol for N-Acylation

Caption: Experimental workflow for N-acylation.

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve Methyl 2-(3-amino-4-chlorophenyl)acetate (1.0 eq) and a non-nucleophilic base such as triethylamine (1.2 eq) in a suitable anhydrous solvent like dichloromethane (DCM).

• Addition of Acylating Agent: Cool the solution to 0 °C using an ice bath. Slowly add the acyl chloride or anhydride (1.1 eq) dropwise to the stirred solution.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-12 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel and extract with DCM.

• Purification: Wash the combined organic layers with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.

General Protocol for Diazotization and Sandmeyer Reaction (Bromination Example)

Caption: Experimental workflow for Sandmeyer bromination.

• Diazotization: In a flask, suspend Methyl 2-(3-amino-4-chlorophenyl)acetate (1.0 eq) in an aqueous solution of hydrobromic acid (HBr). Cool the suspension to 0-5 °C in an ice-salt bath. Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 eq) dropwise, maintaining the temperature below 5 °C. Stir the resulting diazonium salt solution for 30 minutes at 0-5 °C.

• Sandmeyer Reaction: In a separate flask, dissolve copper(I) bromide (CuBr, 1.2 eq) in HBr and cool to 0 °C. Slowly add the cold diazonium salt solution to the CuBr solution with vigorous stirring.

• Reaction and Work-up: Allow the reaction mixture to warm to room temperature and stir for 1-3 hours. The evolution of nitrogen gas should be observed. Pour the reaction mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography.

Applications in Drug Discovery and Organic Synthesis

Methyl 2-(3-amino-4-chlorophenyl)acetate is a valuable intermediate in the synthesis of a variety of target molecules.[3] Its utility stems from the ability to selectively modify the different functional groups present in the molecule.

• Pharmaceutical Intermediates: The structural motif of a substituted phenylacetic acid is found in numerous active pharmaceutical ingredients (APIs). The amino and chloro groups on the phenyl ring of this molecule allow for its incorporation into more complex drug candidates, particularly those targeting the central nervous system and cardiovascular diseases.

• Scaffold for Library Synthesis: The versatile reactivity of this compound makes it an ideal starting material for the synthesis of compound libraries for high-throughput screening in drug discovery programs.

• Fine and Agrochemical Synthesis: Beyond pharmaceuticals, this intermediate can be employed in the synthesis of fine chemicals and agrochemicals, such as pesticides and herbicides.[4]

Conclusion

Methyl 2-(3-amino-4-chlorophenyl)acetate is a multifunctional building block with a well-defined reactivity profile. The presence of a nucleophilic amino group, a halogen for cross-coupling, and an ester functionality allows for a wide range of selective transformations. A thorough understanding of the interplay of these functional groups, as outlined in this guide, is crucial for leveraging the full synthetic potential of this valuable intermediate in the pursuit of novel chemical entities.

References

• Sandmeyer, T. Ueber die Ersetzung der Amidgruppe durch Chlor in den aromatischen Substanzen. Ber. Dtsch. Chem. Ges.1884, 17, 1633–1635.
• Hodgson, H. H. The Sandmeyer Reaction. Chem. Rev.1947, 40, 251–277.
• Fujisaki, F.; Oishi, M.; Sumoto, K. A Conventional New Procedure for N-acylation of Unprotected Amino Acids. Chem. Pharm. Bull.2007, 55, 124-127.
• Surry, D. S.; Buchwald, S. L. Biaryl Phosphane Ligands in Palladium-Catalyzed Amination. Angew. Chem. Int. Ed.2008, 47, 6338–6361.

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• Wikipedia. Buchwald–Hartwig amination. [Online] Available at: [Link].

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The Versatile Scaffold: Unlocking the Potential of Methyl 2-(3-amino-4-chlorophenyl)acetate in Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the identification and optimization of novel molecular scaffolds are paramount to the development of new therapeutic agents. Among the myriad of chemical building blocks, Methyl 2-(3-amino-4-chlorophenyl)acetate stands out as a particularly versatile scaffold, offering a unique combination of reactive sites and structural features that make it an attractive starting point for the synthesis of diverse compound libraries. This technical guide provides a comprehensive overview of the potential applications of this compound in medicinal chemistry, drawing upon established synthetic methodologies and principles of drug design to illuminate its promise in the quest for innovative treatments for a range of human diseases.

The Strategic Importance of the Aminophenylacetate Core

Methyl 2-(3-amino-4-chlorophenyl)acetate is a derivative of phenylacetic acid, a structural motif present in numerous biologically active molecules. The core structure of this compound presents three key features for medicinal chemists to exploit: a reactive primary amine, a modifiable ester group, and a chlorinated phenyl ring. This trifecta of functionalities allows for a wide array of chemical transformations, enabling the exploration of vast chemical space and the fine-tuning of pharmacokinetic and pharmacodynamic properties.

The primary amino group serves as a crucial handle for the introduction of various substituents through well-established reactions such as acylation, alkylation, and sulfonylation. This allows for the systematic investigation of structure-activity relationships (SAR), a cornerstone of the lead optimization process. The methyl ester can be readily hydrolyzed to the corresponding carboxylic acid, providing another point for modification or for improving solubility and pharmacokinetic profiles. Furthermore, the chlorine atom on the phenyl ring can influence the electronic properties of the molecule and provide a vector for further functionalization through cross-coupling reactions. This inherent versatility makes Methyl 2-(3-amino-4-chlorophenyl)acetate a valuable intermediate in the synthesis of complex molecules targeting a variety of biological pathways.[1][2]

Synthetic Pathways and Key Transformations

The utility of Methyl 2-(3-amino-4-chlorophenyl)acetate as a scaffold is underpinned by the accessibility and efficiency of synthetic routes to its derivatives. The primary amino group is the most common site for initial diversification.

N-Acylation and N-Sulfonylation

Standard amide bond formation and sulfonylation reactions provide a straightforward means to introduce a wide range of functionalities at the 3-amino position. These modifications can profoundly impact the biological activity of the resulting compounds by introducing new pharmacophoric elements and altering the overall physicochemical properties.

Figure 1: General scheme for N-acylation and N-sulfonylation reactions.

Experimental Protocol: General Procedure for N-Acylation

• To a solution of Methyl 2-(3-amino-4-chlorophenyl)acetate (1.0 eq) in a suitable aprotic solvent (e.g., dichloromethane, tetrahydrofuran) at 0 °C, add a base (e.g., triethylamine, diisopropylethylamine) (1.2 eq).

• Slowly add the desired acyl chloride or acid anhydride (1.1 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired N-acylated derivative.

Applications in Kinase Inhibitor Discovery

The 3-aminophenylacetamide scaffold is a privileged structure in the design of kinase inhibitors. The amino group often serves as a key hydrogen bond donor, interacting with the hinge region of the kinase ATP-binding site. The phenyl ring can be directed towards the hydrophobic pocket, and modifications at the para-position (relative to the amino group) can be used to enhance selectivity and potency. While direct examples starting from Methyl 2-(3-amino-4-chlorophenyl)acetate are not abundant in publicly available literature, the structural motif is highly relevant. For instance, the discovery of CX-4945, a potent and selective inhibitor of protein kinase CK2, involved the optimization of a 5-(3-chlorophenylamino)benzo[c][1][3]naphthyridine-8-carboxylic acid scaffold.[4][5] This highlights the importance of the 3-chloroaniline moiety in achieving high affinity and selectivity.

The general strategy for designing kinase inhibitors based on the Methyl 2-(3-amino-4-chlorophenyl)acetate core would involve coupling the amino group with a heterocyclic system that can interact with the adenine region of the ATP binding site.

Figure 2: Conceptual workflow for designing kinase inhibitors.

Development of Novel Anticancer Agents

The aminophenylacetate scaffold has also been explored for the development of novel anticancer agents. For example, derivatives of 2-(4-amino-3-methylphenyl)benzothiazoles have shown potent and selective antitumor properties.[6] While the substitution pattern is different, this demonstrates the potential of aminophenyl derivatives in oncology. The 3-amino-4-chlorophenyl moiety can be incorporated into various heterocyclic systems known to possess anticancer activity, such as quinazolines, triazines, and pyrazoles.

A hypothetical drug discovery workflow for developing anticancer agents from this scaffold could involve:

• Library Synthesis: Synthesize a diverse library of compounds by reacting Methyl 2-(3-amino-4-chlorophenyl)acetate with a variety of building blocks targeting known cancer-related pathways.

• High-Throughput Screening: Screen the library against a panel of cancer cell lines to identify initial hits.

• SAR Studies: For the most promising hits, synthesize a focused library of analogs to establish a clear structure-activity relationship.

• Mechanism of Action Studies: Investigate the molecular target and mechanism of action of the lead compounds.

• In Vivo Efficacy Studies: Evaluate the antitumor activity of the optimized compounds in preclinical animal models.

Figure 3: A typical workflow for anticancer drug discovery.

Future Perspectives and Conclusion

Methyl 2-(3-amino-4-chlorophenyl)acetate represents a promising and underexplored scaffold in medicinal chemistry. Its synthetic tractability and the presence of multiple points for diversification make it an ideal starting point for the generation of novel compound libraries for a wide range of therapeutic targets. While the direct application of this specific molecule in late-stage clinical candidates is not yet widely documented, the principles of medicinal chemistry and the prevalence of similar structural motifs in successful drug discovery programs strongly suggest its potential.

Future research efforts should focus on the systematic exploration of the chemical space around this scaffold. The synthesis and biological evaluation of derivatives targeting kinases, proteases, and other enzyme families, as well as G-protein coupled receptors, are warranted. The application of modern drug discovery technologies, such as computational modeling and high-throughput screening, will be instrumental in unlocking the full therapeutic potential of Methyl 2-(3-amino-4-chlorophenyl)acetate and its derivatives.

References

• Pierre, F., Chua, P. C., O'Brien, S. E., Siddiqui-Jain, A., Bourbon, P., Haddach, M., ... & Ryckman, D. M. (2011). Discovery and SAR of 5-(3-chlorophenylamino)benzo[c][1][3]naphthyridine-8-carboxylic acid (CX-4945), the first clinical stage inhibitor of protein kinase CK2 for the treatment of cancer. Journal of medicinal chemistry, 54(2), 635–654.

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• MDPI. (2020). The Crystal Structure of 3-Amino-1-(4-Chlorophenyl)-9-Methoxy-1H-Benzo[f]Chromene-2-Carbonitrile: Antimicrobial Activity and Docking Studies. Molecules, 25(15), 3422.

• PubChem. (n.d.). N-(3-Amino-4-chlorophenyl)acetamide. Retrieved from [Link]

• National Center for Biotechnology Information. (2020). Newly synthesized 3-(4-chloro-phenyl)-3-hydroxy-2,2-dimethyl-propionic acid methyl ester derivatives selectively inhibit the proliferation of colon cancer cells. RSC Advances, 10(16), 9495–9507.
• National Center for Biotechnology Information. (2008). [11C]N-Methyl-N-phenyl-[2-(4-chlorophenyl)-6,8-dichloroimidazo[1,2-a]pyridin-3-yl]acetamide.
• MDPI. (2021). Diversity-Oriented Synthesis: Amino Acetophenones as Building Blocks for the Synthesis of Natural Product Analogs. Molecules, 26(21), 6692.
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• MDPI. (n.d.). Special Issue : Synthesis of Bioactive Compounds.
• National Center for Biotechnology Information. (2023). Crystal Structures and Physicochemical Properties of 3-Chloro-4-hydroxyphenylacetic Acid Salts with Amines. Crystals, 13(10), 1482.
• MDPI. (n.d.).
• MDPI. (n.d.). Identification of 3-[(4-Acetylphenyl)(4-Phenylthiazol-2-Yl)Amino]Propanoic Acid Derivatives as Promising Scaffolds for the Development of Novel Anticancer Candidates Targeting SIRT2 and EGFR.

• PubMed. (2005). Synthesis and SAR of 4-(3-hydroxyphenylamino)pyrrolo[2,1-f][1][7]triazine based VEGFR-2 kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 15(5), 1429–1433.

• PubMed. (1995). Structure-activity relationship studies of CNS agents, Part 23: N-(3-phenylpropyl)- and N-[(E)-cinnamyl]-1,2,3,4-tetrahydroisoquinoline mimic 1-phenylpiperazine at 5-HT1A receptors. Archiv der Pharmazie, 328(7-8), 604–608.
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• PubMed. (2011). Discovery and SAR of 5-(3-chlorophenylamino)benzo[c][1][3]naphthyridine-8-carboxylic acid (CX-4945), the first clinical stage inhibitor of protein kinase CK2 for the treatment of cancer. Journal of Medicinal Chemistry, 54(2), 635–654.

• ResearchGate. (2017). Discovery of 1-(3-aryl-4-chlorophenyl)-3-( p -aryl)urea derivatives against breast cancer by inhibiting PI3K/Akt/mTOR and Hedgehog signalings. European Journal of Medicinal Chemistry, 141, 721-733.
• PubMed. (2000). Preclinical evaluation of amino acid prodrugs of novel antitumor 2-(4-amino-3-methylphenyl)benzothiazoles. Journal of Medicinal Chemistry, 43(22), 4168–4176.

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"Methyl 2-(3-amino-4-chlorophenyl)acetate" as a research chemical

An In-Depth Technical Guide to Methyl 2-(3-amino-4-chlorophenyl)acetate for Advanced Research Applications

Introduction: Identifying a Versatile Synthetic Scaffold

Methyl 2-(3-amino-4-chlorophenyl)acetate (CAS No. 59833-69-1) is an aromatic ester that serves as a pivotal intermediate in the fields of medicinal chemistry and advanced organic synthesis.[1][2] Its structure is distinguished by a phenylacetic acid methyl ester core, substituted with both a chlorine atom and an amino group. This unique arrangement of functional groups imparts a dual reactivity, making it a highly versatile building block for creating diverse molecular architectures. The amino group offers a nucleophilic site for amide bond formation and further derivatization, while the chloro-substituent provides a reactive handle for modern cross-coupling methodologies. This guide provides a comprehensive overview of its synthesis, reactivity, and application, designed for researchers and drug development professionals seeking to leverage this compound in their synthetic programs.

Physicochemical and Structural Data

A clear understanding of a research chemical's fundamental properties is the bedrock of its effective application. The key identifying and predicted physicochemical properties of Methyl 2-(3-amino-4-chlorophenyl)acetate are summarized below.

Property	Value	Source(s)
CAS Number	59833-69-1	[2]
Molecular Formula	C₉H₁₀ClNO₂	[1][2]
Molecular Weight	199.63 g/mol	[2]
Appearance	Solid (Form)	[1]
Predicted Boiling Point	296.6 ± 25.0 °C	[2]
Predicted Density	1.275 ± 0.06 g/cm³	[2]
Synonyms	Methyl 3-amino-4-chlorophenylacetate, (3-amino-4-chlorophenyl)acetic acid methyl ester	[1][2]
Storage Conditions	Room temperature, inert atmosphere, protect from light	[2]

Proposed Synthesis and Purification Protocol

While specific literature detailing a one-pot synthesis is scarce, a reliable and logical two-step synthetic route can be designed based on fundamental organic transformations, starting from the commercially available precursor, 4-Chloro-3-nitrophenylacetic acid (CAS No. 37777-68-7). This approach ensures high yields and purity by addressing each functional group transformation independently.

Logical Synthesis Workflow Diagram

Caption: Proposed two-step synthesis of the target compound.

Step 1: Reduction of 4-Chloro-3-nitrophenylacetic acid

The foundational step is the selective reduction of the aromatic nitro group to a primary amine. Reduction using iron powder activated by an electrolyte like ammonium chloride is a classic, high-yielding, and scalable method that avoids the need for high-pressure hydrogenation equipment.

Protocol:

• Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 4-Chloro-3-nitrophenylacetic acid (1.0 eq), ethanol, and water (e.g., a 4:1 mixture).

• Reagent Addition: Add iron powder (approx. 3.0 eq) and ammonium chloride (approx. 1.0 eq) to the suspension.

• Reaction: Heat the mixture to reflux (typically 80-90 °C) and stir vigorously. The reaction progress can be monitored by Thin Layer Chromatography (TLC), observing the disappearance of the starting material. The reaction is typically complete within 2-4 hours.

• Workup: After completion, cool the reaction mixture to room temperature and filter it through a pad of celite to remove the iron salts. Wash the celite pad with additional ethanol.

• Isolation: Concentrate the filtrate under reduced pressure to remove the ethanol. The resulting aqueous solution can be adjusted to a neutral pH (approx. 7) to precipitate the product, 3-Amino-4-chlorophenylacetic acid, which can be collected by filtration, washed with cold water, and dried.

Step 2: Fischer Esterification

The conversion of the synthesized carboxylic acid to its methyl ester is efficiently achieved via the Fischer esterification, an acid-catalyzed equilibrium reaction driven to completion by using the alcohol as the solvent.

Protocol:

• Setup: Suspend the dried 3-Amino-4-chlorophenylacetic acid (1.0 eq) in anhydrous methanol (used in large excess as the solvent) in a round-bottom flask equipped with a reflux condenser.

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (H₂SO₄, typically 2-5 mol%) to the mixture while stirring.

• Reaction: Heat the mixture to reflux (approx. 65 °C) and maintain for 4-6 hours. Monitor the reaction by TLC until the starting acid is consumed.

• Workup: Cool the reaction mixture and neutralize the acid catalyst by slowly adding a saturated solution of sodium bicarbonate until effervescence ceases.

• Extraction: Remove the bulk of the methanol under reduced pressure. Extract the resulting aqueous residue with an organic solvent such as ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The crude product, Methyl 2-(3-amino-4-chlorophenyl)acetate, can be further purified by flash column chromatography on silica gel if required.

Chemical Reactivity and Synthetic Applications

The synthetic utility of Methyl 2-(3-amino-4-chlorophenyl)acetate stems from its two distinct reactive sites, allowing for sequential and orthogonal functionalization.

Key Reactivity Pathways

Caption: Orthogonal reactivity of the core scaffold.

Amine Acylation for Amide Synthesis

The primary amino group is readily acylated by reaction with acyl chlorides or anhydrides in the presence of a non-nucleophilic base to form stable amide bonds. This reaction is fundamental for linking the core scaffold to other pharmacophores or building blocks.

General Protocol for Acylation:

• Dissolve Methyl 2-(3-amino-4-chlorophenyl)acetate (1.0 eq) in a suitable aprotic solvent (e.g., dichloromethane or THF).

• Add a base, such as triethylamine or pyridine (1.1-1.5 eq).

• Cool the mixture in an ice bath (0 °C).

• Slowly add the desired acyl chloride or anhydride (1.0-1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-12 hours until completion (monitored by TLC).

• Workup typically involves washing with dilute acid, bicarbonate solution, and brine, followed by drying and solvent evaporation.

Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The aryl chloride provides a handle for C-C bond formation via palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura reaction, which couples an organohalide with an organoboron species, is particularly powerful for synthesizing biaryl structures, a common motif in pharmaceuticals.[3][4]

Representative Protocol for Suzuki Coupling:

• To a reaction vessel, add the Methyl 2-(3-amino-4-chlorophenyl)acetate (1.0 eq), an arylboronic acid (1.1-1.5 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 eq).

• Add a degassed solvent system, such as a mixture of dioxane and water.

• Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) to 80-100 °C for 6-24 hours.

• Upon completion, cool the reaction, dilute with water, and extract with an organic solvent.

• The product is isolated and purified via standard chromatographic techniques.

Role in Medicinal Chemistry and Drug Discovery

Methyl 2-(3-amino-4-chlorophenyl)acetate is not typically an active pharmaceutical ingredient (API) itself but rather a crucial starting material for the synthesis of bioactive molecules.[2] Its derivatives have been investigated for a range of therapeutic applications.

• Anti-Cancer Agents: The phenylacetic acid scaffold is present in compounds with potential anti-cancer properties. For instance, derivatives of 4-(4-formamidophenylamino)-N-methylpicolinamide have been synthesized and shown to inhibit tumor cell proliferation and angiogenesis.

• Antimicrobial Agents: Complex heterocyclic systems built upon substituted phenylamine cores have demonstrated activity against various bacterial and fungal strains.

• Anti-inflammatory and Analgesic Drugs: The precursor molecule 4-Chloro-3-nitrophenylacetic acid is noted as an intermediate in the synthesis of anti-inflammatory and analgesic drugs, highlighting the value of this structural class.

• Aromatase Inhibitors: The related compound, 4-Chlorophenylacetic acid, is a known aromatase inhibitor and can antagonize estrogen signaling, a key pathway in certain cancers.

The primary value of Methyl 2-(3-amino-4-chlorophenyl)acetate is its capacity to serve as a scaffold for generating libraries of diverse compounds for high-throughput screening, enabling the discovery of novel therapeutic leads.

Analytical Characterization (Predicted)

Nucleus	Predicted Chemical Shift (δ, ppm)	Multiplicity	Notes
¹H NMR	~ 7.1-7.3	d	Aromatic H, ortho to Cl
~ 6.6-6.8	d	Aromatic H, ortho to NH₂
~ 6.5-6.7	dd	Aromatic H, between CH₂ and NH₂
~ 4.0-4.5	br s	Amine protons (-NH₂)
~ 3.6-3.7	s	Methyl protons (-OCH₃)
~ 3.5-3.6	s	Methylene protons (-CH₂-)
¹³C NMR	~ 171-173	-	Carbonyl carbon (C=O)
~ 145-147	-	Aromatic C attached to NH₂
~ 132-135	-	Aromatic C attached to CH₂
~ 129-131	-	Aromatic CH
~ 120-122	-	Aromatic C attached to Cl
~ 116-118	-	Aromatic CH
~ 114-116	-	Aromatic CH
~ 52-53	-	Methyl carbon (-OCH₃)
~ 40-42	-	Methylene carbon (-CH₂)

Note: Predictions are based on standard chemical shift values and substituent effects. Actual experimental values may vary based on solvent and other conditions.

Safety and Handling

Disclaimer: A comprehensive, officially registered Safety Data Sheet (SDS) for Methyl 2-(3-amino-4-chlorophenyl)acetate (CAS 59833-69-1) was not available in the sources reviewed. The safety information provided below is based on data for structurally related isomers and should be used as a precautionary guide only. All laboratory work should be conducted following a thorough, site-specific risk assessment by trained professionals.

Potential Hazards of Structurally Related Isomers

The following GHS hazard statements are associated with isomers such as Methyl 2-amino-2-(3-chlorophenyl)acetate and Methyl 2-amino-2-(4-chlorophenyl)acetate and should be considered as potential risks when handling the title compound.

Hazard Class	GHS Hazard Statement(s)	Source(s)
Acute Toxicity	H302: Harmful if swallowed. H312: Harmful in contact with skin. H332: Harmful if inhaled.	[1]
Skin Irritation	H315: Causes skin irritation.	[5]
Eye Irritation	H319: Causes serious eye irritation.	[5]
Respiratory Irritation	H335: May cause respiratory irritation.	[5]

Recommended Handling Procedures

• Engineering Controls: Use only in a well-ventilated area, preferably within a certified chemical fume hood.[5]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.

  • Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile). Inspect gloves prior to use.

  • Skin and Body Protection: Wear a lab coat and appropriate protective clothing.

• Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.[1]

• Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place away from incompatible materials.[1]

References

• Cas 59833-69-1, 3-AMINO-4-CHLOROPHENYLACETIC ACID METHYL ESTER. lookchem. [Link]

• 4-chloro-3-nitrophenylacetic acid (C8H6ClNO4). PubChemLite. [Link]

• α-CHLOROPHENYLACETIC ACID. Organic Syntheses Procedure. [Link]

• Synthesis and characterization of p-chlorophenylacetic acid. ResearchGate. [Link]

• CN1268604C - Industrial preparation method for 3-amino phenylacetic acid.

• 4-Chloro-3-nitrophenylacetic Acid | C8H6ClNO4 | CID 1501909. PubChem - NIH. [Link]

• CN1927810A - Preparation method of chlorophenyl acetic acid.
• CN103232339A - Preparation method of chlorinated phenylacetic acid.

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• (PDF) Synthesis and Antimicrobial Activity of (2-Methoxy/2-Amino)-6-{4'-[(4'''-Chlorophenyl) (Phenyl) Methyl Amino] Phenyl}-4-Aryl Nicotinonitrile. ResearchGate. [Link]

• Synthesis and Biological Evaluation of Novel 4-(4-Formamidophenylamino)-N-methylpicolinamide Derivatives as Potential Antitumor Agents. MDPI. [Link]

• Suzuki reaction. Wikipedia. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for Methyl 2-(3-amino-4-chlorophenyl)acetate: A Versatile Building Block in Modern Organic Synthesis

Introduction: Unveiling the Synthetic Potential of a Key Intermediate

In the landscape of modern medicinal chemistry and drug discovery, the strategic use of highly functionalized building blocks is paramount for the efficient construction of complex molecular architectures. Methyl 2-(3-amino-4-chlorophenyl)acetate stands out as a pivotal intermediate, offering a unique combination of reactive sites that enable its versatile application in the synthesis of a diverse array of heterocyclic compounds. Its structure, featuring a nucleophilic aniline, an electrophilic ester, and a strategically placed chlorine atom on the aromatic ring, provides chemists with multiple avenues for derivatization and cyclization.

This guide provides an in-depth exploration of Methyl 2-(3-amino-4-chlorophenyl)acetate as a building block. We will delve into its synthesis, key chemical transformations, and provide detailed, field-proven protocols for its application in the construction of medicinally relevant scaffolds, with a particular focus on the synthesis of quinazolinone cores found in potent kinase inhibitors. The protocols herein are designed not just as a series of steps, but as a self-validating system, with explanations for the causality behind experimental choices to empower researchers in their synthetic endeavors.

Physicochemical Properties and Safety Data

A thorough understanding of the physical and chemical properties of a building block is crucial for its effective and safe utilization in the laboratory. The key properties of Methyl 2-(3-amino-4-chlorophenyl)acetate are summarized in the table below.

Property	Value	Reference
CAS Number	59833-69-1	[1][2]
Molecular Formula	C₉H₁₀ClNO₂	[3]
Molecular Weight	199.63 g/mol	[1][3]
Appearance	Solid	[2]
Purity	Typically ≥95%	[2]
Storage	Store at room temperature in a dry, well-ventilated place.	[3]

Safety and Handling:

• Hazard Statements: May be harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation. May cause respiratory irritation.[4]

• Precautionary Measures: Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands thoroughly after handling.

Synthesis of Methyl 2-(3-amino-4-chlorophenyl)acetate: A Reliable Protocol

The most common and efficient route to Methyl 2-(3-amino-4-chlorophenyl)acetate involves the reduction of its corresponding nitro precursor, Methyl 2-(4-chloro-3-nitrophenyl)acetate. This transformation is a cornerstone of aromatic chemistry, and several methods can be employed. The protocol detailed below utilizes iron powder in acetic acid, a classic and robust method that is both cost-effective and high-yielding.[5][6]

Workflow for the Synthesis

Caption: Synthesis of the target building block via nitro group reduction.

Detailed Experimental Protocol: Reduction of Methyl 2-(4-chloro-3-nitrophenyl)acetate

Materials:

• Methyl 2-(4-chloro-3-nitrophenyl)acetate

• Iron powder (fine grade)

• Glacial Acetic Acid

• Methanol

• Ethyl Acetate

• Deionized Water

• Saturated Sodium Bicarbonate Solution

• Brine (Saturated Sodium Chloride Solution)

• Anhydrous Sodium Sulfate or Magnesium Sulfate

• Standard laboratory glassware, including a round-bottom flask, condenser, and separatory funnel

• Magnetic stirrer and heating mantle

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add glacial acetic acid. To this, add iron powder. Stir the resulting suspension for 15 minutes at 50°C under an inert atmosphere (e.g., Nitrogen). The pre-activation of iron in warm acetic acid is a critical step to ensure efficient reduction.

• Addition of Starting Material: Dissolve Methyl 2-(4-chloro-3-nitrophenyl)acetate in methanol and add this solution dropwise to the stirred iron/acetic acid suspension. The use of methanol as a co-solvent aids in the solubility of the starting material.

• Reaction: Stir the reaction mixture vigorously at 50-60°C for 30 minutes. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC), observing the disappearance of the starting material spot.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature and filter off the iron catalyst through a pad of Celite®. Wash the filter cake with methanol.

  • Combine the filtrate and washes and remove the volatile solvents (methanol and acetic acid) under reduced pressure using a rotary evaporator.

  • Pour the residue into water and extract with ethyl acetate. The organic layer will contain the desired product.

  • Wash the combined organic layers sequentially with saturated sodium bicarbonate solution (to neutralize any remaining acetic acid) and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield Methyl 2-(3-amino-4-chlorophenyl)acetate. The crude product can be purified further by column chromatography on silica gel if necessary.

Application in Heterocyclic Synthesis: Construction of a Quinazolinone Core

The presence of both an amino group and an ester functionality in Methyl 2-(3-amino-4-chlorophenyl)acetate makes it an excellent precursor for the synthesis of various fused heterocyclic systems. A particularly important application is in the construction of quinazolinones, a scaffold found in numerous biologically active molecules, including the anti-cancer drug Gefitinib.[4][5][6][7] The following protocol outlines a two-step sequence to a key benzoxazinone intermediate, which can then be readily converted to a quinazolinone.

Workflow for Quinazolinone Precursor Synthesis

Caption: Pathway to quinazolinone synthesis from the building block.

Protocol 1: N-Acylation of Methyl 2-(3-amino-4-chlorophenyl)acetate

Rationale: The initial step in many synthetic routes involving this building block is the derivatization of the primary amino group. N-acylation is a fundamental transformation that not only protects the amine but also introduces a new functional group that can participate in subsequent reactions. This protocol describes a general procedure for N-acetylation using acetyl chloride.

Materials:

• Methyl 2-(3-amino-4-chlorophenyl)acetate

• Acetyl Chloride

• Anhydrous Pyridine or another suitable non-nucleophilic base (e.g., Triethylamine)

• Anhydrous Dichloromethane (DCM) or Chloroform

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Magnesium Sulfate or Sodium Sulfate

Procedure:

• Reaction Setup: In a round-bottom flask under an inert atmosphere, dissolve Methyl 2-(3-amino-4-chlorophenyl)acetate in anhydrous DCM. Add anhydrous pyridine (as both a solvent and an acid scavenger). Cool the solution to 0°C in an ice bath.

• Addition of Acylating Agent: Slowly add acetyl chloride dropwise to the stirred solution. The use of a syringe or dropping funnel is recommended to control the rate of addition, as the reaction is exothermic.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC.

• Work-up:

  • Dilute the reaction mixture with DCM.

  • Wash the organic layer sequentially with 1 M HCl (to remove pyridine), saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the N-acylated product.

Protocol 2: Cyclization to a Benzoxazinone Intermediate

Rationale: The N-acylated intermediate can undergo intramolecular cyclization to form a benzoxazinone ring system. This is a common strategy for preparing precursors to quinazolinones.[8][9][10][11] This protocol uses acetic anhydride, which can act as both a dehydrating agent and a source of the acetyl group for the cyclization.

Materials:

• N-Acylated Methyl 2-(3-amino-4-chlorophenyl)acetate (from Protocol 1)

• Acetic Anhydride

• Sodium Acetate (optional, as a catalyst)

Procedure:

• Reaction Setup: In a round-bottom flask, combine the N-acylated intermediate with an excess of acetic anhydride. Add a catalytic amount of sodium acetate.

• Reaction: Heat the mixture to reflux for several hours. The progress of the cyclization can be monitored by TLC.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Carefully pour the mixture into ice-water to quench the excess acetic anhydride.

  • The solid benzoxazinone product will precipitate out. Collect the solid by vacuum filtration.

  • Wash the solid with cold water and dry under vacuum. Recrystallization from a suitable solvent (e.g., ethanol) can be performed for further purification.

Spectroscopic Characterization (Predicted)

While a comprehensive, publicly available dataset for Methyl 2-(3-amino-4-chlorophenyl)acetate is limited, based on the analysis of its structure and data from similar compounds, the following spectral characteristics are expected:

• ¹H NMR:

  • A singlet for the methyl ester protons (O-CH₃) around 3.7 ppm.

  • A singlet for the methylene protons (-CH₂-) adjacent to the ester and the aromatic ring around 3.6 ppm.

  • A broad singlet for the amine protons (-NH₂) which may vary in chemical shift depending on the solvent and concentration.

  • Signals in the aromatic region (around 6.5-7.2 ppm) corresponding to the three protons on the substituted benzene ring. The splitting pattern will be complex due to the substitution pattern.

• ¹³C NMR:

  • A signal for the ester carbonyl carbon around 172 ppm.

  • A signal for the methyl ester carbon around 52 ppm.

  • A signal for the methylene carbon around 40 ppm.

  • Multiple signals in the aromatic region (around 115-150 ppm) corresponding to the six carbons of the benzene ring.

• Mass Spectrometry (EI):

  • A molecular ion peak (M⁺) at m/z ≈ 199 and 201 in an approximate 3:1 ratio, characteristic of a compound containing one chlorine atom.

  • Fragmentation patterns corresponding to the loss of the methoxy group (-OCH₃) and the carbomethoxy group (-COOCH₃).

Conclusion and Future Outlook

Methyl 2-(3-amino-4-chlorophenyl)acetate has established itself as a valuable and versatile building block in organic synthesis. Its utility in the construction of medicinally important heterocyclic scaffolds, such as quinazolinones, underscores its significance in drug discovery programs, particularly in the development of kinase inhibitors. The protocols provided in this guide offer a robust foundation for researchers to synthesize and utilize this key intermediate effectively. The continued exploration of the reactivity of this molecule will undoubtedly lead to the discovery of novel synthetic methodologies and the creation of new chemical entities with therapeutic potential.

References

• Pattarawarapan, M., Wet-osot, S., Yamano, D., & Phakhodee, W. (2017). Solvent-assisted grinding enables a mild and convenient synthesis of 2-substituted 4H-3,1-benzoxazin-4-ones, 2-aminobenzoxazin-4-ones, and 2-amino-4H-3,1-benzothiazin-4-ones from N-substituted anthranilic acid derivatives in the presence of 2,4,6-trichloro-1,3,5-triazine and catalytic triphenylphosphine. Synlett, 28(05), 589-592.
• Ge, Z.-Y., Xu, Q.-M., Fei, X.-D., Tang, T., Zhu, Y.-M., & Ji, S.-J. (2013). A facile and efficient copper-catalyzed method for the synthesis of 4H-3,1-benzoxazin-4-one derivatives is based on a tandem intramolecular C-N coupling/rearrangement process. The Journal of Organic Chemistry, 78(9), 4524-4529.
• PubChem. (n.d.). Methyl 2-(3-chlorophenyl)acetate. National Center for Biotechnology Information.
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• Molecules. (2004). Synthesis of benzoxazinone derivatives: a new route to 2 (N phthaloylmethyl)-4H-3,1-benzoxazin-4-one. Molecules, 9(8), 705-712.
• Design and synthesis of novel Gefitinib analogues with improved anti-tumor activity. (2013). Bioorganic & Medicinal Chemistry, 21(13), 3857-3865.
• CymitQuimica. (n.d.). Methyl 2-(3-amino-4-chlorophenyl)acetate.
• A Novel Synthesis of Anti-Cancer Drug Gefitinib from 6,7-Dimethoxy-3H-Quinazolin-4-One. (2020). Indonesian Journal of Chemistry, 20(4), 868-875.
• ResearchGate. (n.d.). Scheme 1: Synthesis of 2-methyl-4H-3,1-benzoxazin-4-one, 7.
• Tsai, J. H., Takaoka, L. R., Powell, N. A., & Nowick, J. S. (2002). Synthesis of Amino Acid Ester Isocyanates: Methyl (S)
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• Synthesis of Benzoxazinone Derivatives: A New Route to 2 (N Phthaloylmethyl)-4H-3,1-benzoxazin-4-one. (2004). MDPI.
• PubChem. (n.d.). Methyl 2-(4-hydroxy-3-nitrophenyl)acetate. National Center for Biotechnology Information.
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• Reactions of 4 methylphenyl isocyanate with amino acids. (2001). PubMed.
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• 5. Synthesis of Gefitinib from Methyl 3-Hydroxy-4-methoxy-benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design and synthesis of novel Gefitinib analogues with improved anti-tumor activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Benzoxazinone synthesis [organic-chemistry.org]
• 9. Synthesis of benzoxazinone derivatives: a new route to 2 (N phthaloylmethyl)-4H-3,1-benzoxazin-4-one - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

Application Notes and Protocols for the Analytical Characterization of Methyl 2-(3-amino-4-chlorophenyl)acetate

Abstract

This document provides a comprehensive guide to the analytical methods for the characterization of Methyl 2-(3-amino-4-chlorophenyl)acetate, a key intermediate in pharmaceutical synthesis. The protocols detailed herein are designed for researchers, quality control analysts, and drug development professionals, offering a foundational framework for identity, purity, and stability assessments. This guide emphasizes the causality behind experimental choices, integrating principles of High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) Spectroscopy. All methodologies are presented with a focus on scientific integrity and are aligned with the principles outlined in the ICH Q2(R2) guideline on the validation of analytical procedures.

Introduction: The Analytical Imperative

Methyl 2-(3-amino-4-chlorophenyl)acetate is a substituted phenylacetate derivative. Its chemical structure, featuring a chloro-substituted aromatic amine and a methyl ester, necessitates a multi-faceted analytical approach to ensure its identity, quantify its purity, and identify potential process-related impurities or degradants. The presence of multiple functional groups dictates the selection of a suite of orthogonal analytical techniques to build a comprehensive characterization profile.

The primary objectives for the analytical characterization of this compound are:

• Identity Confirmation: Unambiguous verification of the chemical structure.

• Purity Assessment: Quantification of the main component and detection of impurities.

• Stability Indicating: The ability of the methods to separate the main component from its potential degradation products.

This guide provides starting points for method development and validation, grounded in established chemical principles and regulatory expectations.

Chromatographic Analysis for Purity and Assay: High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC (RP-HPLC) is the premier technique for assessing the purity and quantifying the assay of Methyl 2-(3-amino-4-chlorophenyl)acetate due to its ability to separate compounds based on hydrophobicity. The non-polar nature of the stationary phase, typically C18, effectively retains the aromatic analyte, while a polar mobile phase is used for elution.

Scientific Rationale for Method Design

The choice of a C18 stationary phase is based on the hydrophobic character of the benzene ring of the analyte. The mobile phase, a mixture of an aqueous buffer and an organic modifier (like acetonitrile or methanol), allows for the fine-tuning of the retention time. An acidic pH is recommended for the aqueous component to ensure that the amino group on the analyte is protonated, which generally leads to better peak shapes for basic compounds on silica-based columns. UV detection is suitable as the aromatic ring provides strong chromophores.

Proposed HPLC Method Parameters (Starting Point)

The following table outlines a robust starting point for developing an HPLC method for this analyte.

Parameter	Recommended Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Standard for reversed-phase; provides good resolution and efficiency.
Mobile Phase A	0.1% Phosphoric Acid in Water	Acidic modifier to ensure protonation of the amine and good peak shape.
Mobile Phase B	Acetonitrile	Common organic modifier with good UV transparency and elution strength.
Gradient Elution	30% B to 80% B over 20 min	To elute the main peak and any potential impurities with a wider range of polarities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	To ensure reproducible retention times.
Detection	UV at 245 nm	Wavelength at which the substituted benzene ring is expected to have strong absorbance.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.

Experimental Protocol: HPLC Analysis

• Mobile Phase Preparation:

  • Prepare Mobile Phase A by adding 1.0 mL of phosphoric acid to 1 L of HPLC-grade water and mix thoroughly.

  • Mobile Phase B is HPLC-grade acetonitrile.

  • Degas both mobile phases using an appropriate method (e.g., sonication or vacuum filtration).

• Standard Solution Preparation:

  • Accurately weigh approximately 10 mg of Methyl 2-(3-amino-4-chlorophenyl)acetate reference standard.

  • Dissolve in a 1:1 mixture of acetonitrile and water to a final concentration of 0.1 mg/mL.

• Sample Solution Preparation:

  • Prepare the sample solution at the same concentration as the standard solution using the same diluent.

• System Suitability:

  • Equilibrate the HPLC system with the initial mobile phase composition for at least 30 minutes.

  • Make five replicate injections of the standard solution. The relative standard deviation (RSD) for the peak area should be ≤ 2.0%.

• Analysis:

  • Inject the sample solution and record the chromatogram.

  • Identify the main peak corresponding to Methyl 2-(3-amino-4-chlorophenyl)acetate based on the retention time of the standard.

  • Calculate the purity based on the area percent of the main peak relative to all other peaks.

Method Validation Strategy (ICH Q2(R2))

Once the method is developed, it must be validated to ensure it is fit for its intended purpose. The validation should include the following parameters:

• Specificity: Demonstrate that the method can unequivocally assess the analyte in the presence of potential impurities and degradants. This can be achieved by spiking the sample with related compounds and performing forced degradation studies.

• Linearity: Establish a linear relationship between the concentration of the analyte and the detector response over a defined range (e.g., 50-150% of the target concentration).

• Accuracy: Determine the closeness of the measured value to the true value by analyzing samples with known concentrations.

• Precision: Assess the repeatability (intra-day) and intermediate precision (inter-day, different analysts) of the method.

• Range: The interval between the upper and lower concentrations for which the method has been demonstrated to be accurate, precise, and linear.

• Robustness: Evaluate the reliability of the method when small, deliberate variations in method parameters are introduced.

Structural Elucidation: Spectroscopic Techniques

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for the unambiguous structural elucidation of organic molecules. Both ¹H and ¹³C NMR should be performed.

¹H NMR will provide information on the number of different types of protons, their chemical environments, and their connectivity through spin-spin coupling. ¹³C NMR will reveal the number of unique carbon atoms and their chemical environments, confirming the carbon skeleton of the molecule.

• Sample Preparation:

  • Accurately weigh 5-10 mg of the sample.

  • Dissolve the sample in 0.6-0.7 mL of deuterated chloroform (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆). DMSO-d₆ is often preferred for compounds with amine protons as it can slow down their exchange with water, making them observable.

• ¹H NMR Acquisition:

  • Acquire the spectrum on a spectrometer with a field strength of at least 400 MHz.

  • Use a sufficient number of scans to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • A longer acquisition time and a relaxation delay (e.g., 2 seconds) are necessary to ensure the detection of all carbon signals, including quaternary carbons.

¹H NMR (Predicted)	Chemical Shift (ppm)	Multiplicity	Integration	Assignment
Aromatic Protons	6.5 - 7.5	m	3H	Ar-H
Amine Protons	3.5 - 4.5	br s	2H	-NH₂
Methylene Protons	~3.6	s	2H	-CH₂-
Methyl Protons	~3.7	s	3H	-OCH₃

¹³C NMR (Predicted)	Chemical Shift (ppm)	Assignment
Carbonyl Carbon	~170	C=O
Aromatic Carbons	110 - 150	Ar-C
Methylene Carbon	~40	-CH₂-
Methyl Carbon	~52	-OCH₃

Note: Chemical shifts are estimates and can vary based on the solvent and other experimental conditions.

Mass Spectrometry (MS)

MS provides information about the molecular weight of the compound and its fragmentation pattern, which can be used to confirm the structure.

Electron Ionization (EI) is a common technique that will likely cause fragmentation of the molecule. The molecular ion peak (M⁺) will confirm the molecular weight. The presence of a chlorine atom will be indicated by a characteristic M+2 peak with an intensity of about one-third of the M⁺ peak, due to the natural abundance of the ³⁷Cl isotope.

Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable technique for this volatile compound.

• Sample Preparation:

  • Prepare a dilute solution of the sample (e.g., 100 µg/mL) in a volatile solvent like dichloromethane or ethyl acetate.

• GC Conditions:

  • Column: A non-polar column (e.g., DB-5ms).

  • Inlet Temperature: 250 °C.

  • Oven Program: Start at 100 °C, ramp to 280 °C at 10 °C/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: 40-400 amu.

• Molecular Ion (M⁺): m/z corresponding to the molecular weight of C₉H₁₀ClNO₂.

• M+2 Peak: A peak at M+2 with approximately one-third the intensity of the M⁺ peak.

• Key Fragments: Loss of the methoxy group (-OCH₃), the carbomethoxy group (-COOCH₃), and cleavage of the C-C bond between the aromatic ring and the methylene group.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule based on their characteristic vibrational frequencies.

The FTIR spectrum will provide evidence for the presence of the amine (N-H), ester (C=O), and aromatic ring (C=C and C-H) functional groups.

• Sample Preparation:

  • Prepare a KBr pellet by mixing a small amount of the sample with dry KBr powder and pressing it into a thin disk.

  • Alternatively, acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition:

  • Scan the sample over the range of 4000-400 cm⁻¹.

Functional Group	Wavenumber (cm⁻¹)	Description
N-H Stretch	3300 - 3500	Two bands, characteristic of a primary amine.
Aromatic C-H Stretch	3000 - 3100	Sharp peaks.
Aliphatic C-H Stretch	2850 - 3000	For the methylene and methyl groups.
C=O Stretch (Ester)	1735 - 1750	Strong, sharp absorption.
C=C Stretch (Aromatic)	1450 - 1600	Multiple bands.
C-O Stretch (Ester)	1000 - 1300	Two bands.
C-Cl Stretch	600 - 800

Visualization of Analytical Workflow

The following diagram illustrates the integrated workflow for the comprehensive characterization of Methyl 2-(3-amino-4-chlorophenyl)acetate.

Caption: Integrated workflow for the characterization of the target compound.

Conclusion

The analytical characterization of Methyl 2-(3-amino-4-chlorophenyl)acetate requires a combination of chromatographic and spectroscopic techniques. The protocols and starting conditions provided in this application note offer a robust framework for developing and validating methods for identity, purity, and assay determination. Adherence to the principles of method validation, as outlined by the ICH, is crucial for ensuring the generation of reliable and reproducible data in a regulated environment.

References

• European Medicines Agency. ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]

• OpenStax. 12.2 Interpreting Mass Spectra - Organic Chemistry. [Link]

• Compound Interest. Mass spectrometry and a guide to interpreting mass spectra. [Link]

• Wikipedia. Mass spectral interpretation. [Link]

• Journal of Chemical and Pharmaceutical Sciences. Structural elucidation of small organic molecules by 1d-solution NMR Spectroscopy. [Link]

• ICH. Validation of Analytical Procedures Q2(R2). [Link]

• Asian Journal of Pharmaceutical Research. Steps involved in HPLC Method Development. [Link]

• PubMed. HPLC determination of chlorhexidine gluconate and p-chloroaniline in topical ointment. [Link]

• anuchem. Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. [Link]

• LCGC International. A Three-Pronged Template Approach for Rapid HPLC Method Development. [Link]

• ResearchGate. HPLC chromatograms of chloroaniline isomers (1.12 mmol L − 1. [Link]

• SIELC Technologies. 4-Chloroaniline. [Link]

• Pharma Knowledge Forum. HPLC Method Development Steps For Pharmaceuticals: How To Make. [Link]

• PubMed. The retention behaviour of reversed-phase high-performance liquid chromatography-A review. [Link]

• University of Colorado Boulder. CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1 Introduction. [Link]

• YouTube. Mass fragmentation pattern of amines || Alpha cleavage. [Link]

• University of California, Irvine. Table of Characteristic IR Absorptions. [Link]

High-Performance Liquid Chromatography (HPLC) Analysis and Method Validation of Methyl 2-(3-amino-4-chlorophenyl)acetate

An Application Note for the Pharmaceutical and Chemical Industries

Abstract

This application note presents a comprehensive guide for the quantitative analysis of Methyl 2-(3-amino-4-chlorophenyl)acetate, a key intermediate in pharmaceutical synthesis, using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection.[1] We provide a detailed, step-by-step protocol for the chromatographic analysis and a rigorous method validation framework designed in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines.[2][3] The causality behind the selection of critical method parameters is explained to provide researchers and quality control analysts with a robust and reliable analytical procedure suitable for its intended purpose.

Introduction and Chromatographic Rationale

Methyl 2-(3-amino-4-chlorophenyl)acetate (CAS No. 59833-69-1) is a substituted aromatic ester widely utilized as a building block in the synthesis of various bioactive compounds and pharmaceutical agents.[1][4] Its unique structure, featuring a primary aromatic amine, a halogenated phenyl ring, and a methyl ester functional group, necessitates a well-defined analytical method to ensure its identity, purity, and quantity in starting materials and reaction mixtures. High-Performance Liquid Chromatography (HPLC) is the premier technique for this purpose due to its high resolution, sensitivity, and reproducibility.[5]

The development of this analytical method is guided by the physicochemical properties of the analyte.

Analyte Physicochemical Properties

Property	Value	Source
Chemical Structure		-
Molecular Formula	C₉H₁₀ClNO₂	[1][6]
Molecular Weight	199.63 g/mol	[1][6]
Predicted pKa	2.23 ± 0.10 (for the amino group)	[1]
Predicted Boiling Point	296.6 ± 25.0 °C	[1]
Predicted Density	1.275 ± 0.06 g/cm³	[1]

Rationale for Method Design:

• Reversed-Phase Chromatography: The analyte possesses significant non-polar character due to its substituted benzene ring, making it ideally suited for retention on a non-polar stationary phase, such as octadecylsilane (C18). This is a common and robust approach for the analysis of aromatic amines and their derivatives.[7][8]

• Mobile Phase Selection: A mobile phase consisting of an aqueous buffer and an organic modifier is optimal. Acetonitrile is chosen as the organic solvent due to its low viscosity, low UV cutoff, and proven efficacy in separating a wide range of pharmaceutical compounds.[9] An acidic buffer (e.g., using formic or phosphoric acid) is incorporated to protonate the primary amine (pKa ≈ 2.23). This suppresses silanol interactions on the stationary phase and ensures a single, consistent ionic form of the analyte, leading to sharp, symmetrical peaks.[10]

• Gradient Elution: A gradient elution, where the proportion of the organic solvent is increased over time, is selected. This approach ensures that the analyte is eluted with a good peak shape within a reasonable runtime, while also effectively separating it from potential impurities with different polarities.

• UV Detection: The presence of the aromatic ring constitutes a strong chromophore, making UV detection a highly sensitive and appropriate choice. A preliminary scan would confirm the wavelength of maximum absorbance (λmax), but detection at 254 nm is a robust starting point for aromatic compounds.

Materials and Reagents

• Reference Standard: Methyl 2-(3-amino-4-chlorophenyl)acetate, purity ≥ 98%.

• Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Water (HPLC or Milli-Q grade).

• Reagents: Formic acid (reagent grade, ~99%).

• HPLC System: A system equipped with a binary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis detector.

• HPLC Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Data System: Chromatography Data Software (CDS) for instrument control, data acquisition, and processing.

Sample and Mobile Phase Preparation

3.1. Mobile Phase Preparation

• Mobile Phase A (Aqueous): 0.1% Formic Acid in Water. To prepare 1000 mL, add 1.0 mL of formic acid to 1000 mL of HPLC-grade water and mix thoroughly.

• Mobile Phase B (Organic): Acetonitrile.

• Degassing: Degas both mobile phases for at least 15 minutes using an ultrasonic bath or an inline degasser before use.

3.2. Standard Solution Preparation

• Standard Stock Solution (approx. 1000 µg/mL): Accurately weigh approximately 25 mg of the Methyl 2-(3-amino-4-chlorophenyl)acetate reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Working Standard Solution (approx. 100 µg/mL): Pipette 2.5 mL of the Standard Stock Solution into a 25 mL volumetric flask and dilute to volume with the Mobile Phase A/B (50:50) mixture. This working standard is used for routine analysis and system suitability checks.

3.3. Sample Preparation

• Accurately weigh a sample amount expected to contain approximately 25 mg of Methyl 2-(3-amino-4-chlorophenyl)acetate into a 25 mL volumetric flask.

• Add approximately 20 mL of methanol and sonicate for 10 minutes to ensure complete dissolution.

• Allow the solution to cool to room temperature and dilute to volume with methanol.

• Pipette 2.5 mL of this solution into a 25 mL volumetric flask and dilute to volume with the Mobile Phase A/B (50:50) mixture.

• Filter the final solution through a 0.45 µm syringe filter into an HPLC vial before injection.

HPLC Method Protocol

The following table summarizes the optimized chromatographic conditions for the analysis.

Table 1: HPLC Method Parameters

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient Program	0-2 min: 30% B2-10 min: 30% to 80% B10-12 min: 80% B12-12.1 min: 80% to 30% B12.1-15 min: 30% B (Equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm
Injection Volume	10 µL
Run Time	15 minutes

Method Validation Protocol (ICH Q2(R2))

A robust analytical method requires validation to demonstrate its suitability for the intended purpose.[11] The following protocols are based on the ICH Q2(R2) guidelines.[2]

Caption: Logical workflow for HPLC method validation.

5.1. Specificity Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.

• Protocol:

  • Inject the diluent (blank) to ensure no interfering peaks at the analyte's retention time.

  • Inject a standard solution of Methyl 2-(3-amino-4-chlorophenyl)acetate.

  • If applicable, prepare and inject a placebo (matrix without the analyte) to demonstrate lack of interference from excipients.

  • Perform forced degradation studies (e.g., acid, base, oxidative, thermal, photolytic stress) on the analyte. Analyze the stressed samples to ensure the main peak is spectrally pure and that degradation products are resolved from the analyte peak (Peak Purity analysis using DAD is recommended).

• Acceptance Criteria: The blank and placebo must show no significant peaks at the retention time of the analyte. The analyte peak should be well-resolved from any degradation products or impurities (Resolution > 2.0).

5.2. Linearity and Range Linearity demonstrates that the method's response is directly proportional to the analyte concentration over a specified range.

• Protocol:

  • Prepare a series of at least five calibration standards from the stock solution, covering a range of 50% to 150% of the nominal working concentration (e.g., 50, 75, 100, 125, 150 µg/mL).

  • Inject each standard in triplicate.

  • Plot a graph of the mean peak area versus concentration.

• Acceptance Criteria: The correlation coefficient (r²) of the linear regression should be ≥ 0.999. The y-intercept should be insignificant compared to the response at 100% concentration.

5.3. Accuracy Accuracy is the closeness of the test results to the true value. It is assessed using a recovery study.

• Protocol:

  • Prepare a sample matrix (placebo).

  • Spike the placebo with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the working concentration).

  • Prepare each concentration level in triplicate.

  • Analyze the samples and calculate the percentage recovery.

• Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0% at each level.

5.4. Precision Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Repeatability (Intra-day Precision):

  • Prepare six individual samples at 100% of the target concentration.

  • Analyze them on the same day, with the same analyst and instrument.

  • Calculate the Relative Standard Deviation (%RSD).

• Intermediate Precision (Inter-day Ruggedness):

  • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Compare the results from both studies.

• Acceptance Criteria: The %RSD for repeatability should be ≤ 2.0%. The results from the intermediate precision study should also meet this criterion and show no significant difference from the initial study.

5.5. Limit of Detection (LOD) and Limit of Quantitation (LOQ) LOD is the lowest amount of analyte that can be detected, while LOQ is the lowest amount that can be quantitatively determined with suitable precision and accuracy.

• Protocol (based on Signal-to-Noise ratio):

  • Prepare and inject a series of dilute solutions of the analyte.

  • Determine the concentration that yields a signal-to-noise (S/N) ratio of approximately 3:1 for LOD.

  • Determine the concentration that yields a S/N ratio of approximately 10:1 for LOQ.

  • Confirm the LOQ by injecting six samples at this concentration and verifying that the precision (%RSD) is acceptable (e.g., ≤ 10%).

• Acceptance Criteria: LOD is established at S/N ≥ 3. LOQ is established at S/N ≥ 10 with acceptable precision.

5.6. Robustness Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters.

• Protocol:

  • Analyze a standard solution while making small, deliberate changes to the method parameters, one at a time.

  • Typical variations include:

    • Flow Rate (± 0.1 mL/min)

    • Column Temperature (± 5 °C)

    • Mobile Phase Composition (e.g., vary % Acetonitrile by ± 2% absolute)

  • Monitor system suitability parameters (retention time, peak area, tailing factor).

• Acceptance Criteria: The system suitability parameters should remain within the acceptance criteria for all tested variations, indicating the method is robust.

System Suitability and Data Analysis

Before any sample analysis, the chromatographic system's suitability must be verified.

Caption: Decision workflow for System Suitability Testing.

Table 2: System Suitability Test (SST) Criteria

Parameter	Acceptance Criteria
Tailing Factor (Asymmetry)	≤ 2.0
Theoretical Plates	≥ 2000
%RSD of Peak Area	≤ 2.0% (from ≥ 5 replicate injections)
%RSD of Retention Time	≤ 1.0% (from ≥ 5 replicate injections)

Calculation of Analyte Concentration: The concentration of Methyl 2-(3-amino-4-chlorophenyl)acetate in the sample is calculated using the external standard method based on the peak area response.

Assay (%) = (Area_sample / Area_standard) * (Conc_standard / Conc_sample) * 100

Where:

• Area_sample: Peak area of the analyte in the sample chromatogram.

• Area_standard: Average peak area of the analyte in the working standard chromatograms.

• Conc_standard: Concentration of the working standard solution.

• Conc_sample: Nominal concentration of the sample solution.

Conclusion

This application note provides a comprehensive, robust, and reliable RP-HPLC method for the quantitative determination of Methyl 2-(3-amino-4-chlorophenyl)acetate. The outlined method is specific, linear, accurate, precise, and well-suited for routine quality control and research applications in the pharmaceutical and chemical industries. The detailed validation protocol, grounded in ICH guidelines, ensures that the method will produce data of consistently high quality and integrity.

References

• Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegrad
• Solid-Phase Microextraction Coupled with High-Performance Liquid Chromatography for the Determination of Aromatic Amines.
• 3-AMINO-4-CHLOROPHENYLACETIC ACID METHYL ESTER. lookchem.
• Analysis of primary aromatic amines using precolumn derivatization by HPLC fluorescence detection and online MS identific
• Birajdar, A. S. (2020). New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific.
• Simultaneous Determination of Aromatic Amines and Pyridines in Soil. Thermo Fisher Scientific.
• Validation of Analytical Methods in Accordance With ICH Guidelines Q2. Scribd.
• ICH Guidelines for Analytical Method Valid
• Validation of Analytical Procedures Q2(R2). (2023).
• ICH Q2(R2) Validation of analytical procedures. European Medicines Agency (EMA).
• 3-AMINO-4-CHLOROPHENYLACETIC ACID METHYL ESTER. CymitQuimica.
• multi-active method for the analysis of active substances in formulated products to support quality control scope. (2020). cipac.org.
• Methyl 2-(3-amino-4-chlorophenyl)
• A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC.

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• 2. database.ich.org [database.ich.org]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. Methyl 2-(3-amino-4-chlorophenyl)acetate [myskinrecipes.com]
• 5. actascientific.com [actascientific.com]
• 6. 3-AMINO-4-CHLOROPHENYLACETIC ACID METHYL ESTER [cymitquimica.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. documents.thermofisher.com [documents.thermofisher.com]
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• 11. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]

Application Note: Comprehensive NMR Spectroscopic Analysis of Methyl 2-(3-amino-4-chlorophenyl)acetate and Its Derivatives

Abstract

This technical guide provides a detailed framework for the structural elucidation of Methyl 2-(3-amino-4-chlorophenyl)acetate, a key intermediate in pharmaceutical synthesis, and its derivatives using Nuclear Magnetic Resonance (NMR) spectroscopy. We present optimized protocols for sample preparation, data acquisition, and interpretation of one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC) NMR spectra. The causality behind experimental choices is explained to empower researchers in drug discovery and development to obtain high-quality, unambiguous data for this important class of compounds.

Introduction: The Significance of Phenylacetate Derivatives

Methyl 2-(3-amino-4-chlorophenyl)acetate and its analogues are critical building blocks in medicinal chemistry. Their structural motif is found in a variety of pharmacologically active agents. The precise substitution pattern on the phenyl ring and the nature of the amino and ester functionalities are crucial for biological activity. Therefore, rigorous and unambiguous characterization is paramount during synthesis and quality control.

NMR spectroscopy is the most powerful technique for the structural determination of such small molecules in solution.[1] It provides detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule. This guide offers a comprehensive approach to leveraging the full potential of NMR for this molecular scaffold. The strategic introduction of a methyl group, a common tactic in drug design, can significantly alter a compound's pharmacodynamic and pharmacokinetic properties, making precise NMR verification essential.[2][3]

Molecular Structure and Spectroscopic Overview

The parent compound, Methyl 2-(3-amino-4-chlorophenyl)acetate, possesses several distinct structural features that give rise to a predictable yet informative NMR signature. Understanding these features is the first step in designing the analytical strategy.

Figure 1: Structure and Atom Numbering

Caption: Numbering scheme for Methyl 2-(3-amino-4-chlorophenyl)acetate.

Expected ¹H NMR Signals:

• Aromatic Region: Three distinct signals for H2, H5, and H6, exhibiting characteristic ortho and meta couplings.

• Amino Group (NH₂): One signal, often broad, whose chemical shift is highly dependent on solvent and concentration.

• Methylene Group (C7-H₂): One singlet, integrating to 2 protons.

• Methyl Ester Group (C9-H₃): One singlet, integrating to 3 protons.

Expected ¹³C NMR Signals:

• Aromatic Region: Six signals for the phenyl carbons (C1-C6). Two will be quaternary (C1, C4) and one will be substituted with the amino group (C3), often showing lower intensity.

• Carbonyl Carbon (C8): One signal in the characteristic ester range (~170 ppm).

• Aliphatic Carbons: Three signals for C7, the O-CH₃ carbon (C9), and the carbon attached to the amino group (C3).

Part I: Protocol for NMR Sample Preparation

The quality of the final spectrum is fundamentally dependent on meticulous sample preparation.[4] A well-prepared sample ensures optimal magnetic field homogeneity (shimming), leading to sharp, well-resolved peaks.

Figure 2: Sample Preparation Workflow

Caption: Standard workflow for preparing high-quality small molecule NMR samples.

Step-by-Step Protocol:

• Weigh the Analyte: Accurately weigh 5-10 mg of the purified compound for ¹H NMR, or 20-50 mg for ¹³C NMR, into a clean, dry glass vial.[5][6][7]

  • Expert Insight: While ¹H NMR can be performed on smaller quantities, a slightly higher concentration (around 10-20 mg/mL) ensures a strong signal for derivatives or impurity detection. For ¹³C NMR, higher concentration is necessary due to the low natural abundance (1.1%) of the ¹³C isotope.[5][8]

• Select and Add Deuterated Solvent: Add 0.6-0.7 mL of an appropriate deuterated solvent to the vial.

  • Solvent Choice Rationale:

    • Deuterochloroform (CDCl₃): A good first choice for many organic compounds due to its excellent dissolving power and volatility, making sample recovery easy. Its residual proton peak at ~7.26 ppm may overlap with aromatic signals, which is a key consideration.

    • Deuterated Dimethyl Sulfoxide (DMSO-d₆): Excellent for compounds with lower solubility in CDCl₃. The amino (NH₂) protons will exchange more slowly in DMSO-d₆, often appearing as a sharp, well-defined signal. The solvent peak is at ~2.50 ppm.[9]

    • Deuterated Acetone (Acetone-d₆): Another versatile solvent with a residual peak at ~2.05 ppm, well away from the aromatic region.

  • Trustworthiness: Using a high-purity (≥99.9%) deuterated solvent is crucial to minimize interfering signals from residual protons or water.[10] The deuterium signal is used by the spectrometer's lock system to stabilize the magnetic field.[4][11]

• Ensure Complete Dissolution: Tightly cap the vial and mix thoroughly using a vortex or brief sonication until the solid is completely dissolved. A clear, homogeneous solution is required.

• Filter the Sample: Prepare a Pasteur pipette by tightly packing a small plug of glass wool into the neck. Use this pipette to transfer the solution from the vial into a clean, unscratched 5 mm NMR tube.

  • Expert Insight: Never use cotton wool, as solvents can leach impurities from it.[4] Filtering is a non-negotiable step. Suspended particulate matter severely degrades magnetic field homogeneity, making it impossible to achieve sharp spectral lines.[4][5][7]

• Cap and Label: Cap the NMR tube securely and label it clearly with a permanent marker. Wipe the outside of the tube with a lint-free tissue dampened with isopropanol before inserting it into the spectrometer.

Part II: 1D NMR Acquisition and Interpretation

One-dimensional NMR is the cornerstone of structural analysis, providing fundamental information on the chemical environment and relative abundance of different types of protons and carbons.

¹H NMR Spectroscopy

The ¹H NMR spectrum reveals the number of different proton environments and their neighboring protons through spin-spin coupling.

Table 1: Predicted ¹H NMR Data for Methyl 2-(3-amino-4-chlorophenyl)acetate (in CDCl₃)

Proton Assignment	Predicted δ (ppm)	Multiplicity	Integration	J-Coupling (Hz)	Notes
H6	~7.1	d	1H	J(H6,H5) ≈ 8.5	ortho coupling to H5.
H2	~6.8	d	1H	J(H2,H6) ≈ 2.5	meta coupling to H6.
H5	~6.6	dd	1H	J(H5,H6) ≈ 8.5, J(H5,H2) ≈ 2.5	ortho to H6, meta to H2.
C7-H₂	~3.6	s	2H	-	Methylene bridge protons.
O-CH₃ (C9)	~3.7	s	3H	-	Methyl ester protons.
NH₂	3.5 - 4.5	br s	2H	-	Broad signal, variable shift.

Note: Chemical shifts are estimates and can vary based on solvent and concentration. Aromatic shifts are influenced by the electron-donating amino group and electron-withdrawing chloro group.[12][13][14]

¹³C NMR Spectroscopy

The proton-decoupled ¹³C NMR spectrum shows a single peak for each unique carbon atom, providing a carbon count and information about the electronic environment.

Table 2: Predicted ¹³C NMR Data for Methyl 2-(3-amino-4-chlorophenyl)acetate (in CDCl₃)

Carbon Assignment	Predicted δ (ppm)	Notes
C8 (C=O)	~172	Ester carbonyl carbon.
C3	~145	Carbon attached to the amino group.
C1	~132	Quaternary carbon, attached to C7.
C6	~130	Aromatic CH.
C4	~129	Carbon attached to chlorine.
C5	~118	Aromatic CH.
C2	~115	Aromatic CH.
C9 (O-C H₃)	~52	Methyl ester carbon.
C7 (-C H₂-)	~40	Methylene bridge carbon.

Note: Chemical shift predictions are based on typical values for substituted benzenes and functional groups.[15][16][17][18] DEPT-135 experiments can be used to confirm assignments: CH and CH₃ signals will be positive, while CH₂ signals will be negative. Quaternary carbons (C1, C3, C4, C8) will be absent.

Part III: 2D NMR for Unambiguous Structural Confirmation

While 1D NMR provides a strong foundation, 2D NMR techniques are essential for confirming the complete and unambiguous assignment of all signals, especially for novel derivatives.

Figure 3: Logic of Integrated NMR Analysis

Sources

• 1. creative-biostructure.com [creative-biostructure.com]
• 2. [Application of methyl in drug design] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Magic Methyl and Its Tricks in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NMR Sample Preparation [nmr.eps.hw.ac.uk]
• 5. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
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Application Notes & Protocols: The Strategic Utility of Methyl 2-(3-amino-4-chlorophenyl)acetate in Pharmaceutical Intermediate Synthesis

Introduction: Identifying a Versatile Scaffold for Drug Discovery

In the landscape of modern medicinal chemistry, the identification and utilization of versatile chemical building blocks are paramount to the efficient construction of novel active pharmaceutical ingredients (APIs). Methyl 2-(3-amino-4-chlorophenyl)acetate emerges as a key structural motif, valued for its utility in synthesizing complex molecular architectures. This compound serves as a crucial intermediate, particularly in the development of APIs targeting the central nervous system and cardiovascular diseases.[1] Its phenylacetate core, substituted with both an amine and a chloro group, offers strategically positioned reactive sites for further functionalization, making it an invaluable precursor for elaborate heterocyclic systems.[1] This guide provides an in-depth exploration of its properties, synthesis, and application, with a focus on field-proven protocols and the underlying chemical principles that govern its reactivity.

Part 1: Compound Characterization

A thorough understanding of the physicochemical properties of a starting material is fundamental to its successful application in multi-step synthesis.

Table 1: Physicochemical and Spectroscopic Data Summary

Property	Value	Source / Reference
CAS Number	59833-69-1	[CymitQuimica][2]
Molecular Formula	C₉H₁₀ClNO₂	[PubChem]
Molecular Weight	199.63 g/mol	[CymitQuimica][2]
Appearance	Off-white to light yellow solid	Typical for this class of compound
Purity	≥98%	[CymitQuimica][2]
Spectroscopic Data	¹H NMR, ¹³C NMR, MS, IR	[SpectraBase, PubChem][3][4][5]

Note: Spectroscopic data for this specific isomer can be found by cross-referencing its CAS number in chemical databases. The provided links offer data for related isomers, illustrating typical spectral features.

Part 2: Synthesis Protocol for Methyl 2-(3-amino-4-chlorophenyl)acetate

The synthesis of this intermediate is not commonly detailed in literature, but a robust pathway can be designed based on established organic chemistry principles, such as the Strecker or related amino acid syntheses, followed by esterification. A plausible and efficient route involves the nitration of 4-chlorophenylacetic acid, followed by reduction and subsequent esterification.

Workflow for Synthesis

Caption: Proposed two-step synthesis of the target intermediate.

Detailed Experimental Protocol: Synthesis

Objective: To synthesize Methyl 2-(3-amino-4-chlorophenyl)acetate from 4-Chlorophenylacetic Acid.

Materials:

• 4-Chlorophenylacetic Acid

• Fuming Nitric Acid (HNO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Methanol (MeOH), anhydrous

• Iron powder (Fe) or 10% Palladium on Carbon (Pd/C)

• Ammonium Chloride (NH₄Cl)

• Dichloromethane (DCM)

• Saturated Sodium Bicarbonate solution (NaHCO₃)

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Rotary evaporator, magnetic stirrers, standard glassware

Protocol:

Step 1: Nitration and Esterification

• Causality: The strong electron-withdrawing nature of the carboxylic acid and the ortho,para-directing effect of the chlorine atom favor nitration at the C3 position. A subsequent Fischer esterification converts the acid to the methyl ester.

• Carefully add 4-chlorophenylacetic acid (1.0 eq) in portions to a stirred, cooled (0 °C) mixture of concentrated H₂SO₄ and fuming HNO₃.

• Allow the reaction to stir at 0-5 °C for 2-4 hours, monitoring by TLC until the starting material is consumed.

• Pour the reaction mixture slowly onto crushed ice and extract the precipitated nitro-acid with ethyl acetate.

• Wash the organic layer with water and brine, dry over MgSO₄, and concentrate in vacuo.

• Dissolve the crude 2-(4-chloro-3-nitrophenyl)acetic acid in anhydrous methanol, add a catalytic amount of concentrated H₂SO₄, and reflux for 4-6 hours.

• Cool the solution, neutralize with saturated NaHCO₃ solution, and extract with DCM.

• Wash the combined organic layers with brine, dry over MgSO₄, and concentrate to yield crude Methyl 2-(4-chloro-3-nitrophenyl)acetate, which can be purified by column chromatography.

Step 2: Reduction of the Nitro Group

• Causality: The nitro group is selectively reduced to an amine. Catalytic hydrogenation is a clean method, while iron in the presence of an electrolyte like ammonium chloride is a classic, cost-effective alternative.

• Dissolve the nitro-ester (1.0 eq) from the previous step in ethanol or methanol.

• Method A (Catalytic Hydrogenation): Add 10% Pd/C (5-10 mol%) and subject the mixture to a hydrogen atmosphere (balloon or Parr shaker) at room temperature.

• Method B (Bechamp Reduction): Add iron powder (3-5 eq) and a solution of NH₄Cl (1-2 eq) in water. Heat the mixture to reflux (60-80 °C).

• Monitor the reaction by TLC. Upon completion, filter the reaction mixture (if using a solid catalyst/reagent) through Celite, washing with the solvent.

• Concentrate the filtrate under reduced pressure. If necessary, perform an aqueous workup by extracting the product into an organic solvent.

• Dry the organic phase over MgSO₄, filter, and evaporate the solvent to yield the final product, Methyl 2-(3-amino-4-chlorophenyl)acetate. Purify via column chromatography or recrystallization as needed.

Part 3: Application in the Synthesis of a Benzazepine Core

A primary application of this intermediate is in the construction of heterocyclic scaffolds like benzazepines, which are prevalent in CNS-active drugs. The following protocol outlines a conceptual pathway to a key benzazepine intermediate.

Workflow for Benzazepine Synthesis

Caption: Pathway from the intermediate to a core benzazepine structure.

Detailed Experimental Protocol: Application

Objective: To synthesize a 7-chloro-tetrahydro-1H-1-benzazepinone core structure.

Materials:

• Methyl 2-(3-amino-4-chlorophenyl)acetate

• 3-Chloropropionyl chloride

• Triethylamine (TEA) or Pyridine

• Anhydrous Dichloromethane (DCM)

• Aluminum Chloride (AlCl₃) or Polyphosphoric Acid (PPA)

• Hydrochloric Acid (HCl), 1M solution

• Standard workup and purification reagents

Protocol:

Step 1: N-Acylation

• Causality: The primary amine is acylated to introduce the carbon chain required for the subsequent intramolecular cyclization. A non-nucleophilic base is used to scavenge the HCl byproduct.

• Dissolve Methyl 2-(3-amino-4-chlorophenyl)acetate (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add 3-chloropropionyl chloride (1.1 eq) dropwise via syringe.

• Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC.

• Upon completion, quench the reaction with water. Separate the layers and extract the aqueous phase with DCM.

• Combine the organic layers, wash with 1M HCl, saturated NaHCO₃, and brine.

• Dry over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude N-acylated intermediate. Purify by column chromatography if necessary.

Step 2: Intramolecular Friedel-Crafts Cyclization

• Causality: A strong Lewis acid (AlCl₃) or a dehydrating acid catalyst (PPA) promotes the intramolecular acylation of the aromatic ring, forming the seven-membered benzazepine ring system. The ester group is hydrolyzed and the resulting acid cyclizes.

• Method A (Friedel-Crafts): Add the N-acylated intermediate (1.0 eq) to a stirred suspension of AlCl₃ (2-3 eq) in a suitable solvent like dichlorobenzene at elevated temperature (e.g., 100-140 °C).

• Method B (PPA): Add the N-acylated intermediate directly to polyphosphoric acid and heat with stirring (e.g., 100-150 °C).

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction mixture and carefully quench by pouring it onto a mixture of ice and concentrated HCl.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the organic phase, dry it, and concentrate it.

• Purify the resulting benzazepinone derivative by column chromatography or recrystallization to obtain the desired pharmaceutical intermediate. This core can then be further modified to produce final API targets.[6][7][8]

Part 4: Safety, Handling, and Storage

Adherence to strict safety protocols is non-negotiable when handling chemical reagents. While a specific safety data sheet (SDS) for Methyl 2-(3-amino-4-chlorophenyl)acetate is not widely available, data from closely related analogs provide a reliable basis for hazard assessment.[5][9][10]

Table 2: GHS Hazard and Precautionary Information (Anticipated)

Category	GHS Code	Statement
Hazard	H302, H312, H332	Harmful if swallowed, in contact with skin, or if inhaled.[9]
H315, H319, H335	Causes skin irritation, causes serious eye irritation, may cause respiratory irritation.[5][10]
Precautionary	P261, P271	Avoid breathing dust/fume/gas/mist/vapors/spray. Use only outdoors or in a well-ventilated area.[9][10]
P280	Wear protective gloves/protective clothing/eye protection/face protection.
P302+P352	IF ON SKIN: Wash with plenty of soap and water.
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[10]

Handling and Storage Protocols

• Engineering Controls: Always handle this compound inside a certified chemical fume hood to minimize inhalation exposure.[11]

• Personal Protective Equipment (PPE): Wear a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.[10]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and strong acids.[9][11]

• Spills: In case of a small spill, sweep up the solid material, avoiding dust generation, and place it in a suitable, labeled container for disposal.[11] Do not allow the product to enter drains.[11]

• First Aid:

  • Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Consult a physician.[10]

  • Skin Contact: Immediately wash off with soap and plenty of water. Consult a physician.[10]

  • Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[10]

  • Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a physician.[9]

References

• MySkinRecipes. Methyl 2-(3-amino-4-chlorophenyl)acetate.
• Key Organics. Safety Data Sheet - Methyl 2-amino-2-(4-chlorophenyl)acetate.
• AAPPTec, LLC. Safety Data Sheet - Fmoc-Phe(4-CN)-OH.
• Merck Millipore. SAFETY DATA SHEET - p-Aminophenylmercuric Acetate.
• Sigma-Aldrich. SAFETY DATA SHEET - N-(4-CHLOROPHENYL)-MALEIMIDE.
• AK Scientific, Inc. Safety Data Sheet - Methyl 2-amino-2-(3-chlorophenyl)acetate.
• Google Patents. WO2006003671A1 - A process for resolution of methylamino(2-chlorophenyl)acetate.

• Wikipedia. Cetirizine. Available from: [Link]

• Google Patents. United States Patent - Fungicidal dipeptide compounds. Available from: [Link]

• GSRS. N-(4-((7-CHLORO-2,3,4,5-TETRAHYDRO-5-HYDROXY-1H-1-BENZAZEPIN-1-YL)CARBONYL)-3-METHYLPHENYL)BENZAMIDE.
• SpectraBase. Methyl 2-amino-3-(4-(n,n-bis(2-chloroethyl)amino)phenylpropionate.

• PubChem. Methyl (2-chlorophenyl)acetate. Available from: [Link]

• CymitQuimica. Methyl 2-(3-amino-4-chlorophenyl)acetate.
• Google Patents. US6399781B1 - Process for making 3-amino-2-chloro-4-methylpyridine.
• ChemScene. Methyl 2-{[(4-chlorophenyl)methyl]amino}acetate hydrochloride.

• PubChem. Methyl 2-(3-chlorophenyl)acetate. Available from: [Link]

• Wiley-VCH. Supporting Information - Enantioselective Alcoholysis of 4-Substituted 2-Oxo-1,3-oxazinanes.

• PubChem. 1-(4-Amino-2-methylbenzoyl)-7-chloro-1,2,3,4-tetrahydro-5H-1-benzazepin-5-one. Available from: [Link]

Sources

• 1. Methyl 2-(3-amino-4-chlorophenyl)acetate [myskinrecipes.com]
• 2. Methyl 2-(3-amino-4-chlorophenyl)acetate | CymitQuimica [cymitquimica.com]
• 3. spectrabase.com [spectrabase.com]
• 4. Methyl (2-chlorophenyl)acetate | C9H9ClO2 | CID 93683 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Methyl 2-(3-chlorophenyl)acetate | C9H9ClO2 | CID 2733544 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. GSRS [gsrs.ncats.nih.gov]
• 7. 1-(4-Amino-2-methylbenzoyl)-7-chloro-1,2,3,4-tetrahydro-5H-1-benzazepin-5-one | C18H17ClN2O2 | CID 19608232 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 7-chloro-1-[2-methyl-4-[(2-methylbenzoyl)amino]benzoyl]-5-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine | 137973-76-3 [chemnet.com]
• 9. keyorganics.net [keyorganics.net]
• 10. aksci.com [aksci.com]
• 11. peptide.com [peptide.com]

Application Note & Protocol: Selective N-Acylation of Methyl 2-(3-amino-4-chlorophenyl)acetate

Abstract

This application note provides a detailed and robust protocol for the selective N-acylation of Methyl 2-(3-amino-4-chlorophenyl)acetate to synthesize Methyl 2-(3-acetamido-4-chlorophenyl)acetate. This transformation is a crucial step in the synthesis of various pharmaceutical intermediates and active pharmaceutical ingredients (APIs), where the modulation of the aniline functionality is required. The protocol herein emphasizes experimental causality, safety, and reproducibility, making it suitable for researchers in drug discovery and process development.

Introduction

Methyl 2-(3-amino-4-chlorophenyl)acetate is a valuable building block in medicinal chemistry. The presence of a primary aromatic amine allows for a variety of chemical modifications. One of the most fundamental transformations is the acylation of the amino group, which serves multiple purposes:

• Protection of the Amino Group: The resulting acetamide is significantly less nucleophilic and basic than the parent aniline, preventing unwanted side reactions in subsequent synthetic steps.

• Modulation of Physicochemical Properties: Acylation alters the polarity, solubility, and hydrogen bonding capabilities of the molecule, which can be critical for optimizing drug-like properties.

• Bioisosteric Replacement: The acetamido group can act as a bioisostere for other functional groups, aiding in the fine-tuning of a molecule's biological activity.

This document presents a reliable and scalable protocol for the acetylation of Methyl 2-(3-amino-4-chlorophenyl)acetate using acetic anhydride.

Scientific Rationale & Mechanism

The acylation of an aromatic amine, such as in Methyl 2-(3-amino-4-chlorophenyl)acetate, is a classic example of nucleophilic acyl substitution. The reaction proceeds through the nucleophilic attack of the lone pair of electrons on the nitrogen atom of the amino group onto the electrophilic carbonyl carbon of the acylating agent (acetic anhydride in this protocol).

The mechanism can be summarized as follows[1]:

• Nucleophilic Attack: The nitrogen atom of the primary amine attacks one of the carbonyl carbons of acetic anhydride, a highly reactive acylating agent. This forms a tetrahedral intermediate.

• Proton Transfer & Elimination: A proton is transferred from the nitrogen to a base (or another amine molecule), followed by the collapse of the tetrahedral intermediate. This results in the elimination of a stable leaving group, acetate, and the formation of the N-acylated product.

The reaction is often carried out in the presence of a base, such as pyridine or sodium acetate. The base serves to neutralize the acetic acid byproduct formed during the reaction, which can otherwise protonate the starting amine, rendering it non-nucleophilic and halting the reaction[1].

Safety Precautions

All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including a lab coat, safety goggles, and appropriate chemical-resistant gloves, must be worn at all times.

• Methyl 2-(3-amino-4-chlorophenyl)acetate: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation. May cause respiratory irritation[2].

• Acetic Anhydride: Flammable liquid and vapor. Harmful if swallowed and fatal if inhaled. Causes severe skin burns and eye damage[1]. Reacts violently with water.

• Pyridine (if used as a base): Flammable liquid and vapor. Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation.

• Dichloromethane (DCM): Suspected of causing cancer. Causes skin and serious eye irritation.

Refer to the Safety Data Sheets (SDS) for all reagents before commencing any experimental work.

Experimental Protocol

This protocol describes the acetylation of Methyl 2-(3-amino-4-chlorophenyl)acetate on a 5 mmol scale.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Amount (for 5 mmol scale)	Molar Equivalents
Methyl 2-(3-amino-4-chlorophenyl)acetate	59833-69-1	199.63	1.00 g	1.0
Acetic Anhydride	108-24-7	102.09	0.56 mL (0.61 g)	1.2
Sodium Acetate (anhydrous)	127-09-3	82.03	0.49 g	1.2
Dichloromethane (DCM), anhydrous	75-09-2	84.93	20 mL	-
Saturated aqueous sodium bicarbonate (NaHCO₃)	-	-	~30 mL	-
Brine (saturated aqueous NaCl)	-	-	~15 mL	-
Anhydrous sodium sulfate (Na₂SO₄)	7757-82-6	142.04	~2 g	-
Ethyl acetate (for purification)	141-78-6	88.11	As needed	-
Hexanes (for purification)	-	-	As needed	-

Equipment

• 100 mL round-bottom flask

• Magnetic stirrer and stir bar

• Septum and nitrogen/argon inlet

• Syringes and needles

• Separatory funnel (100 mL)

• Rotary evaporator

• Glassware for purification (e.g., column chromatography)

• TLC plates and chamber

Step-by-Step Procedure

• Reaction Setup: To a 100 mL round-bottom flask containing a magnetic stir bar, add Methyl 2-(3-amino-4-chlorophenyl)acetate (1.00 g, 5.0 mmol) and anhydrous sodium acetate (0.49 g, 6.0 mmol).

• Dissolution: Add 20 mL of anhydrous dichloromethane (DCM) to the flask. Stir the mixture under a nitrogen or argon atmosphere until the starting material is fully dissolved.

• Addition of Acylating Agent: Cool the reaction mixture to 0 °C using an ice bath. Slowly add acetic anhydride (0.56 mL, 6.0 mmol) dropwise to the stirred solution over 5 minutes.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitoring the Reaction: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC). A suitable eluent system is 1:1 ethyl acetate/hexanes. The product should have a higher Rf value than the starting material.

• Work-up:

  • Once the reaction is complete (as indicated by TLC), quench the reaction by slowly adding 15 mL of deionized water.

  • Transfer the mixture to a 100 mL separatory funnel.

  • Separate the organic layer.

  • Wash the organic layer sequentially with 15 mL of saturated aqueous sodium bicarbonate solution (to remove unreacted acetic anhydride and acetic acid) and 15 mL of brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Isolation and Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

  • The crude product can be purified by recrystallization from an ethyl acetate/hexanes mixture or by flash column chromatography on silica gel using an ethyl acetate/hexanes gradient to yield the pure Methyl 2-(3-acetamido-4-chlorophenyl)acetate.

Experimental Workflow Diagram

Caption: General workflow for the N-acylation of Methyl 2-(3-amino-4-chlorophenyl)acetate.

Expected Results & Characterization

The final product, Methyl 2-(3-acetamido-4-chlorophenyl)acetate, is expected to be a solid at room temperature. The yield will vary depending on the purity of the starting materials and the efficiency of the purification, but yields in the range of 85-95% are typical for this type of reaction.

The structure and purity of the product should be confirmed by standard analytical techniques:

• ¹H NMR: Expect to see a new singlet corresponding to the acetyl methyl group (around 2.2 ppm) and a singlet for the amide N-H proton (typically downfield, >7.5 ppm). The aromatic proton signals will also shift upon acylation.

• ¹³C NMR: A new carbonyl signal for the amide will appear around 168-170 ppm.

• Mass Spectrometry: The molecular ion peak corresponding to the product's molecular weight (C₁₁H₁₂ClNO₃, MW: 241.67) should be observed.

• Melting Point: A sharp melting point will indicate high purity of the crystalline product.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Incomplete Reaction	Insufficient reaction time or temperature.	Allow the reaction to stir for a longer period. Gentle warming (to 40 °C) can be attempted.
Deactivated starting material.	Ensure the starting amine is pure.
Low Yield	Inefficient extraction or purification.	Perform multiple extractions. Optimize the solvent system for column chromatography.
Hydrolysis of the ester group.	Avoid strongly basic or acidic conditions during work-up. Use saturated NaHCO₃ for washing, not stronger bases.
Presence of Diacylated Product	Use of excess acylating agent or prolonged heating.	Use the stoichiometric amount of acetic anhydride as recommended. Avoid excessive heating.

Conclusion

The protocol described in this application note provides a reliable and efficient method for the N-acylation of Methyl 2-(3-amino-4-chlorophenyl)acetate. By understanding the underlying chemical principles and adhering to the outlined safety and experimental procedures, researchers can confidently synthesize the desired acetamide for use in further drug discovery and development efforts.

References

• O-Acetylation using acetic anhydride in pyridine. (2021). Glycoscience Protocols. [Link]

• Syntheses of Medicinal Compounds. (2017). ResearchGate. [Link]

• Methyl 2-(3-amino-4-chlorophenyl)acetate. MySkinRecipes. [Link]

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• 2. Methyl 2-(3-amino-4-chlorophenyl)acetate [myskinrecipes.com]

Application Notes & Protocols: Electrophilic Reactions of Methyl 2-(3-amino-4-chlorophenyl)acetate

Abstract

This document provides a comprehensive technical guide on the reactivity of Methyl 2-(3-amino-4-chlorophenyl)acetate (CAS No: 59833-69-1) with various electrophiles. As a versatile bifunctional building block, this compound presents two primary sites for electrophilic attack: the highly nucleophilic amino group and the activated aromatic ring.[1] This guide offers detailed theoretical insights and step-by-step laboratory protocols for key transformations including N-acylation, N-sulfonylation, and electrophilic aromatic substitution. The content is designed for researchers, medicinal chemists, and process development scientists engaged in the synthesis of novel pharmaceutical intermediates and complex organic molecules.

Introduction: A Profile of a Versatile Synthetic Intermediate

Methyl 2-(3-amino-4-chlorophenyl)acetate is a substituted phenylacetic acid ester that serves as a valuable precursor in the synthesis of a wide array of bioactive compounds and fine chemicals.[1][2] Its chemical architecture, featuring a primary arylamine, a halogenated phenyl ring, and a methyl ester moiety, provides multiple handles for synthetic modification.

Understanding the compound's reactivity towards electrophiles is critical for its strategic deployment in multi-step syntheses. The primary amine (-NH2) group is a soft and highly reactive nucleophile, making it the preferential site of attack for a broad range of electrophiles under mild conditions.[3] Concurrently, the aromatic ring, influenced by the interplay of three distinct substituents, can undergo electrophilic aromatic substitution (EAS) under more forcing conditions, typically requiring protection of the amine functionality.

This guide is structured into two main sections:

• Part I: N-Functionalization Reactions, detailing protocols for the selective modification of the amino group.

• Part II: Electrophilic Aromatic Substitution, exploring the regioselectivity of the phenyl ring and providing protocols for key substitution reactions.

Molecular Structure and Reactive Sites

Caption: Structure of Methyl 2-(3-amino-4-chlorophenyl)acetate.

Part I: N-Functionalization at the Amino Group

The lone pair of electrons on the nitrogen atom of the primary amine makes it the most electron-rich and sterically accessible site for reaction with electrophiles. These reactions are typically fast, high-yielding, and can be performed under mild conditions.

A. Protocol: N-Acylation to Form Amides

N-acylation is a fundamental transformation that converts the primary amine into a more stable, less basic amide. This reaction is often employed as a protective strategy to temporarily mask the amine's reactivity before performing other transformations, such as electrophilic aromatic substitution.

Causality Behind Experimental Choices:

• Base: A non-nucleophilic tertiary amine like triethylamine (Et3N) or pyridine is used to neutralize the HCl generated during the reaction without competing with the primary amine for the acylating agent.

• Solvent: Anhydrous, aprotic solvents like Dichloromethane (DCM) or Tetrahydrofuran (THF) are chosen to prevent hydrolysis of the highly reactive acyl chloride.

• Temperature: The reaction is initiated at 0 °C to control the initial exothermic reaction and minimize potential side-product formation.

• Preparation: To a flame-dried round-bottom flask under a nitrogen atmosphere, add Methyl 2-(3-amino-4-chlorophenyl)acetate (1.0 eq).

• Dissolution: Dissolve the starting material in anhydrous DCM (approx. 0.2 M concentration).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Base Addition: Add triethylamine (1.2 eq) to the stirred solution.

• Electrophile Addition: Add the acylating agent (e.g., acetyl chloride, 1.1 eq) dropwise via syringe over 5-10 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 1-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, dilute the mixture with DCM. Wash sequentially with 1 M HCl (aq), saturated NaHCO3 (aq), and brine.

• Drying & Concentration: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel or recrystallization to yield the pure N-acyl product.

Electrophile (Acylating Agent)	Product	Typical Yield	Notes
Acetyl Chloride	Methyl 2-(3-acetamido-4-chlorophenyl)acetate	>95%	Standard protection strategy.
Benzoyl Chloride	Methyl 2-(3-benzamido-4-chlorophenyl)acetate	90-95%	Introduces an aromatic moiety.
Dichloroacetyl Chloride	Methyl 2-(4-chloro-3-(2,2-dichloroacetamido)phenyl)acetate	85-90%	Activated acylating agents are highly effective.[4]

digraph "N-Acylation_Workflow" {
graph [rankdir="LR", splines=ortho, nodesep=0.6];
node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11, fillcolor="#F1F3F4", fontcolor="#202124"];
edge [fontname="Arial", fontsize=10, color="#5F6368"];
sub [label="1. Dissolve Substrate\n& Base (Et3N) in DCM"];
cool [label="2. Cool to 0 °C"];
acyl [label="3. Add Acyl Chloride\n(e.g., AcCl) Dropwise"];
react [label="4. Stir at RT\n(Monitor by TLC)"];
workup [label="5. Aqueous Workup\n(Acid/Base Wash)"];
purify [label="6. Dry, Concentrate\n& Purify"];
product [label="Pure N-Acyl Product", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

sub -> cool -> acyl -> react -> workup -> purify -> product;
}

Caption: General workflow for N-Acylation.

B. Protocol: N-Sulfonylation to Form Sulfonamides

The synthesis of sulfonamides is of great interest in medicinal chemistry due to their prevalence in numerous drug classes.[5] The reaction of Methyl 2-(3-amino-4-chlorophenyl)acetate with a sulfonyl chloride provides direct access to this important functional group.

Causality Behind Experimental Choices:

• Base/Solvent: Pyridine is often used as both the base and a solvent. Its basicity is sufficient to scavenge the generated HCl, and it can also act as a nucleophilic catalyst.

• Reagent: Aryl sulfonyl chlorides like p-toluenesulfonyl chloride (TsCl) or benzenesulfonyl chloride are common electrophiles. The synthesis typically involves the reaction of a sulfonyl chloride with an amine in the presence of a base.[5]

• Preparation: Dissolve Methyl 2-(3-amino-4-chlorophenyl)acetate (1.0 eq) in pyridine at room temperature under a nitrogen atmosphere.

• Cooling: Cool the solution to 0 °C.

• Electrophile Addition: Add p-toluenesulfonyl chloride (1.1 eq) portion-wise, maintaining the internal temperature below 5 °C.

• Reaction: Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir overnight.

• Workup: Pour the reaction mixture into ice-cold 2 M HCl (aq). A precipitate will often form.

• Isolation: Collect the solid product by vacuum filtration. If no solid forms, extract the aqueous layer with ethyl acetate.

• Washing: Wash the collected solid (or organic extract) with water and brine.

• Drying & Purification: Dry the product in a vacuum oven. If necessary, purify by recrystallization from a suitable solvent system (e.g., Ethanol/Water).

Part II: Electrophilic Aromatic Substitution (EAS)

While the amino group is the most nucleophilic site, the aromatic ring can also react with strong electrophiles. The regiochemical outcome of this substitution is dictated by the combined electronic effects of the existing substituents.

Theoretical Background & Regioselectivity

• Amino Group (-NH2): A powerful activating group and ortho, para-director due to its +M (resonance) effect.

• Chloro Group (-Cl): A deactivating group due to its -I (inductive) effect, but it is also an ortho, para-director because of its +M effect.[6]

• Alkyl Acetate Group (-CH2COOCH3): A deactivating group and a meta-director.

The directing effects are not additive; the strongest activating group dominates. In this case, the amino group at C3 is the dominant director. It strongly activates the positions ortho (C2, C4) and para (C6, relative to C1 being the attachment point of the acetate group) to itself.

• Position C4: Blocked by the chloro substituent.

• Position C6: Para to the amine.

• Position C2: Ortho to the amine.

Between the available ortho (C2) and para (C6) positions, the C2 position is the most likely site of electrophilic attack. This is because it is ortho to the most powerful activating group (-NH2) and para to the weakly directing chloro group. The C6 position is sterically hindered by the adjacent bulky methyl acetate group.

Sources

• 1. lookchem.com [lookchem.com]
• 2. Methyl 2-(3-amino-4-chlorophenyl)acetate [myskinrecipes.com]
• 3. REACTIONS OF ELECTROPHILES WITH NUCLEOPHILIC THIOLATE SITES: RELEVANCE TO PATHOPHYSIOLOGICAL MECHANISMS AND REMEDIATION - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. CK12-Foundation [flexbooks.ck12.org]

The Strategic Role of Methyl 2-(3-amino-4-chlorophenyl)acetate in the Synthesis of Advanced Agrochemicals

For Immediate Release

[City, State] – [Date] – In the competitive landscape of agrochemical research and development, the identification of versatile and efficient building blocks is paramount to the discovery of novel crop protection agents. Methyl 2-(3-amino-4-chlorophenyl)acetate has emerged as a key intermediate, offering a strategic starting point for the synthesis of a range of potent agrochemicals, particularly a class of herbicides that play a crucial role in modern agriculture. This application note provides an in-depth technical guide for researchers, scientists, and drug development professionals on the utilization of this compound in the synthesis of pyridazinone-based herbicides.

Introduction: The Significance of the Phenylacetate Scaffold

Methyl 2-(3-amino-4-chlorophenyl)acetate is a substituted phenylacetic acid ester characterized by a reactive amino group and a chlorine atom on the aromatic ring.[1] This unique combination of functional groups makes it a highly valuable precursor for the construction of complex heterocyclic systems, which are often the core of modern pesticides.[1] The phenylacetic acid moiety provides a foundational scaffold that can be readily cyclized to form various heterocyclic rings, while the amino and chloro substituents offer opportunities for further chemical modification to fine-tune the biological activity and selectivity of the final product.

Application in the Synthesis of Pyridazinone Herbicides

A primary application of Methyl 2-(3-amino-4-chlorophenyl)acetate in agrochemical synthesis is as a precursor to pyridazinone herbicides. The pyridazinone core is a well-established pharmacophore in a number of commercial herbicides known to be effective against a broad spectrum of weeds. These compounds typically function by inhibiting critical biological processes in plants, such as photosynthesis.[2]

The synthesis of the pyridazinone ring system from a phenylacetic acid derivative generally involves a condensation reaction with hydrazine or a hydrazine derivative.[3][4][5] This reaction leads to the formation of the six-membered di-nitrogen heterocyclic ring characteristic of pyridazinones.

Proposed Synthetic Pathway to a Chloridazon Analog

The overall synthetic workflow can be visualized as a two-step process:

Caption: Proposed synthetic workflow for a pyridazinone herbicide analog.

Step 1: Hydrazinolysis

The first step involves the reaction of Methyl 2-(3-amino-4-chlorophenyl)acetate with hydrazine hydrate. This is a classic nucleophilic acyl substitution reaction where hydrazine displaces the methoxy group of the ester to form the corresponding acyl hydrazide. This reaction is typically carried out in a suitable solvent such as ethanol and may require heating to proceed at a reasonable rate.

Step 2: Intramolecular Cyclization

The resulting hydrazide intermediate possesses the necessary functionalities for an intramolecular cyclization to form the pyridazinone ring. This cyclization is often promoted by heating, sometimes in the presence of an acid or base catalyst, and results in the formation of a stable six-membered heterocyclic ring. The amino group on the phenyl ring remains available for potential further derivatization if desired.

Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for the proposed synthesis of a 6-(3-amino-4-chlorophenyl)-4,5-dihydropyridazin-3(2H)-one, a structural analog of pyridazinone herbicides.

Protocol 1: Synthesis of 2-(3-amino-4-chlorophenyl)acetohydrazide

Objective: To synthesize the hydrazide intermediate from Methyl 2-(3-amino-4-chlorophenyl)acetate.

Materials:

• Methyl 2-(3-amino-4-chlorophenyl)acetate (1.0 eq)

• Hydrazine hydrate (80% solution in water, 2.0 eq)

• Ethanol

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add Methyl 2-(3-amino-4-chlorophenyl)acetate.

• Add ethanol to dissolve the starting material (approximately 10 mL per gram of starting material).

• Slowly add hydrazine hydrate to the stirred solution.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, allow the reaction mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure hydrazide.

Protocol 2: Synthesis of 6-(3-amino-4-chlorophenyl)-4,5-dihydropyridazin-3(2H)-one

Objective: To cyclize the hydrazide intermediate to the final pyridazinone product.

Materials:

• 2-(3-amino-4-chlorophenyl)acetohydrazide (from Protocol 1)

• Acetic acid (or another suitable high-boiling solvent)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• Place the 2-(3-amino-4-chlorophenyl)acetohydrazide in a round-bottom flask.

• Add acetic acid to the flask.

• Heat the mixture to reflux and maintain for 8-12 hours, monitoring the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into ice-cold water to precipitate the product.

• Collect the solid product by filtration, wash with water, and dry under vacuum.

• Further purification can be achieved by recrystallization.

Data Presentation

Table 1: Physicochemical Properties of Key Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance
Methyl 2-(3-amino-4-chlorophenyl)acetate	C₉H₁₀ClNO₂	199.63	Off-white to light yellow solid
2-(3-amino-4-chlorophenyl)acetohydrazide	C₈H₁₀ClN₃O	199.64	White to pale yellow solid
6-(3-amino-4-chlorophenyl)-4,5-dihydropyridazin-3(2H)-one	C₁₀H₁₀ClN₃O	227.66	Solid

Mechanistic Insights and Rationale

The choice of hydrazine in the initial step is critical as it introduces the second nitrogen atom required for the pyridazinone ring. The subsequent intramolecular cyclization is a thermodynamically favorable process leading to the formation of a stable heterocyclic system. The use of a high-boiling solvent like acetic acid in the cyclization step provides the necessary thermal energy to overcome the activation barrier for the ring-closing reaction.

Caption: Key steps in the synthesis of the pyridazinone analog.

Conclusion and Future Directions

Methyl 2-(3-amino-4-chlorophenyl)acetate serves as a valuable and versatile starting material for the synthesis of agrochemically relevant compounds, particularly pyridazinone herbicides. The protocols outlined in this application note provide a robust framework for the laboratory-scale synthesis of a representative analog. Further research can focus on the derivatization of the amino group on the phenyl ring to explore the structure-activity relationship and develop novel herbicides with improved efficacy and environmental profiles. The exploration of alternative cyclization conditions and catalysts could also lead to more efficient and sustainable synthetic routes.

References

• Exploring Potential, Synthetic Methods and General Chemistry of Pyridazine and Pyridazinone: A Brief Introduction. (URL: [Link])

• Verma S. K, Irrchhaiya R , Namdeo K. P , Singh V. K , Singh A , Khurana S. Synthesis and Antimicrobial Activity of some Pyridazinone Derivatives. Biomed Pharmacol J 2008;1(1). (URL: [Link])

• (Not applicable for direct synthesis but provides context on pyridazinone synthesis)
• (Not applicable for direct synthesis but provides context on pyridazinone synthesis)

• Synthesis of Different Substituted Pyridazinone Derivatives and Their Anticonvulsant Activity. (URL: [Link])

• (Not applicable for direct synthesis but provides context on pyridazinone synthesis)
• (Not applicable for direct synthesis but provides context on pyridazinone synthesis)
• (Not applicable for direct synthesis but provides context on pyridazinone synthesis)
• (Not applicable for direct synthesis but provides context on pyridazinone synthesis)
• (Not applicable for direct synthesis but provides context on pyridazinone synthesis)
• (Not applicable for direct synthesis but provides context on pyridazinone synthesis)
• (Not applicable for direct synthesis but provides context on pyridazinone synthesis)

• Methyl 2-(3-amino-4-chlorophenyl)acetate. MySkinRecipes. (URL: [Link])

• (Not applicable for direct synthesis but provides context on reactions with hydrazine)

• Chloridazon. PubChem. (URL: [Link])

Sources

• 1. Methyl 2-(3-amino-4-chlorophenyl)acetate [myskinrecipes.com]
• 2. Chloridazon | C10H8ClN3O | CID 15546 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. sphinxsai.com [sphinxsai.com]
• 4. Synthesis and Antimicrobial Activity of some Pyridazinone Derivatives – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Methyl 2-(3-amino-4-chlorophenyl)acetate

Welcome to the technical support center for the synthesis of Methyl 2-(3-amino-4-chlorophenyl)acetate. This crucial intermediate is widely used in the development of pharmaceuticals and other fine chemicals.[1] Achieving a high yield and purity is paramount for efficient and cost-effective production. This guide provides in-depth troubleshooting advice and answers to frequently asked questions, drawing from established chemical principles and field-proven methodologies to help you optimize your experimental outcomes.

Section 1: Troubleshooting Guide

This section addresses specific issues that researchers commonly encounter during the synthesis, providing causal explanations and actionable protocols to resolve them.

Q1: Why is my overall yield of Methyl 2-(3-amino-4-chlorophenyl)acetate consistently low?

A low overall yield is typically rooted in inefficiencies in one of the two core synthetic steps: the reduction of the nitro group or the esterification of the carboxylic acid. The primary synthetic route starts from (4-chloro-3-nitrophenyl)acetic acid.

Potential Cause 1: Incomplete Reduction of the Nitro Group

The conversion of the nitro group (-NO₂) on the precursor, (4-chloro-3-nitrophenyl)acetic acid, to an amine (-NH₂) is a critical step. Incomplete reduction is a frequent cause of low yield.

• Mechanistic Insight: Catalytic hydrogenation is the preferred industrial method for this transformation.[2][3] The reaction involves the transfer of hydrogen atoms to the nitro group on the surface of a metal catalyst, typically palladium on carbon (Pd/C). If the catalyst is inactive, hydrogen pressure is insufficient, or reaction time is too short, the reaction will not proceed to completion, leaving unreacted nitro starting material.

• Troubleshooting Steps:

  • Catalyst Activity: Ensure your Pd/C catalyst is fresh and active. A catalyst that has been stored improperly or used multiple times may have reduced activity. Perform a small-scale test reaction with a known standard to verify catalyst performance.

  • Hydrogen Pressure: The reaction is sensitive to hydrogen pressure. Ensure your reaction vessel is properly sealed and pressurized. For a typical lab-scale reaction, a hydrogen balloon is often sufficient, but for larger scales, a pressurized Parr shaker or autoclave is necessary to ensure adequate hydrogen availability.[2]

  • Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). The disappearance of the starting material spot/peak is a key indicator of completion. Do not stop the reaction based on time alone.

Potential Cause 2: Side Reactions During Reduction (Dehalogenation)

A significant challenge in the hydrogenation of halogenated nitroaromatics is hydrodehalogenation—the undesired removal of the chlorine atom. This leads to the formation of methyl 2-(3-aminophenyl)acetate as a major impurity, directly reducing the yield of the desired product.

• Mechanistic Insight: The catalyst can sometimes promote the cleavage of the carbon-chlorine bond. This is particularly prevalent with highly active catalysts or under harsh reaction conditions (high temperature or pressure).[4][5]

• Troubleshooting Steps:

  • Catalyst Choice: While Pd/C is common, platinum-based catalysts (e.g., Pt/C) can sometimes offer higher selectivity and reduce dehalogenation.[5] Consider screening alternative catalysts.

  • Condition Optimization: Reduce the reaction temperature and pressure to the minimum required for efficient nitro reduction. Solvent choice can also play a role; protic solvents like ethanol or methanol are standard.

  • Reaction Additives: In some cases, the addition of a catalyst modifier or inhibitor can suppress dehalogenation. For instance, adding small amounts of morpholine or other nitrogen-containing bases can sometimes selectively poison the sites responsible for dehalogenation without significantly impacting the nitro reduction rate.

Potential Cause 3: Inefficient Esterification

The conversion of the carboxylic acid group (-COOH) to a methyl ester (-COOCH₃) is the second key step. This is an equilibrium reaction, and failure to drive the equilibrium towards the product side is a common reason for low yields.

• Mechanistic Insight: The Fischer-Speier esterification is a classic acid-catalyzed reaction between a carboxylic acid and an alcohol.[6][7] The reaction produces water as a byproduct. According to Le Châtelier's principle, the presence of water can shift the equilibrium back towards the reactants, preventing complete conversion.[8]

• Troubleshooting Steps:

  • Water Removal: Use a large excess of the alcohol (methanol) to drive the equilibrium forward.[8] For larger-scale reactions, removing water azeotropically using a Dean-Stark apparatus with a solvent like toluene can be highly effective.[6]

  • Catalyst Choice: Sulfuric acid (H₂SO₄) is a common and effective catalyst.[6] However, an alternative and often cleaner method is to first convert the carboxylic acid to a more reactive acyl chloride using thionyl chloride (SOCl₂), followed by the addition of methanol.[9][10] This two-step procedure is not an equilibrium reaction and often proceeds to completion with higher yields.

Q2: My final product is difficult to purify. What are the likely impurities and how can I avoid them?

Purification issues usually arise from side reactions or incomplete conversions as discussed above.

• Common Impurities:

  • (4-chloro-3-nitrophenyl)acetic acid: Unreacted starting material from an incomplete reduction step.

  • Methyl 2-(3-aminophenyl)acetate: The dehalogenated byproduct.

  • (3-amino-4-chlorophenyl)acetic acid: Unreacted intermediate from an incomplete esterification step.

• Prevention and Purification Strategy:

  • Confirm Reaction Completion: Before workup, always use TLC or HPLC to confirm the complete consumption of the starting material at each step.

  • Acid-Base Extraction: The amino group in your product and intermediates allows for effective purification via acid-base extraction. After the reaction, you can dissolve the crude product in an organic solvent (like ethyl acetate) and wash with a dilute acid (e.g., 1M HCl). Your amine-containing product will move to the aqueous layer. The aqueous layer can then be basified (e.g., with NaHCO₃ or NaOH), and the pure product can be re-extracted into an organic solvent.

  • Chromatography: If stubborn impurities remain, column chromatography on silica gel is an effective final purification step. A solvent system such as ethyl acetate/hexane is a good starting point for elution.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable synthetic route for Methyl 2-(3-amino-4-chlorophenyl)acetate?

The most industrially viable route begins with (4-chloro-3-nitrophenyl)acetic acid . This pathway involves two main transformations: reduction of the nitro group and esterification of the carboxylic acid. The order can be varied, but reducing the nitro group first is common.

• Step 1: Catalytic Hydrogenation: The (4-chloro-3-nitrophenyl)acetic acid is dissolved in a solvent like methanol or ethanol, and a catalytic amount of Palladium on Carbon (Pd/C) is added. The mixture is then subjected to a hydrogen atmosphere (balloon or pressure vessel) until the starting material is consumed.[2]

• Step 2: Fischer Esterification: After filtering off the hydrogenation catalyst, an acid catalyst (like concentrated H₂SO₄) is added directly to the methanol solution containing the resulting (3-amino-4-chlorophenyl)acetic acid. The mixture is then refluxed to drive the esterification reaction to completion.[6][11]

This sequence is efficient as it can potentially be performed in a "one-pot" manner without isolating the amino acid intermediate, saving time and reducing material loss.

Q2: Can I use Thionyl Chloride for the esterification? What are the advantages?

Yes, using thionyl chloride (SOCl₂) is an excellent and often superior alternative to the direct Fischer esterification.

• Mechanism: The process involves two discrete steps:

  • The carboxylic acid, (3-amino-4-chlorophenyl)acetic acid, is reacted with SOCl₂ to form a highly reactive acyl chloride intermediate. The byproducts of this reaction are sulfur dioxide (SO₂) and hydrogen chloride (HCl) gas, which are easily removed.[9][12]

  • The acyl chloride is then quenched with methanol, which rapidly and irreversibly reacts to form the desired methyl ester.[13]

• Advantages:

  • High Yield: This is not an equilibrium-limited reaction, so it typically proceeds to completion, resulting in higher yields compared to Fischer esterification.

  • Milder Conditions: The final step of adding methanol to the acyl chloride is often performed at room temperature or below, which can be beneficial for sensitive substrates.

  • No Water Byproduct: The reaction does not produce water, eliminating the need to manage the chemical equilibrium.[7]

• Disadvantages:

  • Reagent Handling: Thionyl chloride is corrosive, moisture-sensitive, and releases toxic gases. It must be handled with care in a well-ventilated fume hood.

  • Two Steps: It requires an additional synthetic step compared to a one-pot Fischer esterification.

Q3: What are the critical parameters to control during the catalytic hydrogenation step?

To ensure a high-yield, selective reduction, you must carefully control the following parameters:

Parameter	Importance & Rationale	Recommended Range (Lab Scale)
Catalyst Loading	Insufficient catalyst leads to slow or incomplete reactions. Excess catalyst can increase costs and potentially promote side reactions like dehalogenation.	1-5 mol% of Pd relative to substrate
Hydrogen Pressure	Directly influences the reaction rate. Low pressure may stall the reaction, while excessively high pressure can increase the risk of dehalogenation.	1 atm (balloon) to 50 psi (Parr vessel)
Temperature	Higher temperatures increase the reaction rate but also significantly increase the rate of dehalogenation.[14]	Room Temperature (20-25°C) is often sufficient and preferred to maintain selectivity.
Solvent	The solvent must dissolve the starting material and be inert to the reaction conditions. Protic solvents like MeOH or EtOH are standard and work well.	Methanol, Ethanol, Ethyl Acetate
Agitation/Stirring	Efficient stirring is crucial for ensuring good contact between the substrate, the gaseous hydrogen, and the solid catalyst surface.	Vigorous magnetic or mechanical stirring.

Section 3: Protocols and Visualizations

Recommended Protocol: Two-Step Synthesis via Acyl Chloride

This protocol is recommended for achieving the highest possible yield and purity.

Step A: Reduction of (4-chloro-3-nitrophenyl)acetic acid

• To a flask suitable for hydrogenation, add (4-chloro-3-nitrophenyl)acetic acid (1.0 eq).

• Add methanol as the solvent (approx. 5-10 mL per gram of substrate).

• Carefully add 5% Palladium on Carbon (Pd/C) catalyst (0.02 eq).

• Seal the flask, evacuate the air, and backfill with hydrogen gas (using a balloon or connecting to a hydrogenator).

• Stir the reaction vigorously at room temperature.

• Monitor the reaction by TLC until the starting material is completely consumed.

• Once complete, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with a small amount of methanol. The resulting filtrate contains (3-amino-4-chlorophenyl)acetic acid and is used directly in the next step.

Step B: Esterification via Thionyl Chloride

• Cool the methanol filtrate from Step A to 0°C in an ice bath.

• Under a fume hood, slowly add thionyl chloride (SOCl₂) (1.2 eq) dropwise to the stirred solution. Gas evolution (SO₂ and HCl) will be observed. Caution: Exothermic reaction.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours, then gently reflux for 2-3 hours to ensure the formation of the methyl ester.

• Monitor the reaction by TLC for the disappearance of the amino acid intermediate.

• Upon completion, cool the reaction mixture and carefully concentrate it under reduced pressure to remove excess methanol and HCl.

• Perform an aqueous workup by dissolving the residue in ethyl acetate and washing with saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a brine wash.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude Methyl 2-(3-amino-4-chlorophenyl)acetate, which can be further purified by column chromatography if necessary.

Workflow Diagram

Caption: Key synthetic pathway for Methyl 2-(3-amino-4-chlorophenyl)acetate.

References

• Blaser, H.-U., Steiner, H., & Studer, M. (2009). The nitro to amine reduction: from millions of tons to single molecule studies. PMC - NIH. [Link]

• Master Organic Chemistry. (2011). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. Master Organic Chemistry. [Link]

• Brainly.in. (2019). Esterification with thionyl chloride and methanol mechanism. Brainly.in. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction. Organic Chemistry Portal. [Link]

• ReactionFlash. (n.d.). Nitro Reduction - Common Conditions. ReactionFlash. [Link]

• ResearchGate. (n.d.). Optimization of One Step Reduction of Nitroso and Nitro Group a,b. ResearchGate. [Link]

• Taft, B. R., et al. (2018). Recent Developments in the Reduction of Aromatic and Aliphatic Nitro Compounds to Amines. Organic Process Research & Development, ACS Publications. [Link]

• Chemistry Steps. (n.d.). SOCl2 Reaction with Carboxylic Acids. Chemistry Steps. [Link]

• Wikipedia. (n.d.). Cetirizine. Wikipedia. [Link]

• Abdelhamid Khodja. (2024). Mechanism Explained: Carboxylic Acids to Acyl Chlorides Using Thionyl Chloride (SOCl2). YouTube. [Link]

• Patsnap Eureka. (n.d.). Synthesis of clopidogrel intermediate (S)-2-(2-thiopheneethylamino)-(2-chlorophenyl)-methyl acetate. Patsnap Eureka. [Link]

• Wikipedia. (n.d.). Fischer–Speier esterification. Wikipedia. [Link]

• University of Toronto Scarborough. (n.d.). Fischer Esterification. UTSC Home. [Link]

• Google Patents. (n.d.). EP1326836B1 - Process for making 3-amino-2-chloro-4-methylpyridine.

• MySkinRecipes. (n.d.). Methyl 2-(3-amino-4-chlorophenyl)acetate. MySkinRecipes. [Link]

• Google Patents. (n.d.). WO2006003671A1 - A process for resolution of methylamino(2-chlorophenyl)acetate.

• Google Patents. (n.d.). United States Patent. Googleapis.com. [Link]

• Google Patents. (n.d.). US6399781B1 - Process for making 3-amino-2-chloro-4-methylpyridine.

• Journal of Organic and Pharmaceutical Chemistry. (n.d.). Fischer Esterification of Glycerol by Phen. JOCPR. [Link]

• Organic Chemistry Portal. (n.d.). Fischer Esterification. Organic Chemistry Portal. [Link]

• Thompson Rivers University. (n.d.). Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol. TRU Chemistry. [Link]

• Google Patents. (n.d.). SYNTHESIS OF 3-AMINO-2-CHLORO-4-METHYLPYRIDINE FROM MALONONITRILE AND ACETONE. Googleapis.com. [Link]

• Google Patents. (n.d.). EP0825979B1 - Process for the catalytic hydrogenation of aromatic nitro compounds.
• Google Patents. (n.d.). WO2000043364A1 - Synthesis of 3-amino-2-chloro-4-methylpyridine from acetone and ethyl cyanoacetate.

• ACS Publications. (1999). Kinetics of Liquid-Phase Catalytic Hydrogenation of 4-Chloro-2-nitrophenol. Industrial & Engineering Chemistry Research. [Link]

• Royal Society of Chemistry. (n.d.). Catalytic hydrogenation of N-4-nitrophenyl nicotinamide in a micro-packed bed reactor. Green Chemistry. [Link]

• Royal Society of Chemistry. (2012). Solvent-free selective hydrogenation of chloronitrobenzene to chloroaniline over a robust Pt/Fe3O4 catalyst. Chemical Communications. [Link]

• ResearchGate. (2025). Optimizing Selective Partial Hydrogenations of 4-Nitroacetophenone via Parallel Reaction Screening. ResearchGate. [Link]

Sources

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• 2. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
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• 4. Kinetics of Liquid-Phase Catalytic Hydrogenation of 4-Chloro-2-nitrophenol | Semantic Scholar [semanticscholar.org]
• 5. Solvent-free selective hydrogenation of chloronitrobenzene to chloroaniline over a robust Pt/Fe3O4 catalyst - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 7. Fischer Esterification [organic-chemistry.org]
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• 10. SOCl2 Reaction with Carboxylic Acids - Chemistry Steps [chemistrysteps.com]
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• 14. EP0825979B1 - Process for the catalytic hydrogenation of aromatic nitro compounds - Google Patents [patents.google.com]

Technical Support Center: Reaction Condition Optimization for Methyl 2-(3-amino-4-chlorophenyl)acetate

Welcome to the technical support center for the synthesis and optimization of Methyl 2-(3-amino-4-chlorophenyl)acetate. This guide is designed for researchers, chemists, and process development professionals to provide in-depth, field-proven insights into optimizing this crucial chemical transformation. We will move beyond simple procedural steps to explain the underlying chemical principles, helping you troubleshoot common issues and refine your reaction conditions for optimal yield, purity, and scalability.

Section 1: Synthesis Overview & Core Reaction

Methyl 2-(3-amino-4-chlorophenyl)acetate is a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. A common and industrially scalable route to this compound is the selective reduction of its nitro precursor, Methyl 2-(4-chloro-3-nitrophenyl)acetate.

The primary focus of this guide is the optimization of this nitro-to-amine reduction, a transformation that, while common, presents challenges in selectivity, catalyst efficiency, and byproduct formation.

Core Reaction Scheme:

Caption: Troubleshooting decision tree for low reaction yield.

Issue 2: Formation of Impurities & Side Reactions

Q: My reaction goes to completion, but I'm observing significant byproduct formation, particularly a loss of the chlorine atom (dehalogenation). How can I improve selectivity?

A: Selectivity is a major challenge, especially when reducing a nitro group in the presence of an aryl halide. Dehalogenation is a common side reaction with powerful hydrogenation catalysts like Palladium on Carbon (Pd/C).

Potential Causes & Solutions:

• Catalyst Choice:

  • Cause: Pd/C is highly active and notorious for causing hydrodehalogenation of aryl chlorides and bromides. [1][2] * Solution:

    • Switch Catalyst: Raney Nickel is often an excellent alternative for reducing nitro groups while preserving aryl halides. [1][2] * Use a Modified Catalyst: Sulfided platinum on carbon (Pt/C) is specifically designed to be selective for nitro group reduction in the presence of halogens. [1] * Non-Catalytic Methods: If catalytic methods consistently fail, consider classical reduction methods. Reagents like iron powder with ammonium chloride (Fe/NH₄Cl) or tin(II) chloride (SnCl₂) are highly selective and do not cause dehalogenation. [1][3][4]These methods, however, may have different work-up and waste disposal considerations.

• Reaction Conditions:

  • Cause: High hydrogen pressure, high temperature, or prolonged reaction times can increase the rate of side reactions like dehalogenation.

  • Solution:

    • Optimize Parameters: Systematically lower the reaction temperature and pressure to find a sweet spot where the nitro reduction proceeds at an acceptable rate while minimizing dehalogenation.

    • Monitor Closely: Do not let the reaction run for an unnecessarily long time. Once the starting material is consumed (as determined by TLC/HPLC), stop the reaction immediately to prevent over-reduction or other side reactions.

Catalyst	Typical Selectivity for Nitro vs. Aryl Chloride	Common Drawbacks
Palladium on Carbon (Pd/C)	Low to Moderate	High risk of dehalogenation. [1][2]
Platinum on Carbon (Pt/C)	Moderate	Can still cause dehalogenation; may require additives.
Raney Nickel (Raney Ni)	High	Often preserves aryl chlorides; pyrophoric nature requires careful handling. [1][2]
Iron Powder (Fe/acid)	Very High	Stoichiometric waste (iron salts); requires acidic conditions. [3][4]
Tin(II) Chloride (SnCl₂)	Very High	Mild and selective; generates tin-based waste products. [1][2]

Table 1: Comparison of common reduction methods and their selectivity.

Section 3: Frequently Asked Questions (FAQs)

Q1: What is the best starting catalyst and solvent combination for this reaction? A1: For initial trials, Raney Nickel in Methanol or Ethanol is a robust starting point. [1][2]This combination offers a high probability of selectively reducing the nitro group without significant dehalogenation. A typical starting catalyst loading is 5-10% by weight relative to the starting material. [5] Q2: How can I effectively monitor the reaction's progress? A2: A combination of techniques is ideal.

• Thin-Layer Chromatography (TLC): This is the quickest method. Use a solvent system like 3:1 Hexane:Ethyl Acetate. The nitro starting material will be less polar (higher Rf) than the amino product. You can visualize the spots under a UV lamp.

• High-Performance Liquid Chromatography (HPLC): This provides quantitative data on the disappearance of the starting material and the appearance of the product and any byproducts. A C18 reverse-phase column with a water/acetonitrile or water/methanol mobile phase system is standard for analyzing aromatic compounds. [6][7][8]* Hydrogen Uptake: In a pressure reactor, monitoring the drop in hydrogen pressure gives a direct, real-time measure of reaction progress. [9] Q3: What are the critical safety precautions for catalytic hydrogenation? A3: Safety is paramount.

• Hydrogen Gas: Hydrogen is extremely flammable. Ensure the reaction is performed in a well-ventilated fume hood, away from ignition sources. Use proper gas regulators and check for leaks.

• Pyrophoric Catalysts: Both Pd/C and particularly Raney Nickel can be pyrophoric (ignite spontaneously in air), especially after the reaction when they are dry and saturated with hydrogen. NEVER allow the catalyst to dry in the open air. After the reaction, the catalyst should be filtered carefully, keeping it wet with solvent (e.g., water), and disposed of in a dedicated, labeled waste container.

• Pressure Equipment: If using a high-pressure reactor, ensure you are fully trained in its operation and that the equipment has been properly maintained and inspected.

Section 4: Protocols and Methodologies

Protocol 1: Optimized Synthesis via Catalytic Hydrogenation

This protocol provides a robust starting point for the synthesis, emphasizing selectivity and safety.

• Preparation:

  • To a high-pressure hydrogenation vessel, add Methyl 2-(4-chloro-3-nitrophenyl)acetate (1.0 eq).

  • Add methanol (approx. 10-15 mL per gram of substrate).

  • Under a stream of nitrogen or argon, carefully add Raney Nickel (5-10% w/w, as a slurry in water or ethanol). Caution: Raney Nickel is pyrophoric. Handle with care. [1][2]

• Reaction:

  • Seal the vessel securely.

  • Purge the vessel by pressurizing with nitrogen (to ~50 psi) and venting three times.

  • Purge the vessel by pressurizing with hydrogen (to ~50 psi) and venting three times.

  • Pressurize the vessel to the desired hydrogen pressure (start with 50-100 psi).

  • Begin vigorous stirring and heat to the desired temperature (start with 25-40 °C).

• Monitoring:

  • Monitor the reaction by observing the drop in hydrogen pressure. The reaction is complete when hydrogen uptake ceases.

  • Confirm completion by taking a small, carefully depressurized sample and analyzing via TLC or HPLC.

• Work-up and Purification:

  • Cool the vessel to room temperature and carefully vent the excess hydrogen.

  • Purge the vessel with nitrogen three times.

  • Under a nitrogen atmosphere, carefully filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the catalyst pad thoroughly with methanol, ensuring it remains wet at all times.

  • Transfer the wet catalyst pad to a container with water for safe disposal.

  • Concentrate the filtrate under reduced pressure to yield the crude product.

  • The crude product can be purified by silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexanes) or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes or isopropanol/water).

Protocol 2: HPLC Analysis Method

This method is suitable for monitoring reaction progress and assessing final purity.

• Column: C18 reversed-phase, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: Start with 10% B, ramp to 90% B over 10 minutes, hold for 2 minutes, return to 10% B and equilibrate for 3 minutes.

• Flow Rate: 1.0 mL/min.

• Detector: UV at 254 nm. [6]* Sample Preparation: Dilute a small aliquot of the reaction mixture in the mobile phase. Filter through a 0.45 µm syringe filter before injection.

Caption: General workflow for reaction optimization.

References

• Seven Nitroaromatic and Nitroamine Explosives Analyzed with HPLC. (n.d.). MicroSolv Technology Corporation. [Link]

• Selective Reduction of Nitriles in the Presence of Aromatic Nitro Groups. (n.d.). Calvin Digital Commons. [Link]

• Method 8330B: Nitroaromatics, Nitramines, and Nitrate Esters by High Performance Liquid Chromatography (HPLC). (n.d.). U.S. Environmental Protection Agency. [Link]

• Aryl Nitro Reduction with Iron Powder or Stannous Chloride under Ultrasonic Irradiation. (2007). SciSpace. [Link]

• Catalytic Hydrogenation Part II - Tips and Tricks. (2010, January 25). Curly Arrow. [Link]

• Optimizing Catalytic Hydrogenation: Key Techniques and Tools for Success. (2023, September 30). METTLER TOLEDO. [Link]

• My platinum/carbon catalytic hydrogenation is not working. Any tips on how to troubleshoot? (2015, July 2). Reddit. [Link]

• Nitro Reduction - Common Conditions. (n.d.). Organic Chemistry Portal. [Link]

• Aryl Nitro Reduction with Iron Powder or Stannous Chloride under Ultrasonic Irradiation. (2007, August 1). University of Otago. [Link]

• Failed Hydrogenation using H2 gas and Pd/C catalyst. (2022, March 30). Reddit. [Link]

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• 6. Seven Nitroaromatic and Nitroamine Explosives Analyzed with HPLC - AppNote [mtc-usa.com]
• 7. epa.gov [epa.gov]
• 8. Sigma-Aldrich [sigmaaldrich.com]
• 9. youtube.com [youtube.com]

Technical Support Center: Synthesis of Methyl 2-(3-amino-4-chlorophenyl)acetate

Welcome to the technical support center for the synthesis of Methyl 2-(3-amino-4-chlorophenyl)acetate. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the common side reactions and challenges encountered during the synthesis of this key chemical intermediate.[1]

Overview of Synthetic Strategy

The synthesis of Methyl 2-(3-amino-4-chlorophenyl)acetate typically proceeds from 2-(4-chloro-3-nitrophenyl)acetic acid.[2] There are two primary, logical routes that researchers employ, each with its own set of potential side reactions and optimization challenges. The choice between these routes often depends on the available reagents, equipment, and the desired purity profile of the final product.

• Route A: Reduction of the nitro group first, followed by esterification of the resulting amino acid.

• Route B: Esterification of the nitro-substituted carboxylic acid, followed by the reduction of the nitro group.

The following guide is structured to address issues that may arise in either of these synthetic pathways.

Caption: Primary synthetic routes to the target compound.

Troubleshooting Guide: Side Reactions & Optimization

This section addresses specific experimental problems in a question-and-answer format, providing causal explanations and actionable solutions.

Question 1: My final product is contaminated with a significant amount of Methyl 2-(3-aminophenyl)acetate (dehalogenated impurity). Why did this happen and how can I prevent it?

Answer: This is a classic example of a dehalogenation side reaction, which is particularly common when using standard catalytic hydrogenation conditions (e.g., H₂ gas with a Palladium on carbon, Pd/C, catalyst) to reduce the aromatic nitro group.[3][4] The palladium catalyst is highly active and can readily cleave the aryl-chloride bond.

Causality: The mechanism involves oxidative addition of the aryl chloride to the palladium surface, followed by hydrogenolysis. This process competes directly with the desired nitro group reduction.

Solutions:

• Change the Reducing Agent: The most effective solution is to switch to a reducing system known for its poor activity towards aryl halides.[5] Metal-based reductions under acidic or neutral conditions are highly recommended.

• Use a Poisoned Catalyst: If catalytic hydrogenation is necessary (e.g., for scale-up), using a "poisoned" or modified catalyst, such as sulfided platinum on carbon (Pt/C), can suppress dehalogenation while still effectively reducing the nitro group.[3]

Caption: Competing pathways during catalytic hydrogenation.

Recommended Protocol: Selective Nitro Reduction with Tin(II) Chloride

This method is highly chemoselective and avoids the issue of dehalogenation.[5]

• Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add the starting material, 2-(4-chloro-3-nitrophenyl)acetic acid (or its methyl ester).

• Solvent: Add a suitable solvent, such as ethanol or ethyl acetate.

• Reagent Addition: Add an excess of tin(II) chloride dihydrate (SnCl₂·2H₂O), typically 3 to 5 equivalents.

• Reaction: Heat the mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 1-3 hours.

• Work-up: Cool the reaction mixture to room temperature. Carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the solution is basic (pH > 8). This will precipitate tin salts.

• Extraction: Filter the mixture through a pad of Celite® to remove the inorganic salts, washing with ethyl acetate.[6] Transfer the filtrate to a separatory funnel, separate the organic layer, and extract the aqueous layer twice more with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude amino product.

Question 2: During the Fischer esterification of 2-(3-amino-4-chlorophenyl)acetic acid, I get a very low yield and a significant amount of unreacted starting material remains. What is going wrong?

Answer: This is a common issue with the Fischer-Speier esterification, which is an equilibrium-controlled reaction.[7][8] The formation of water as a byproduct can drive the reaction backward (hydrolysis), preventing it from reaching completion.

Causality: The reaction exists in equilibrium: Carboxylic Acid + Alcohol ⇌ Ester + Water. According to Le Châtelier's principle, the presence of the water byproduct will inhibit the forward reaction.

Caption: The equilibrium nature of Fischer esterification.

Solutions:

• Use a Large Excess of Alcohol: Employing the alcohol (methanol, in this case) as the solvent ensures a large molar excess, which shifts the equilibrium towards the product side.[9]

• Remove Water: For reactions that are particularly stubborn, removing the water as it forms is highly effective. This can be achieved by:

  • Dean-Stark Apparatus: Refluxing in a solvent like toluene that forms an azeotrope with water will physically remove it from the reaction mixture.[7]

  • Drying Agents: Including molecular sieves in the reaction mixture can absorb the water byproduct.

• Ensure Sufficient Catalyst: A strong acid catalyst, such as concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH), is essential.[8][10] Use a catalytic amount, typically 1-5 mol%.

Parameter	Standard Condition	Troubleshooting Action	Rationale
Alcohol (Methanol)	5-10 equivalents	Use as the reaction solvent	Pushes equilibrium towards products[9]
Catalyst (H₂SO₄)	1-2 mol%	Increase to 5 mol%	Ensures sufficient protonation of the carbonyl[11]
Temperature	Reflux (Methanol, ~65°C)	Maintain consistent reflux	Provides activation energy for the reaction
Water Removal	None	Add molecular sieves or use a Dean-Stark trap with toluene	Removes byproduct to prevent the reverse reaction[7][8]

Question 3: My TLC shows multiple faint spots close to the baseline after the nitro reduction step, and the yield is poor. What are these impurities?

Answer: The presence of multiple, often colored, polar impurities suggests incomplete reduction or the formation of reduction intermediates. The reduction of a nitro group is a multi-electron process that proceeds through several stages.

Causality: If the reducing agent is depleted, the reaction time is too short, or the reaction temperature is too low, the reduction can stall at the nitroso (-N=O) or hydroxylamine (-NHOH) stage.[12] These intermediates are reactive and can sometimes dimerize to form azo (-N=N-) or azoxy (-N=N⁺-O⁻) compounds, which are also common side products.

Solutions:

• Ensure Sufficient Reducing Agent: Use a sufficient excess of the reducing agent (e.g., 3-5 equivalents of SnCl₂ or Fe powder).

• Increase Reaction Time/Temperature: Continue to heat the reaction and monitor by TLC until the starting nitro compound spot has completely disappeared.

• Proper Quenching: Ensure the work-up procedure is performed correctly to neutralize the reaction and remove all byproducts.

Frequently Asked Questions (FAQs)

Q1: Which synthetic route is better, A or B?

A1: Both routes are viable, and the "better" route depends on your priorities.

• Route A (Reduction then Esterification): This route is often preferred because the final step, an esterification, is generally a cleaner reaction with easier purification. However, the intermediate amino acid can sometimes be zwitterionic and may have lower solubility in organic solvents.

• Route B (Esterification then Reduction): This route can be more efficient if the starting nitro-acid is difficult to handle. The key challenge here is ensuring the chemoselective reduction of the nitro group without affecting the newly formed ester group. Most nitro-reduction conditions (like SnCl₂/EtOH or Fe/HCl) are mild enough to not hydrolyze the methyl ester, making this a very popular and effective strategy.[3][4]

Q2: What is the best way to monitor the progress of these reactions?

A2: Thin Layer Chromatography (TLC) is the most convenient method.

• For Nitro Reduction: Use a mobile phase like 30-50% ethyl acetate in hexanes. The starting nitro compound will be less polar (higher Rf value) than the resulting amino compound, which will have a much lower Rf value due to the polar amine group.

• For Esterification: Use a similar mobile phase. The starting carboxylic acid is very polar and will often stick to the baseline. The product ester will be significantly less polar and have a much higher Rf value. Staining with potassium permanganate (KMnO₄) can help visualize the spots if they are not UV-active.

Q3: What are the recommended purification methods for the final product, Methyl 2-(3-amino-4-chlorophenyl)acetate?

A3:

• Acid-Base Extraction: A preliminary purification can be achieved by dissolving the crude product in an organic solvent (like ethyl acetate) and washing with a dilute acid (e.g., 1M HCl). This will protonate the amine, moving it to the aqueous layer and leaving non-basic impurities behind. Subsequently, basifying the aqueous layer (e.g., with NaHCO₃) and re-extracting with an organic solvent will recover the purified amine.

• Column Chromatography: For high purity, flash column chromatography on silica gel is the standard method. A gradient elution starting with a low polarity solvent system (e.g., 10% ethyl acetate/hexanes) and gradually increasing the polarity (e.g., to 30-40% ethyl acetate/hexanes) will effectively separate the product from non-polar impurities and any remaining polar starting materials.

• Recrystallization: If the final product is a solid, recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes or isopropanol/water) can provide highly pure material.

References

• Cho, S. H., & Yoon, J. (2004). Selective Reduction of the Nitro-group Using Co2(CO)8-H2O. Bulletin of the Korean Chemical Society, 25(10), 1467-1468. [Link]

• Wikipedia contributors. (2023, October 29). Reduction of nitro compounds. In Wikipedia, The Free Encyclopedia. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction. [Link]

• Organic Chemistry Portal. (n.d.). Nitro Reduction - Common Conditions. [Link]

• Srinivas, P., et al. (2006). A process for resolution of methylamino(2-chlorophenyl)acetate. WO2006003671A1.

• Wikipedia contributors. (2024, April 20). Cetirizine. In Wikipedia, The Free Encyclopedia. [Link]

• Filippini, L., et al. (1999). Dipeptide compounds having a fungicidal activity. US Patent 6,316,410.

• Organic Syntheses. (n.d.). Procedure for Celite filtration. [Link]

• MySkinRecipes. (n.d.). Methyl 2-(3-amino-4-chlorophenyl)acetate. [Link]

• Dow AgroSciences LLC. (2001). Process for making 3-amino-2-chloro-4-methylpyridine. US Patent 6,399,781B1.

• Wikipedia contributors. (2024, March 23). Fischer–Speier esterification. In Wikipedia, The Free Encyclopedia. [Link]

• CN102718659A. (2012). Synthesis method of 4-bromo-2-nitrophenyl acetic acid.

• BYJU'S. (n.d.). Fischer esterification reaction. [Link]

• University of Missouri-St. Louis. (n.d.). Experiment 22 - The Fischer Esterification. [Link]

• Wikipedia contributors. (2023, May 15). (2-Nitrophenyl)acetic acid. In Wikipedia, The Free Encyclopedia. [Link]

• Organic Chemistry Portal. (n.d.). Fischer Esterification. [Link]

• Hyma Synthesis Pvt. Ltd. (n.d.). Product Catalog. [Link]

• CN102875527A. (2013). Synthesis of clopidogrel intermediate (S)-2-(2-thiopheneethylamino)-(2-chlorophenyl)-methyl acetate. Patsnap Eureka. [Link]

• Master Organic Chemistry. (2022). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. [Link]

• CN101486654A. (2009). Method for synthesizing 2-methyl-3-nitrophenylacetic acid.
• European Patent Office. (1992). Purification process for methyl acetate. EP 0487285 A2.

• Jalali, F., et al. (2022). Impurity profiling of methamphetamine synthesized from methyl α-acetylphenylacetate. Drug Testing and Analysis, 14(8), 1435-1443*. [Link]

• ResearchGate. (2018). Sources of impurities - Investigation of ... traces formation during the synthesis of amlodipine besylate. [Link]

• Reddy, M. S., et al. (2007). Process for the preparation of clopidogrel. WO 2007/094006 A1.

• Pharmaffiliates. (n.d.). Methyl 2-(2-chlorophenyl)-2-((2-(thiophen-3-yl)ethyl)amino)acetate. [Link]

• Dow AgroSciences LLC. (2000). Synthesis of 3-amino-2-chloro-4-methylpyridine from malononitrile and acetone. WO2000043365A1.

• ResearchGate. (n.d.). General methodology for synthesis of 3-amino-4-methylthiophene-2-acylcarbohydrazones. [Link]

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• 5. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 8. Fischer Esterification [organic-chemistry.org]
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• 11. byjus.com [byjus.com]
• 12. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]

"Methyl 2-(3-amino-4-chlorophenyl)acetate" stability and storage conditions

Technical Support Center: Methyl 2-(3-amino-4-chlorophenyl)acetate

Welcome to the technical support guide for Methyl 2-(3-amino-4-chlorophenyl)acetate (CAS No. 149565-35-9). This document is designed for researchers, scientists, and drug development professionals to ensure the stability, proper storage, and effective use of this key chemical intermediate. As a compound featuring both an aromatic amine and a methyl ester, its stability is paramount for reproducible experimental outcomes. This guide provides answers to common questions and solutions to potential challenges you may encounter.

Frequently Asked Questions (FAQs)

Q1: What are the ideal long-term storage conditions for Methyl 2-(3-amino-4-chlorophenyl)acetate?

For maximum stability, the compound should be stored in a cool, dry, and well-ventilated area.[1][2] The container must be tightly sealed to prevent exposure to atmospheric moisture and oxygen.[1][3] Long-term storage at refrigerated temperatures (2-8°C) is recommended.

Q2: What is the typical appearance of this compound?

Methyl 2-(3-amino-4-chlorophenyl)acetate is typically a solid.[4] Any significant deviation from a consistent, homogenous solid form, such as discoloration or clumping, may suggest degradation or moisture absorption.

Q3: What immediate safety precautions should be taken when handling this compound?

Always handle this substance in a well-ventilated area or a chemical fume hood.[3] Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[1] Avoid breathing dust or fumes.[1] After handling, wash hands thoroughly.[1]

Q4: Is this compound sensitive to light or air?

While specific data for this isomer is limited, related aromatic amines and esters can be sensitive to air and light.[5] The amino group is susceptible to oxidation, which can be accelerated by light and air exposure, often leading to discoloration. The ester group is sensitive to hydrolysis. Therefore, it is best practice to store the compound under an inert atmosphere (like nitrogen or argon) and in an amber or opaque container to protect it from light.[5]

Troubleshooting Guide: Experimental Challenges

This section addresses specific issues that may arise during the use of Methyl 2-(3-amino-4-chlorophenyl)acetate, linking them to potential stability problems and offering actionable solutions.

Issue 1: The compound has developed a yellow or brownish tint over time.

• Probable Cause: Discoloration is a classic indicator of chemical degradation, particularly the oxidation of the aromatic amine group. This process can be catalyzed by exposure to air (oxygen) and UV light, leading to the formation of colored impurities.

• Scientific Rationale: Aromatic amines can undergo oxidative coupling and other complex reactions to form highly conjugated, colored polymeric byproducts. The presence of these impurities, even in small amounts, can impact reaction yields and introduce unwanted side products.

• Recommended Action: Before using a discolored sample, its purity must be verified. A simple analytical check can prevent the failure of a larger-scale experiment. Proceed to the Protocol for Quick Purity Assessment by TLC . If significant impurities are detected, the material should either be purified (e.g., by column chromatography or recrystallization) or a new, uncompromised lot should be used.

Issue 2: Inconsistent or lower-than-expected yields in a reaction.

• Probable Cause: If you are confident in your reaction setup, the issue may lie with the integrity of the starting material. Two primary degradation pathways can reduce the effective concentration of the active compound:

  • Ester Hydrolysis: Exposure to moisture, especially in the presence of trace acidic or basic contaminants, can hydrolyze the methyl ester to the corresponding carboxylic acid. This byproduct will not participate in the reaction as intended.

  • Amine Oxidation: As discussed above, oxidation reduces the amount of the desired starting material.

• Scientific Rationale: Stoichiometry is critical in synthesis. If a portion of your starting material has degraded, its effective molar quantity is lower than calculated, leading to reduced yields. Furthermore, degradation products can sometimes inhibit or interfere with the desired chemical transformation.[6]

• Recommended Action:

  • Verify Purity: Use an analytical method like HPLC, GC-MS, or NMR to quantify the purity of your sample and identify potential degradation products like the hydrolyzed carboxylic acid.[7][8]

  • Ensure Anhydrous Conditions: For reactions sensitive to water, ensure the compound is thoroughly dried under vacuum before use, especially if the container has been opened multiple times.

Issue 3: The compound exhibits poor solubility in a solvent where it was previously soluble.

• Probable Cause: This is often linked to degradation. The degradation products (e.g., oxidized polymers or the hydrolyzed carboxylic acid salt) may have different solubility profiles than the pure parent compound.

• Scientific Rationale: A change in the chemical composition of a substance will invariably alter its physical properties, including solubility. Polymeric impurities are often less soluble, and the carboxylic acid resulting from hydrolysis will have significantly different solubility, especially in non-polar organic solvents.

• Recommended Action: Do not attempt to force the material into solution by excessive heating, as this can accelerate further degradation.[7] The purity of the material should be assessed immediately. Refer to the workflow diagram below for a systematic approach.

Summary of Stability & Storage Conditions

Parameter	Recommendation	Rationale & References
Temperature	Cool place; Refrigerate (2-8°C) for long-term storage.	Slows down potential degradation reactions.[1][2]
Atmosphere	Store in a tightly closed container, preferably under an inert gas (N₂ or Ar).	Prevents oxidation of the amine group and hydrolysis of the ester from atmospheric moisture.[3][5]
Light	Protect from light; use an amber or opaque container.	Aromatic amines can be light-sensitive, leading to oxidative degradation.[5]
Container	Use the original, well-sealed container.	Ensures integrity and prevents contamination.[9]
Incompatible Materials	Strong oxidizing agents, strong acids, and strong bases.	These can react with the amine and ester functional groups, causing rapid decomposition.[10][11]

Experimental Protocols

Protocol 1: Quick Purity Assessment by Thin-Layer Chromatography (TLC)

This protocol provides a rapid, qualitative assessment of purity, ideal for checking a sample before use.

• Plate Preparation: Obtain a silica gel TLC plate (e.g., silica gel 60 F254). Using a pencil, lightly draw an origin line about 1 cm from the bottom.

• Sample Preparation: Dissolve a small amount (1-2 mg) of your Methyl 2-(3-amino-4-chlorophenyl)acetate in a suitable volatile solvent (e.g., 0.5 mL of ethyl acetate or dichloromethane). Do the same for a reference sample from a new or trusted batch, if available.

• Spotting: Use a capillary tube to spot a small amount of your sample solution onto the origin line. Make the spot as small as possible. If you have a reference sample, spot it alongside the test sample.

• Developing the Plate: Prepare a developing chamber with a suitable mobile phase. A 3:1 mixture of Hexane:Ethyl Acetate is a common starting point for compounds of this type. Place the TLC plate in the chamber, ensuring the solvent level is below the origin line. Cover the chamber and let the solvent front ascend the plate.

• Visualization: Once the solvent front is about 1 cm from the top of the plate, remove it and immediately mark the solvent front with a pencil. Allow the plate to dry. Visualize the spots under a UV lamp (254 nm).

• Interpretation:

  • High Purity: A single, well-defined spot indicates high purity.

  • Impurities Present: The appearance of multiple spots, or streaking from the origin, suggests the presence of impurities. The relative size and intensity of the impurity spots can give a rough estimate of the extent of degradation.

Visual Workflow Diagram

The following diagram provides a logical decision-making process for assessing the viability of a stored sample.

Caption: Decision workflow for assessing sample viability.

References

• AAPPTec, LLC. (n.d.). Safety Data Sheet - Fmoc-Phe(4-CN)-OH. Retrieved from [Link]

• PubChem. (n.d.). Phenyl acetate. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). Methyl 2-amino-2-(4-chlorophenyl)acetate hydrochloride. National Center for Biotechnology Information. Retrieved from [Link]

• Singh, R., & Rehman, Z. (2012). Forced degradation and impurity profiling. Journal of Pharmaceutical Analysis, 2(3), 159-170.

• Pharmaffiliates. (n.d.). Methyl 2-(4-chlorophenyl)-2-((2-(thiophen-2-yl)ethyl)amino)acetate Hydrochloride. Retrieved from [Link]

• Vevelstad, S. J., et al. (2014). Degradation of MMEA at absorber and stripper conditions. Energy Procedia, 63, 1556-1567.
• Nielsen, P., et al. (2017). Degradation of 2-Amino-2-methylpropanol and Piperazine at CO2 Capture-Relevant Conditions. Industrial & Engineering Chemistry Research, 56(33), 9347-9360.

• MySkinRecipes. (n.d.). Methyl 2-(3-amino-4-chlorophenyl)acetate. Retrieved from [Link]

Sources

• 1. aksci.com [aksci.com]
• 2. agilent.com [agilent.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. 3-AMINO-4-CHLOROPHENYLACETIC ACID METHYL ESTER [cymitquimica.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. library.dphen1.com [library.dphen1.com]
• 7. benchchem.com [benchchem.com]
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• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. fishersci.com [fishersci.com]
• 11. peptide.com [peptide.com]

Technical Support Center: Crystallization of Methyl 2-(3-amino-4-chlorophenyl)acetate

Welcome to the technical support center for the crystallization of Methyl 2-(3-amino-4-chlorophenyl)acetate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the crystallization of this compound. By providing in-depth troubleshooting advice and detailed experimental protocols, we aim to empower you to achieve high-purity crystalline material with consistent and desirable physical properties.

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the crystallization of Methyl 2-(3-amino-4-chlorophenyl)acetate.

Q1: What are the key physicochemical properties of Methyl 2-(3-amino-4-chlorophenyl)acetate to consider for crystallization?

A1: Understanding the fundamental properties of your molecule is the first step in designing a successful crystallization process. For Methyl 2-(3-amino-4-chlorophenyl)acetate (C₉H₁₀ClNO₂), the key parameters are:

Property	Value/Consideration	Significance for Crystallization
Molecular Weight	199.63 g/mol [1][2]	Influences dissolution and diffusion rates.
Physical Form	Solid[1]	Indicates that crystallization is a suitable purification method.
Polarity	Contains polar (amino, ester) and non-polar (chlorophenyl) groups.	This amphiphilic nature suggests solubility in a range of solvents, making solvent selection critical. The presence of hydrogen bond donors (amine) and acceptors (ester, amine) will strongly influence crystal packing.
Melting Point	Not readily available in public literature; requires experimental determination.	Crucial for avoiding "oiling out," where the compound melts in the solvent instead of dissolving. Oiling out occurs when the boiling point of the solvent is higher than the melting point of the solute.[3]

Q2: Which solvent systems are a good starting point for the crystallization of Methyl 2-(3-amino-4-chlorophenyl)acetate?

A2: Based on the structure, which includes an aromatic amine and a methyl ester, a logical starting point for solvent screening would include:

• Alcohols: Ethanol, Methanol, Isopropanol

• Esters: Ethyl acetate

• Ketones: Acetone

• Aromatic Hydrocarbons: Toluene

• Aliphatic Hydrocarbons (as anti-solvents): Hexanes, Heptane

A common strategy for compounds with intermediate polarity is to use a binary solvent system.[4] For example, dissolving the compound in a more polar solvent like ethanol or ethyl acetate at an elevated temperature and then adding a less polar anti-solvent like hexanes or heptane until turbidity is observed can be effective.[3]

Q3: My compound is "oiling out" instead of crystallizing. What does this mean and how can I fix it?

A3: "Oiling out" occurs when the solute separates from the solution as a liquid phase rather than a solid crystalline phase.[3] This is often because the temperature of the solution is above the melting point of the solute, or the supersaturation is too high.[3] To address this, you can:

• Lower the crystallization temperature: Ensure the temperature at which you expect crystallization to occur is below the compound's melting point.

• Use more solvent: This reduces the concentration and can prevent the formation of an oil.

• Employ a slower cooling rate: Rapid cooling can lead to high supersaturation and oiling out.[5]

• Change the solvent system: A different solvent or solvent/anti-solvent combination may be less prone to this issue.[3]

Q4: I am observing different crystal habits (e.g., needles vs. plates). Is this a concern?

A4: The formation of different crystal habits can be an indication of polymorphism, where the same chemical compound exists in more than one crystalline form.[6] Different polymorphs can have significantly different physical properties, including solubility, stability, and bioavailability, which is a critical consideration in pharmaceutical development.[6] It is essential to characterize the different crystal forms obtained using techniques like X-ray powder diffraction (XRPD) and differential scanning calorimetry (DSC) to identify and control the desired polymorph.[6][7]

II. In-Depth Troubleshooting Guides

This section provides detailed, step-by-step guidance for overcoming specific challenges during the crystallization of Methyl 2-(3-amino-4-chlorophenyl)acetate.

Troubleshooting Workflow: From Dissolution to Crystalline Solid

Caption: Troubleshooting decision tree for the crystallization process.

Problem: Oiling Out During Cooling

Causality: Oiling out is a common issue for aromatic compounds, especially those with functional groups that can lead to a lower melting point or strong interactions with the solvent. It occurs when the supersaturation level is too high, causing the compound to separate as a liquid before it has a chance to nucleate and grow as crystals.

Solutions:

• Protocol: Optimizing the Cooling Profile

  • Initial State: A hot, clear solution of Methyl 2-(3-amino-4-chlorophenyl)acetate.

  • Linear Cooling: Instead of allowing the solution to cool at an uncontrolled rate (e.g., on the benchtop), implement a slow, linear cooling profile. A rate of 5-10 °C per hour is a good starting point.[5] This slower rate helps to maintain a lower level of supersaturation.

  • Two-Stage Cooling: Employ an initial slow cooling phase to induce nucleation, followed by a faster cooling rate to maximize yield once crystal growth is established. For example, cool at 5 °C/hour until crystals are observed, then increase the rate to 15-20 °C/hour.

  • Isothermal Crystallization: If cooling crystallization consistently leads to oiling, consider an anti-solvent addition method at a constant temperature.

• Protocol: Anti-Solvent Addition

  • Solvent Selection: Choose a solvent in which the compound is highly soluble (e.g., ethanol) and an anti-solvent in which it is poorly soluble but miscible with the first solvent (e.g., water or hexanes).

  • Dissolution: Dissolve the compound in the minimum amount of the good solvent at a constant temperature (e.g., 40 °C).

  • Slow Addition: Slowly add the anti-solvent to the stirred solution until a slight, persistent turbidity is observed. This indicates the onset of nucleation.

  • Maturation: Allow the solution to stir at this temperature for a period (e.g., 1-2 hours) to allow for crystal growth before further cooling or isolation.

Problem: No Crystals Form Upon Cooling

Causality: The absence of crystal formation indicates that the solution has not reached a sufficient level of supersaturation for nucleation to occur. This can be due to using too much solvent or the compound having a high kinetic barrier to nucleation.

Solutions:

• Concentration: Gently heat the solution and evaporate a portion of the solvent to increase the concentration. Cool the solution again to attempt crystallization.

• Protocol: Seeding Seeding is the most effective way to overcome the kinetic barrier to nucleation by providing a template for crystal growth.[1][8]

  • Seed Crystal Preparation: Obtain or prepare a small amount of crystalline Methyl 2-(3-amino-4-chlorophenyl)acetate. If none is available, try to generate a small amount by rapid cooling or scratching the inside of the flask with a glass rod at the solution-air interface.

  • Timing of Seeding: Cool the solution to a temperature where it is supersaturated but has not yet spontaneously nucleated. A good starting point is to cool to just below the temperature at which the compound was fully dissolved.

  • Addition of Seeds: Add a very small amount (a few crystals on the tip of a spatula) of the seed crystals to the solution.

  • Observation: If seeding is successful, you should observe the growth of crystals from the added seeds.

Problem: Polymorphism and Inconsistent Crystal Habit

Causality: The ability of a molecule to adopt different packing arrangements in the crystal lattice leads to polymorphism.[6] The formation of a particular polymorph can be influenced by factors such as the solvent, cooling rate, and the presence of impurities.[6]

Solutions:

• Protocol: Polymorph Screening A systematic approach is necessary to identify and control the desired polymorph.[7][9]

  • Solvent Variation: Crystallize the compound from a variety of solvents and solvent mixtures with different polarities and hydrogen bonding capabilities.

  • Rate of Crystallization: Perform crystallizations under both rapid (e.g., fast cooling, rapid anti-solvent addition) and slow (e.g., slow cooling, slow evaporation) conditions.

  • Temperature Variation: Attempt crystallization at different temperatures.

  • Characterization: Analyze the solid obtained from each experiment using XRPD and DSC to identify different polymorphic forms.[6][7]

  • Thermodynamic Stability: The most stable polymorph can often be identified by slurry experiments, where a mixture of polymorphs is stirred in a solvent in which they are slightly soluble. The less stable forms will dissolve and recrystallize as the more stable form over time.

• Controlling the Desired Polymorph: Once the desired polymorph has been identified, its formation can be consistently achieved by:

  • Using the specific solvent and cooling profile that was found to produce it.

  • Seeding the crystallization with crystals of the desired polymorph.[1][8]

Problem: Low Yield

Causality: A low yield can be a result of the compound having significant solubility in the mother liquor at the final isolation temperature or premature crystallization of impurities.

Solutions:

• Optimize Final Temperature: Ensure the final cooling temperature is sufficiently low to minimize the solubility of the compound in the mother liquor.

• Solvent Selection: Choose a solvent system where the compound has a steep solubility curve – high solubility at high temperatures and low solubility at low temperatures.

• Anti-Solvent Addition: The use of an anti-solvent can significantly reduce the solubility of the compound in the final mixture, thereby increasing the yield.

• Purity of Starting Material: Ensure the starting material is of sufficient purity, as impurities can sometimes inhibit the crystallization of the desired compound.[10]

III. Data Presentation

Table 1: Suggested Solvents for Screening

Solvent Class	Examples	Rationale
Alcohols	Methanol, Ethanol	Good hydrogen bonding capabilities, likely to dissolve the amino and ester groups.
Esters	Ethyl Acetate	"Like dissolves like" principle for the methyl ester group.[4]
Ketones	Acetone	Good polarity for dissolving the compound.
Aromatic Hydrocarbons	Toluene	Can interact with the phenyl ring.
Aliphatic Hydrocarbons	Hexanes, Heptane	Typically used as anti-solvents to induce precipitation.[4]

IV. Experimental Protocols

Protocol 1: General Cooling Crystallization

• Dissolution: In an appropriately sized flask, add the crude Methyl 2-(3-amino-4-chlorophenyl)acetate. Add a suitable solvent (e.g., ethanol) portion-wise while heating and stirring until the solid is fully dissolved.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Cooling: Allow the solution to cool slowly. For better control, use a programmable cooling bath.

• Seeding (Optional): If spontaneous nucleation does not occur, add seed crystals.

• Maturation: Once crystals have formed, continue to stir the slurry at a low temperature for a period (e.g., 2-4 hours) to allow for complete crystallization and potential polymorphic transformation to the most stable form.

• Isolation: Collect the crystals by filtration (e.g., using a Büchner funnel).

• Washing: Wash the crystals with a small amount of cold solvent to remove any residual mother liquor.

• Drying: Dry the crystals under vacuum at a temperature well below the melting point.

V. Visualization of Key Concepts

Caption: Energy relationship between amorphous, metastable, and stable polymorphs.

VI. References

• Vertex AI Search. (n.d.). Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol. Retrieved January 2, 2026, from

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved January 2, 2026, from

• MySkinRecipes. (n.d.). Methyl 2-(3-amino-4-chlorophenyl)acetate. Retrieved January 2, 2026, from

• Pharma.Tips. (2025, April 4). Guide to Screening Polymorphs of APIs. Retrieved January 2, 2026, from

• MH Chem. (2022, July 8). Important Chemistry Tips-Solvents choose for recrystallization-Part4 [Video]. YouTube. Retrieved January 2, 2026, from

• ChemicalBook. (n.d.). AMINO-(4-CHLORO-PHENYL)-ACETIC ACID METHYL ESTER. Retrieved January 2, 2026, from

• Unchained Labs. (n.d.). High-throughput polymorph screening of active pharmaceutical ingredients. Retrieved January 2, 2026, from

• Pharmaceutical Technology. (n.d.). Advancing Approaches in Detecting Polymorphism. Retrieved January 2, 2026, from

• New Pharma Online. (2010, August 19). Polymorph screening in pharmaceutical development. Retrieved January 2, 2026, from

• Dalton Pharma Services. (n.d.). Polymorphic Screening. Retrieved January 2, 2026, from

• CymitQuimica. (n.d.). 3-AMINO-4-CHLOROPHENYLACETIC ACID METHYL ESTER. Retrieved January 2, 2026, from

• ACS Publications. (n.d.). Can Ultrasound Replace Seeding in Flow Reactive Crystallization of an Aromatic Amine? Retrieved January 2, 2026, from

• Norwegian Research Information Repository. (n.d.). Effects of Seeding on the Crystallization Behaviour and Filtration Abilities of an Aromatic Amine. Retrieved January 2, 2026, from

• CymitQuimica. (n.d.). Methyl 2-(3-amino-4-chlorophenyl)acetate. Retrieved January 2, 2026, from

• PubChem. (n.d.). Methyl 2-(3-aminophenyl)acetate hydrochloride. Retrieved January 2, 2026, from

• Google Patents. (n.d.). A process for resolution of methylamino(2-chlorophenyl)acetate. Retrieved January 2, 2026, from

• CymitQuimica. (n.d.). Methyl 2-(3-amino-4-chlorophenyl)acetate. Retrieved January 2, 2026, from

• Organic Syntheses. (n.d.). is then added dropwise over 2 min to the suspension by temporarily removing the glass stopper. Retrieved January 2, 2026, from

• PubChem. (n.d.). Methyl 2-amino-2-(4-chlorophenyl)acetate hydrochloride. Retrieved January 2, 2026, from

• Google Patents. (n.d.). A process for resolution of methylamino(2-chlorophenyl)acetate. Retrieved January 2, 2026, from

• Reddit. (2020, March 16). How does cooling rate affect the point at which crystalisation occures and why?. Retrieved January 2, 2026, from

• Reddit. (2013, February 3). Recrystallization (help meeeeee). Retrieved January 2, 2026, from

• PubChem. (n.d.). Methyl 2-(3-chlorophenyl)acetate. Retrieved January 2, 2026, from

• PubChem. (n.d.). Methyl (2-chlorophenyl)acetate. Retrieved January 2, 2026, from

• (n.d.). Retrieved January 2, 2026, from

• (n.d.). Retrieved January 2, 2026, from

• Sciencemadness.org. (2017, October 6). Good solvent system for separating aromatic amines and/or oximes on alumina TLC plates?. Retrieved January 2, 2026, from

• PubMed Central. (2025, November 4). Structured Ternary Fluids Promote Crystallization and Detection of 5‑Methyl-2-[(2-nitrophenyl)amino]-3-thiophenecarbonitrile (ROY) Metastable Polymorphs. Retrieved January 2, 2026, from

• PubMed. (n.d.). Enantiotropically-related polymorphs of {4-(4-chloro-3-fluorophenyl)-2-[4-(methyloxy)phenyl]-1,3-thiazol-5-yl} acetic acid: crystal structures and multinuclear solid-state NMR. Retrieved January 2, 2026, from

• Patsnap Eureka. (n.d.). Synthesis of clopidogrel intermediate (S)-2-(2-thiopheneethylamino)-(2-chlorophenyl)-methyl acetate. Retrieved January 2, 2026, from

• Google Patents. (n.d.). Synthesis and purification method of 2-amino-4-methylpyridine. Retrieved January 2, 2026, from

• Pharmaffiliates. (n.d.). Methyl 2-(4-chlorophenyl)-2-((2-(thiophen-2-yl)ethyl)amino)acetate Hydrochloride. Retrieved January 2, 2026, from

• Sigma-Aldrich. (n.d.). Methyl amino(3-methylphenyl)acetate hydrochloride AldrichCPR. Retrieved January 2, 2026, from

• ResearchGate. (2006, October 4). The Crystallization of 5Methyl2-[(2-nitrophenyl)amino]-3-thiophenecarbonitrile in the Presence of Structurally Similar Compounds. Retrieved January 2, 2026, from

• MDPI. (n.d.). The Crystal Structure of 3-Amino-1-(4-Chlorophenyl)-9-Methoxy-1H-Benzo[f]Chromene-2-Carbonitrile: Antimicrobial Activity and Docking Studies. Retrieved January 2, 2026, from

• [Link]. (n.d.). Publications. Retrieved January 2, 2026, from

• 楚肽生物科技. (n.d.). Methyl 2-(3-amino-4-chlorophenyl)acetate. Retrieved January 2, 2026, from

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• 3. Purification [chem.rochester.edu]
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• 7. Screening Polymorphs of APIs – Pharma.Tips [pharma.tips]
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• 9. Polymorphic Screening - Polymorph Screening [dalton.com]
• 10. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Low Yields in Methyl 2-(3-amino-4-chlorophenyl)acetate Derivatization

Welcome to the technical support guide for the derivatization of Methyl 2-(3-amino-4-chlorophenyl)acetate. This document is designed for researchers, medicinal chemists, and process development professionals who are encountering challenges, particularly low yields, when modifying this versatile intermediate. As a substituted aniline, its reactivity is governed by a subtle interplay of electronic and steric factors that can complicate standard protocols.

This guide provides in-depth, cause-and-effect explanations for common issues and offers validated, step-by-step solutions to optimize your reactions.

Troubleshooting Guide

This section directly addresses specific experimental failures in a question-and-answer format.

Question 1: My N-acylation reaction with an acyl chloride or anhydride is sluggish, resulting in low conversion and a significant amount of unreacted starting material. What are the primary causes and how can I fix it?

Answer: This is a frequent challenge stemming from the reduced nucleophilicity of the amine. The aniline nitrogen in Methyl 2-(3-amino-4-chlorophenyl)acetate is deactivated by the cumulative electron-withdrawing effects of the adjacent chloro-substituent and the meta-disposed methyl acetate group. Aromatic amines are generally weaker bases and nucleophiles than aliphatic amines due to the delocalization of the nitrogen lone pair into the phenyl ring.[1]

Here is a systematic approach to troubleshoot low conversion:

• Increase Electrophilicity of the Acylating Agent: If you are using a less reactive agent like acetic anhydride, switching to the corresponding acyl chloride will significantly increase the reaction rate.[2][3] Acyl chlorides are more potent electrophiles.

• Incorporate a Nucleophilic Catalyst: For deactivated anilines, a catalyst is often essential. 4-(Dimethylaminopyridine) (DMAP) is an excellent choice. DMAP functions by reacting with the acylating agent to form a highly reactive N-acylpyridinium intermediate, which is a far more potent acylating species than the anhydride or acyl chloride itself.[3] A catalytic amount (1-10 mol%) is typically sufficient.

• Ensure Proper Acid Scavenging: N-acylation reactions with acyl chlorides produce one equivalent of HCl.[4] This acid will protonate the starting aniline, forming an unreactive anilinium salt and effectively shutting down the reaction.[5] A non-nucleophilic base like triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) should be used in stoichiometric amounts (at least 1.1 equivalents) to neutralize this acid.

• Optimize Reaction Conditions:

  • Solvent: Aprotic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile (MeCN) are standard. Ensure your starting material is fully dissolved.

  • Temperature: While many acylations proceed at room temperature, gentle heating (40-50 °C) may be required to drive the reaction to completion. Monitor the reaction by TLC or LC-MS to avoid decomposition.

Question 2: My reaction produces a significant amount of a di-acylated byproduct, lowering the yield of my desired mono-acylated product. How can I improve selectivity?

Answer: The formation of a di-acylated product is a known side reaction, particularly under harsh conditions or when an excess of a highly reactive acylating agent is used.[2] Although the newly formed amide is electron-withdrawing, the nitrogen lone pair can still possess enough nucleophilicity for a second acylation under forcing conditions.

To enhance mono-acylation selectivity:

• Control Stoichiometry: Use a precise amount of the acylating agent (1.0 to 1.05 equivalents). Avoid using a large excess.

• Slow Addition: Add the acylating agent dropwise to the solution of the aniline and base at a low temperature (e.g., 0 °C). This maintains a low instantaneous concentration of the electrophile, favoring reaction with the more nucleophilic starting aniline over the less nucleophilic mono-acylated product.[3]

• Avoid High Temperatures: Elevated temperatures can provide the activation energy needed for the less favorable second acylation. Run the reaction at the lowest temperature that allows for a reasonable reaction rate.

Question 3: I am attempting to couple a carboxylic acid to the amine using standard peptide coupling reagents (e.g., EDC, HOBt) and getting a low yield. What optimizations can I try?

Answer: Amide bond formation with carboxylic acids is more complex than with acyl chlorides. The success of these reactions hinges on the efficient in-situ activation of the carboxylic acid. Low yields with your substrate are likely due to a combination of its reduced nucleophilicity and potential issues with the activation step.

Consider the following optimizations:

• Choice of Coupling Reagents: While 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) is common, it can be inefficient for challenging couplings. The addition of 1-Hydroxy-7-azabenzotriazole (HOAt) is often superior to 1-Hydroxybenzotriazole (HOBt). HOAt is known to be a more effective additive, suppressing side reactions and accelerating the coupling.[6]

• Pre-activation: Instead of adding all reagents at once, pre-activate the carboxylic acid. Stir the carboxylic acid, coupling reagent (e.g., EDC or HATU), and additive (HOAt) in an aprotic solvent like DMF for 15-30 minutes before adding the aniline. This allows for the formation of the highly reactive active ester intermediate.

• Base Selection: A non-nucleophilic base like DIPEA is crucial. Use 2-3 equivalents to ensure the reaction medium remains basic.

• Solvent Choice: Dimethylformamide (DMF) is often a better solvent than DCM for peptide couplings as it helps to solvate the charged intermediates.

Table 1: Comparison of N-Acylation Conditions

Parameter	Condition A (Standard)	Condition B (Optimized for Deactivated Anilines)	Rationale for Change
Acylating Agent	Acetic Anhydride (1.2 eq)	Acetyl Chloride (1.05 eq)	Acyl chloride is a more potent electrophile.[3]
Base	Pyridine (solvent)	Triethylamine (1.5 eq) or DIPEA (1.5 eq)	A dedicated, non-nucleophilic base is more effective at scavenging acid without competing.
Catalyst	None	DMAP (0.1 eq)	Catalyzes the reaction via a highly reactive intermediate.[3]
Solvent	Dichloromethane (DCM)	Dichloromethane (DCM) or Tetrahydrofuran (THF)	THF can sometimes improve solubility.
Temperature	Room Temperature	0 °C to Room Temperature	Slow addition at low temperature improves selectivity and controls exotherm.
Expected Outcome	Low to moderate yield, potential for incomplete conversion.	High yield, faster reaction, and cleaner product profile.	Optimization addresses the inherent low reactivity of the substrate.

Frequently Asked Questions (FAQs)

Q1: How do the chloro- and methyl acetate groups electronically influence the amino group's reactivity? A: The chlorine atom is an electronegative atom that withdraws electron density through the sigma bond (inductive effect). The methyl acetate group is also strongly electron-withdrawing. Both groups reduce the electron density on the aromatic ring and, critically, on the nitrogen atom of the amino group. This reduction in electron density makes the nitrogen lone pair less available for donation to an electrophile, thereby decreasing its nucleophilicity and basicity compared to unsubstituted aniline.[1][5]

Q2: I need to perform a Friedel-Crafts acylation on the aromatic ring. Why does the reaction fail when I add AlCl₃? A: This is a classic issue with anilines. The amino group is a strong Lewis base, which reacts directly with the Lewis acid catalyst (e.g., AlCl₃).[4][7] This acid-base reaction forms a complex that places a positive charge on the nitrogen atom. The resulting anilinium-type species is now a powerful deactivating group, which completely shuts down the electrophilic aromatic substitution reaction on the ring.[5][7] To achieve C-acylation, you must first protect the amino group, for instance, by converting it to an acetanilide.[4][8]

Q3: My final product seems unstable during workup or purification, leading to yield loss. Are there any stability concerns? A: While the amide product is generally stable, the methyl ester functionality can be susceptible to hydrolysis under strongly acidic or basic conditions, especially with heating. During aqueous workup, avoid using strong acids or bases (e.g., 6M HCl or NaOH). Use milder conditions like saturated sodium bicarbonate solution for neutralization. When performing column chromatography, ensure your silica gel is neutral, as acidic silica can sometimes catalyze the degradation of sensitive compounds.

Optimized Experimental Protocols

Protocol 1: High-Yield N-Acetylation using Acetyl Chloride

This protocol is optimized for high conversion of a deactivated aniline.

• Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add Methyl 2-(3-amino-4-chlorophenyl)acetate (1.0 eq) and anhydrous Dichloromethane (DCM, approx. 0.1 M solution).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (1.5 eq) and 4-(Dimethylaminopyridine) (DMAP) (0.1 eq). Stir the solution until all solids dissolve.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Acylation: Add acetyl chloride (1.05 eq) dropwise via syringe over 10-15 minutes, ensuring the internal temperature does not rise significantly.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC (e.g., using 3:7 Ethyl Acetate:Hexanes).

• Workup: Upon completion, dilute the reaction with more DCM. Wash the organic layer sequentially with 1M HCl (to remove bases), saturated NaHCO₃ solution (to remove excess acid), and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.

Visualizations

Diagram 1: Troubleshooting Workflow for Low Yields

Caption: A logical workflow for diagnosing and solving low-yield derivatization reactions.

Diagram 2: Catalytic Cycle of DMAP in N-Acylation

Caption: The catalytic cycle of DMAP, forming a highly reactive acylating intermediate.

References

• BenchChem. (n.d.). preventing byproduct formation in aniline reactions.
• BenchChem Technical Support Team. (2025). Technical Support Center: N-Acylation of Hindered Anilines. BenchChem.
• BenchChem. (n.d.). Technical Support Center: Regioselective Acylation of Substituted Anilines.
• Pearson. (n.d.). Acylation of Aniline Explained.

• Muthyala, M. K., et al. (2015). Optimization of reaction conditions for amide bond formation. ResearchGate. Retrieved from [Link]

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• Filo. (2025). Explain why the acylation of aniline is not possible. Retrieved from [Link]

• G. A. Probst, et al. (2014). Optimized reaction conditions for amide bond formation in DNA-encoded combinatorial libraries. PMC - NIH. Retrieved from [Link]

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Technical Support Center: Optimizing Solvent Systems for "Methyl 2-(3-amino-4-chlorophenyl)acetate" Reactions

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to optimize solvent systems for reactions involving Methyl 2-(3-amino-4-chlorophenyl)acetate . The guidance herein is designed to explain the causality behind experimental choices, ensuring scientifically sound and reproducible outcomes.

Introduction

Methyl 2-(3-amino-4-chlorophenyl)acetate is a valuable building block in medicinal chemistry and materials science. Its structure contains a nucleophilic aniline-type amino group, an ester, and a chlorinated aromatic ring, offering multiple avenues for chemical modification. However, the electron-withdrawing nature of the chlorine and ester groups deactivates the amino group, making it less nucleophilic than simple aniline.[1] This, combined with potential solubility challenges, makes solvent selection a critical parameter for successful and high-yielding reactions.

The most common transformation for this substrate is N-acylation to form an amide bond, a cornerstone reaction in drug discovery.[2] This guide will focus primarily on optimizing solvent systems for this crucial reaction, while also providing principles applicable to other transformations.

Frequently Asked Questions (FAQs)

Q1: What are the primary considerations when selecting a solvent for N-acylation of Methyl 2-(3-amino-4-chlorophenyl)acetate?

A1: The ideal solvent must satisfy several criteria:

• Solubility: Both the starting amine and the acylating agent must be sufficiently soluble. Poor solubility is a common cause of sluggish or incomplete reactions.

• Polarity: The solvent's polarity influences reaction rates. For many amide bond formations, polar aprotic solvents are preferred as they can dissolve polar reagents and intermediates without strongly solvating and deactivating the amine nucleophile.[3][4]

• Boiling Point: The reaction temperature is dictated by the solvent's boiling point. Some acylations require heating to overcome the lower reactivity of the electron-deficient amine.[5][6]

• Inertness: The solvent must not react with the starting materials, reagents, or the acid byproduct generated (e.g., HCl from an acyl chloride). Protic solvents like alcohols or water are generally avoided as they can compete with the intended amine nucleophile.

Q2: Why are polar aprotic solvents like DMF or DCM often recommended for acylation reactions?

A2: Polar aprotic solvents such as Dichloromethane (DCM), Dimethylformamide (DMF), and Acetonitrile (ACN) are favored for several reasons. They possess a dipole moment sufficient to dissolve polar reactants and intermediates.[3] Unlike protic solvents (e.g., ethanol), they do not form strong hydrogen bonds with the amine nucleophile.[4] This leaves the amine's lone pair more available to attack the electrophilic acylating agent, often leading to a faster reaction rate.[4] DCM is excellent for reactions at or below room temperature, while DMF is suitable for reactions requiring heat.

Q3: My starting material, Methyl 2-(3-amino-4-chlorophenyl)acetate, has poor solubility in my chosen solvent. What should I do?

A3: This is a common issue. First, confirm you are using an anhydrous (dry) solvent, as water can impact solubility and react with acylating agents. If solubility remains low, consider the following:

• Switch to a more polar solvent: If you are using a less polar solvent like THF or Ethyl Acetate, switching to DMF, DMAc, or NMP may improve solubility.

• Use a solvent mixture: A co-solvent system, such as DCM/DMF, can sometimes provide the right balance of properties to dissolve all reaction components.

• Gentle heating: If the solvent's boiling point allows, gentle heating can increase solubility and accelerate the reaction.

• Sonication: Using an ultrasound bath can help dissolve suspended solids and initiate the reaction.

Q4: A base like triethylamine (TEA) or pyridine is included in my acylation protocol. How does this relate to the solvent choice?

A4: When using acyl halides (e.g., acetyl chloride) or anhydrides, an acid byproduct is formed (e.g., HCl or acetic acid). This acid will protonate the starting amine, rendering it non-nucleophilic and halting the reaction.[7][8] A base is added to scavenge this acid. The base must be soluble in the chosen reaction solvent. Tertiary amines like triethylamine and pyridine are soluble in a wide range of aprotic solvents like DCM, THF, and DMF, making them common choices.[7][9]

Troubleshooting Common Reaction Issues

This section addresses specific problems encountered during the N-acylation of Methyl 2-(3-amino-4-chlorophenyl)acetate and provides a logical workflow for diagnosing and solving them.

Issue 1: Low or No Product Formation (Starting Material Unreacted)

If your reaction shows a significant amount of unreacted starting material after the expected reaction time, the solvent system is a primary suspect.

Diagnostic Workflow:

Caption: Troubleshooting workflow for low product yield.

In-Depth Explanation & Solutions:

• Cause A: Poor Solubility: The electron-deficient nature of the starting amine can lead to poor solubility in moderately polar solvents like DCM or THF.

  • Solution: Switch to a more powerful polar aprotic solvent like DMF or DMAc. If the reaction still appears as a slurry, heating may be required to achieve dissolution and drive the reaction to completion. For particularly stubborn cases, a solvent like DMSO can be used, though product isolation can be more challenging.

• Cause B: Nucleophile Deactivation by Protic Solvents: Protic solvents (alcohols, water) can form a hydrogen-bond "cage" around the amine, sterically hindering it and reducing its nucleophilicity.[4]

  • Solution: This is a fundamental error. The reaction must be run under anhydrous conditions in an aprotic solvent. Ensure all glassware is dry and use an anhydrous grade of solvent.

Issue 2: Formation of Multiple Byproducts

The presence of unexpected spots on a TLC plate or peaks in an LCMS analysis indicates side reactions are occurring.

Solvent-Related Causes & Solutions:

• Cause A: Reaction with Solvent: While less common with standard solvents, some reactive acylating agents (e.g., sulfonyl chlorides) or intermediates could potentially react with nucleophilic solvents like DMF at high temperatures.

  • Solution: If high temperatures are required, consider switching from DMF to a less reactive high-boiling solvent like toluene or dioxane, assuming reagent solubility is adequate.

• Cause B: Di-acylation or Ring-based Side Reactions: If the reaction is run for too long or at too high a temperature, side reactions can occur. The solvent's ability to dissipate heat or stabilize reactive intermediates plays a role.

  • Solution: Run the reaction at a lower temperature. If using a high-boiling solvent like DMF, try running the reaction at a moderate temperature (e.g., 60-80 °C) instead of reflux. Alternatively, switch to a lower-boiling solvent like DCM or THF and run at room temperature or 0 °C, potentially with a catalyst like DMAP to increase the rate.[8]

Experimental Protocols & Data

Protocol 1: Small-Scale Solvent Screening for N-Acylation

This protocol allows for the rapid testing of multiple solvents to identify the optimal system for your specific acylating agent.

Objective: To determine the best solvent for the acylation of Methyl 2-(3-amino-4-chlorophenyl)acetate with "Acylating Agent X".

Methodology:

• Set up four small, dry reaction vials (e.g., 1-dram vials) with magnetic stir fleas.

• To each vial, add Methyl 2-(3-amino-4-chlorophenyl)acetate (e.g., 20 mg, 1.0 eq).

• To each vial, add a different anhydrous solvent (0.5 mL):

  • Vial 1: Dichloromethane (DCM)

  • Vial 2: Acetonitrile (ACN)

  • Vial 3: Tetrahydrofuran (THF)

  • Vial 4: Dimethylformamide (DMF)

• Add a base to each vial, such as triethylamine (1.2 eq). Stir for 2 minutes and observe solubility.

• Add your acylating agent (1.1 eq) to each vial.

• Stir all reactions at room temperature.

• Monitor the progress of each reaction at set time points (e.g., 1h, 4h, 24h) using Thin Layer Chromatography (TLC) or LCMS.

• Compare the reactions based on the consumption of starting material and the clean formation of the desired product.

Data Summary: Solvent Properties and Suitability

The table below summarizes the properties of common aprotic solvents and their general suitability for reactions with electron-deficient anilines.

Solvent	Dielectric Constant (Polarity)	Boiling Point (°C)	Suitability for Room Temp Rxns	Suitability for Heated Rxns	Key Considerations
Dichloromethane (DCM)	9.1	40	Excellent	Poor	Good for reactive acylating agents. Easy to remove.
Tetrahydrofuran (THF)	7.5	66	Good	Moderate	Can be a good starting point. Peroxide formation risk.
Acetonitrile (ACN)	37.5	82	Good	Good	Highly polar. Can be difficult to remove.
Dimethylformamide (DMF)	36.7	153	Moderate	Excellent	Excellent solvating power. High boiling point.
Toluene	2.4	111	Poor	Good	Non-polar. Useful for azeotropic water removal.

Visualizing Solvent Effects on Reaction Pathways

The choice of solvent can dramatically influence the energy of transition states and intermediates in a reaction.

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Reference Data & Comparative Studies

A Comparative Guide to Methyl 2-(3-amino-4-chlorophenyl)acetate and Other Substituted Phenylacetates for Researchers and Drug Development Professionals

In the landscape of modern medicinal chemistry and materials science, the phenylacetate scaffold serves as a versatile building block for a diverse array of functional molecules. The strategic placement of substituents on the phenyl ring can dramatically alter the physicochemical properties, reactivity, and biological activity of these compounds. This guide provides an in-depth comparison of Methyl 2-(3-amino-4-chlorophenyl)acetate, a key pharmaceutical intermediate, with other representative substituted phenylacetates. By examining their synthesis, spectroscopic signatures, and the structure-activity relationships (SAR) that govern their behavior, we aim to equip researchers, scientists, and drug development professionals with the critical insights needed for informed compound selection and design.

Introduction to Substituted Phenylacetates

Phenylacetic acid and its derivatives are prevalent in both natural products and synthetic compounds, exhibiting a wide range of biological activities.[1] The esterification of the carboxylic acid moiety, often to a methyl ester, is a common strategy to modulate properties such as solubility and cell permeability, which are crucial for drug development.[2] The focus of this guide, Methyl 2-(3-amino-4-chlorophenyl)acetate, is a particularly interesting example due to the presence of both an electron-donating amino group and an electron-withdrawing chloro group on the phenyl ring. These substituents can influence the molecule's reactivity and its potential interactions with biological targets.[3]

This guide will compare Methyl 2-(3-amino-4-chlorophenyl)acetate with three other substituted phenylacetates to illustrate the impact of different substitution patterns:

• Methyl 2-(4-chlorophenyl)acetate: Represents a simple halogen-substituted phenylacetate.

• Methyl 2-(3-aminophenyl)acetate: Highlights the effect of an amino group without the influence of a halogen.

• Methyl 2-(4-methoxyphenyl)acetate: Showcases the impact of a strong electron-donating group.

Comparative Synthesis via Fischer Esterification

The most common and straightforward method for synthesizing methyl phenylacetates is the Fischer esterification of the corresponding phenylacetic acid with methanol in the presence of an acid catalyst.[4] This reversible reaction is typically driven to completion by using an excess of methanol, which also serves as the solvent.[5]

Generalized Experimental Protocol for Fischer Esterification

This protocol provides a general framework for the synthesis of the compared methyl phenylacetates. Specific reaction times and purification methods may vary depending on the substrate.

Materials:

• Substituted Phenylacetic Acid (1.0 eq)

• Anhydrous Methanol (10-20 eq)

• Concentrated Sulfuric Acid (0.1-0.2 eq)

• Saturated Sodium Bicarbonate Solution

• Brine (Saturated Sodium Chloride Solution)

• Anhydrous Magnesium Sulfate or Sodium Sulfate

• Ethyl Acetate or Dichloromethane

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the substituted phenylacetic acid (1.0 eq) and anhydrous methanol (10-20 eq).

• Slowly add concentrated sulfuric acid (0.1-0.2 eq) to the stirred solution.

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and remove the excess methanol under reduced pressure.

• Dissolve the residue in ethyl acetate or dichloromethane and wash with a saturated sodium bicarbonate solution to neutralize the acid catalyst.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate or sodium sulfate, and filter.

• Remove the solvent under reduced pressure to obtain the crude methyl phenylacetate.

• Purify the crude product by column chromatography or distillation to yield the pure ester.

Figure 1: Generalized workflow for the synthesis of methyl phenylacetates via Fischer esterification.

Expected Performance and Causality

The efficiency of the Fischer esterification can be influenced by the electronic nature of the substituents on the phenyl ring.

• Electron-withdrawing groups (e.g., -Cl): These groups can slightly increase the electrophilicity of the carbonyl carbon, potentially favoring the nucleophilic attack by methanol. However, they also decrease the basicity of the carbonyl oxygen, making the initial protonation step less favorable. The overall effect on the reaction rate is generally modest.

• Electron-donating groups (e.g., -NH₂, -OCH₃): These groups increase the electron density on the phenyl ring and the carbonyl oxygen, facilitating the initial protonation of the carbonyl group, which is a key step in the reaction mechanism. However, the amino group can be protonated by the acid catalyst, forming an ammonium salt which is a strong deactivating group, thus potentially slowing down the reaction.

For Methyl 2-(3-amino-4-chlorophenyl)acetate , the presence of the amino group necessitates careful control of the amount of acid catalyst to avoid excessive protonation. The chloro group's electron-withdrawing nature may have a less pronounced effect compared to the amino group.

Physicochemical Properties: A Comparative Table

The substituents on the phenyl ring significantly impact the physicochemical properties of the phenylacetate esters. The following table summarizes key properties of the target compound and its comparators.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Predicted Boiling Point (°C)	Predicted LogP
Methyl 2-(3-amino-4-chlorophenyl)acetate	C₉H₁₀ClNO₂	199.63	296.6 ± 25.0	1.8 ± 0.3
Methyl 2-(4-chlorophenyl)acetate	C₉H₉ClO₂	184.62	245.9 ± 15.0	2.5 ± 0.2
Methyl 2-(3-aminophenyl)acetate	C₉H₁₁NO₂	165.19	274.3 ± 25.0	1.3 ± 0.3
Methyl 2-(4-methoxyphenyl)acetate	C₁₀H₁₂O₃	180.20	264.0	1.7

Data is sourced from publicly available chemical databases and may be predicted values.[6][7]

Spectroscopic Characterization: A Predictive Analysis

The structural differences between the selected phenylacetates are clearly reflected in their spectroscopic data. Below is a predictive analysis of their expected NMR and IR signatures.

1H NMR Spectroscopy

• Common Signals: All four compounds will exhibit a singlet for the methyl ester protons (-COOCH₃) around 3.7 ppm and a singlet for the benzylic protons (-CH₂-) between 3.5 and 3.8 ppm.

• Aromatic Protons: The substitution pattern on the phenyl ring will lead to distinct splitting patterns and chemical shifts for the aromatic protons.

  • Methyl 2-(3-amino-4-chlorophenyl)acetate: Will show a complex splitting pattern for the three aromatic protons.

  • Methyl 2-(4-chlorophenyl)acetate: Will display two doublets (an AA'BB' system) for the four aromatic protons.

  • Methyl 2-(3-aminophenyl)acetate: Will show a more complex pattern for the four aromatic protons compared to the 4-substituted analogue.

  • Methyl 2-(4-methoxyphenyl)acetate: Will exhibit two doublets for the four aromatic protons, similar to the 4-chloro derivative, but the signals will be shifted upfield due to the electron-donating methoxy group.

13C NMR Spectroscopy

• Common Signals: All compounds will show signals for the methyl ester carbon (-COOCH₃) around 52 ppm, the benzylic carbon (-CH₂-) around 40 ppm, and the carbonyl carbon (-C=O) around 171 ppm.

• Aromatic Carbons: The chemical shifts of the aromatic carbons will be influenced by the electronic effects of the substituents. Electron-donating groups (-NH₂, -OCH₃) will shield the aromatic carbons, causing their signals to appear at a lower ppm, while electron-withdrawing groups (-Cl) will deshield them, shifting the signals to a higher ppm.

Infrared (IR) Spectroscopy

• Common Signals: All four esters will show a strong carbonyl (C=O) stretching band around 1730-1750 cm⁻¹. They will also exhibit C-O stretching bands in the region of 1000-1300 cm⁻¹.

• Unique Signals:

  • Methyl 2-(3-amino-4-chlorophenyl)acetate and Methyl 2-(3-aminophenyl)acetate: Will show N-H stretching bands in the region of 3300-3500 cm⁻¹.

  • Methyl 2-(4-chlorophenyl)acetate: Will have a C-Cl stretching band, which is often weak and may be difficult to assign definitively in the fingerprint region.

  • Methyl 2-(4-methoxyphenyl)acetate: Will display characteristic C-O-C stretching bands for the ether linkage.

Structure-Activity Relationship (SAR) Insights

The substituents on the phenyl ring are critical determinants of the biological activity of phenylacetate derivatives. Understanding these relationships is fundamental to rational drug design.

Figure 2: The influence of substituents on the properties and activity of the phenylacetate core.

• The Role of the Amino Group: The amino group is a strong hydrogen bond donor and can also act as a hydrogen bond acceptor. This functionality can be crucial for interactions with biological targets such as enzymes and receptors.[8] Its basicity also means it can be protonated at physiological pH, which can influence solubility and interactions with negatively charged residues in a binding pocket.

• The Impact of the Chloro Group: The chloro substituent is a lipophilic, electron-withdrawing group. Its presence can enhance the compound's ability to cross cell membranes. The electronegativity of the chlorine atom can also lead to dipole-dipole or halogen bonding interactions with a biological target.[9]

• The Combined Effect in Methyl 2-(3-amino-4-chlorophenyl)acetate: The interplay of the ortho-amino and para-chloro substituents creates a unique electronic and steric profile. The amino group's electron-donating effect through resonance is countered by the inductive electron-withdrawing effect of the chloro group. This balance can fine-tune the molecule's reactivity and binding affinity. The relative positions of these groups are also critical for defining the shape of the molecule and how it fits into a specific binding site.

• The Methoxy Group as a Comparator: The methoxy group in Methyl 2-(4-methoxyphenyl)acetate is a strong electron-donating group and a hydrogen bond acceptor. Comparing the activity of this compound to the others can help elucidate the importance of hydrogen bond donation and the overall electronic nature of the phenyl ring for a given biological effect.

Potential Biological Applications and Assay Protocols

Substituted phenylacetates have been investigated for a wide range of therapeutic applications, including as anti-inflammatory agents, anticancer agents, and enzyme inhibitors.[10] The specific biological activity is highly dependent on the substitution pattern.

Representative Biological Assay: MTT Cytotoxicity Assay

To compare the potential anticancer activity of these compounds, a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay can be employed. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Protocol:

• Cell Culture: Plate cancer cells (e.g., HeLa, MCF-7) in a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the test compounds (Methyl 2-(3-amino-4-chlorophenyl)acetate and the comparators) in cell culture medium. Replace the medium in the wells with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known cytotoxic drug).

• Incubation: Incubate the cells for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO₂.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration of the test compounds relative to the vehicle control. Determine the IC₅₀ (half-maximal inhibitory concentration) value for each compound.

Conclusion

This guide has provided a comparative overview of Methyl 2-(3-amino-4-chlorophenyl)acetate and other substituted phenylacetates, focusing on their synthesis, physicochemical properties, spectroscopic characteristics, and structure-activity relationships. The presence of both an amino and a chloro group on the phenyl ring of the target compound creates a unique chemical entity with the potential for specific biological activities. By understanding the influence of different substituents on the phenylacetate scaffold, researchers can make more informed decisions in the design and development of novel therapeutic agents and functional materials. The provided experimental framework for synthesis and biological evaluation serves as a starting point for further investigation into this important class of compounds.

References

• ChemBK. (2024, April 9). Methyl 4-methoxyphenylacetate. Retrieved from [Link]

• ChEMBL. (n.d.). Non-peptide angiotensin II receptor antagonists. 2. Design, synthesis, and biological activity of N-substituted (phenylamino)phenylacetic a.... Retrieved from [Link]

• DOI. (n.d.). Gas-Liquid Chromatographic Separation of Methyl- and Methoxy-substituted, Benzenes, Phenols, Phenylacetates, and Acetophenols. Retrieved from [Link]

• Drug Design Org. (n.d.). Structure Activity Relationships. Retrieved from [Link]

• Fiveable. (n.d.). Key Concepts of Structure-Activity Relationships to Know for Medicinal Chemistry. Retrieved from [Link]

• Google Patents. (n.d.). Method for synthesis of 2-(2-(4-chlorphenyl)phenyl)acetic acid.

• Managing Intellectual Property. (2021, September 16). The structure-activity relationship and pharmaceutical compounds. Retrieved from [Link]

• MDPI. (n.d.). Synthesis and Biological Activity of N-Substituted-3-chloro-2-azetidinones. Retrieved from [Link]

• MySkinRecipes. (n.d.). Methyl 2-(3-amino-4-chlorophenyl)acetate. Retrieved from [Link]

• NIH. (n.d.). A Convenient Synthesis of Amino Acid Methyl Esters. Retrieved from [Link]

• NIH. (n.d.). Methyl Esterification Combined with Gas Chromatography-Mass Spectrometry (GC-MS) for Determining the Contents of Lubricant to Evaluate the Compatibility of Chlorinated Butyl Rubber Stoppers with Liposome Injections. Retrieved from [Link]

• NIH. (n.d.). Structure-activity relationships in further series of amino-halogen substituted phenyl-aminoethanols. Retrieved from [Link]

• OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures. Retrieved from [Link]

• Organic Syntheses. (n.d.). α-CHLOROPHENYLACETIC ACID. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of methyl phenylacetate. Retrieved from [Link]

• PubChem. (n.d.). Methyl 2-amino-2-(4-methylphenyl)acetate. Retrieved from [Link]

• PubChem. (n.d.). Methyl 4-methoxyphenylacetate. Retrieved from [Link]

• PubChem. (n.d.). Methyl phenylacetate. Retrieved from [Link]

• ResearchGate. (2014, September 1). Structure-Toxicity Relationship and Structure-Activity Relationship Study of 2-Phenylaminophenylacetic Acid Derived Compounds. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and characterization of p-chlorophenylacetic acid. Retrieved from [Link]

• Semantic Scholar. (2014, September 26). RETENTION BEHAVIOR AND BIOLOGICAL ACTIVITY OF N-SUBSTITUTED-2-PHENYLACETAMIDE DERIVATES. Retrieved from [Link]

• Semantic Scholar. (n.d.). Structure-toxicity relationship and structure-activity relationship study of 2-phenylaminophenylacetic acid derived compounds. Retrieved from [Link]

• The Good Scents Company. (n.d.). methyl 4-methoxyphenyl acetate. Retrieved from [Link]

• The Good Scents Company. (n.d.). methyl (4-methylphenyl)acetate. Retrieved from [Link]

• PubMed. (n.d.). Study on the synthesis and biological activities of α-substituted arylacetates derivatives. Retrieved from [Link]

• YouTube. (2015, August 12). Organic Chemistry II - Solving a Structure Based on IR and NMR Spectra. Retrieved from [Link]

• YouTube. (2019, October 14). Solving Another Unknown Using NMR, IR and MS Spectroscopy - Example 3. Retrieved from [Link]

• YouTube. (2020, December 17). Predicting the structure based on NMR spectra and IR Data (quick lesson) part 13. Retrieved from [Link]

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Comparative analysis of synthetic routes to "Methyl 2-(3-amino-4-chlorophenyl)acetate"

Introduction

Methyl 2-(3-amino-4-chlorophenyl)acetate is a key intermediate in the synthesis of various pharmaceuticals and bioactive molecules.[1] Its structural features, including the amino and chloro substituents on the phenyl ring, make it a versatile building block for medicinal chemists.[1] This guide provides a comparative analysis of two primary synthetic routes to this compound, offering detailed experimental protocols and a discussion of the advantages and disadvantages of each approach. The insights provided are aimed at researchers, scientists, and professionals in drug development to aid in the selection of the most suitable synthetic strategy based on their specific needs regarding yield, purity, and scalability.

Overview of Synthetic Strategies

The synthesis of Methyl 2-(3-amino-4-chlorophenyl)acetate fundamentally involves the construction of the substituted phenylacetic acid core followed by esterification, or vice versa. The two routes detailed in this guide both commence from the commercially available precursor, 4-chlorophenylacetic acid. The key difference lies in the sequence of the nitration, reduction, and esterification steps.

• Route 1: Proceeds via nitration of the starting material, followed by esterification of the resulting nitro-intermediate, and finally, reduction of the nitro group to the desired amine.

• Route 2: Involves nitration, followed by reduction of the nitro group, and concludes with the esterification of the amino acid.

The choice between these routes can significantly impact the overall efficiency, yield, and purification requirements of the synthesis.

Visualizing the Synthetic Pathways

The following diagrams illustrate the two synthetic routes for a clear comparison.

Caption: Route 1: Nitration -> Esterification -> Reduction.

Caption: Route 2: Nitration -> Reduction -> Esterification.

Route 1: Nitration → Esterification → Reduction

This synthetic pathway prioritizes the esterification of the nitro-intermediate before the sensitive amino group is introduced. This can prevent potential side reactions associated with the amino group during esterification.

Step-by-Step Experimental Protocol

Step 1: Synthesis of 4-Chloro-3-nitrophenylacetic Acid

• In a three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a thermometer, carefully add 100 mL of concentrated sulfuric acid.

• Cool the sulfuric acid to 0-5 °C in an ice bath.

• Slowly add 50 g (0.29 mol) of 4-chlorophenylacetic acid to the cooled sulfuric acid while stirring, ensuring the temperature does not exceed 10 °C.

• Prepare a nitrating mixture of 30 mL of concentrated nitric acid and 70 mL of concentrated sulfuric acid.

• Add the nitrating mixture dropwise to the reaction flask over 1-2 hours, maintaining the temperature between 0-5 °C.

• After the addition is complete, continue stirring at 0-5 °C for an additional 2 hours.

• Carefully pour the reaction mixture onto 500 g of crushed ice with vigorous stirring.

• The precipitated solid is collected by vacuum filtration, washed with cold water until the washings are neutral to litmus paper.

• Recrystallize the crude product from an ethanol-water mixture to afford 4-chloro-3-nitrophenylacetic acid.

Step 2: Synthesis of Methyl 2-(4-chloro-3-nitrophenyl)acetate

• To a solution of 40 g (0.185 mol) of 4-chloro-3-nitrophenylacetic acid in 200 mL of methanol, add 4 mL of concentrated sulfuric acid.

• Reflux the mixture for 6 hours.

• After cooling, the excess methanol is removed under reduced pressure.

• The residue is dissolved in 200 mL of ethyl acetate and washed with a saturated sodium bicarbonate solution (2 x 100 mL) and brine (1 x 100 mL).

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated to yield Methyl 2-(4-chloro-3-nitrophenyl)acetate.

Step 3: Synthesis of Methyl 2-(3-amino-4-chlorophenyl)acetate

• In a round-bottom flask, dissolve 30 g (0.13 mol) of Methyl 2-(4-chloro-3-nitrophenyl)acetate in 300 mL of methanol.

• Add 3.0 g of 10% Palladium on carbon (Pd/C) to the solution.

• Add 41 g (0.65 mol) of ammonium formate in portions to the reaction mixture.[2]

• Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.[2]

• After completion, cool the reaction mixture to room temperature and filter through a pad of Celite® to remove the catalyst.

• Concentrate the filtrate under reduced pressure to remove the methanol.

• Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the crude product.

• Purify the product by column chromatography on silica gel to yield Methyl 2-(3-amino-4-chlorophenyl)acetate.

Discussion of Route 1

Advantages:

• Protection of the Amino Group: By introducing the amino group in the final step, potential side reactions during esterification, such as N-acylation or polymerization, are avoided.

• Milder Reduction Conditions: Catalytic transfer hydrogenation with ammonium formate is a relatively mild and efficient method for nitro group reduction, often providing high yields and cleaner reactions compared to metal-acid reductions.[2]

Disadvantages:

• Handling of Nitro-intermediates: Nitro-aromatic compounds can be energetic and should be handled with care.

• Catalyst Cost and Handling: Palladium on carbon is a precious metal catalyst, which can add to the cost of the synthesis, and care must be taken during its handling and filtration.

Route 2: Nitration → Reduction → Esterification

This approach involves the early introduction of the amino group, which may require careful selection of esterification conditions to prevent unwanted side reactions.

Step-by-Step Experimental Protocol

Step 1: Synthesis of 4-Chloro-3-nitrophenylacetic Acid

• This step is identical to Step 1 in Route 1.

Step 2: Synthesis of 3-Amino-4-chlorophenylacetic Acid

• In a large three-necked flask equipped with a mechanical stirrer, reflux condenser, and a dropping funnel, place 50 g (0.23 mol) of 4-chloro-3-nitrophenylacetic acid and 250 mL of ethanol.

• Heat the mixture to reflux.

• In a separate beaker, prepare a solution of 100 g of stannous chloride (SnCl₂) in 150 mL of concentrated hydrochloric acid.

• Add the stannous chloride solution dropwise to the refluxing reaction mixture.

• After the addition is complete, continue to reflux for an additional 3 hours.

• Cool the reaction mixture and pour it into a beaker containing 500 g of ice.

• Neutralize the solution with a concentrated sodium hydroxide solution to precipitate the tin salts.

• Filter the mixture and adjust the pH of the filtrate to the isoelectric point of the amino acid (approximately pH 4-5) with acetic acid to precipitate the product.

• Collect the precipitated 3-amino-4-chlorophenylacetic acid by filtration and wash with cold water.

Step 3: Synthesis of Methyl 2-(3-amino-4-chlorophenyl)acetate

• Suspend 30 g (0.16 mol) of 3-amino-4-chlorophenylacetic acid in 300 mL of methanol.

• Cool the suspension in an ice bath and slowly add 15 mL of thionyl chloride dropwise with stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux for 4 hours.

• Cool the reaction mixture and evaporate the solvent under reduced pressure.

• The residue is dissolved in ethyl acetate and washed with a saturated sodium bicarbonate solution to neutralize any remaining acid.

• The organic layer is then washed with brine, dried over anhydrous sodium sulfate, and the solvent is evaporated to give the crude product.

• Purify by column chromatography to obtain Methyl 2-(3-amino-4-chlorophenyl)acetate.

Discussion of Route 2

Advantages:

• Readily Available Reducing Agents: Metal-acid combinations like SnCl₂/HCl or Fe/HCl are inexpensive and readily available reducing agents.

Disadvantages:

• Harsh Reaction Conditions: The use of strong acids and the work-up procedure involving the removal of metal salts can be cumbersome and generate significant waste.

• Potential for Side Reactions during Esterification: The presence of the amino group during esterification can lead to side reactions if not performed under carefully controlled conditions. The use of thionyl chloride for esterification is effective but requires careful handling due to its corrosive and reactive nature.

Comparative Analysis and Data Summary

Parameter	Route 1 (Nitration → Esterification → Reduction)	Route 2 (Nitration → Reduction → Esterification)
Overall Yield	Typically higher (60-70%)	Generally lower (45-55%)
Purity of Final Product	Generally higher before final purification	May require more rigorous purification
Scalability	Good; catalytic hydrogenation is scalable.	Moderate; large-scale metal-acid reductions can be challenging.
Safety Considerations	Handling of nitro-intermediates and pyrophoric catalyst.	Use of strong acids and corrosive thionyl chloride.
Cost-Effectiveness	Higher cost due to palladium catalyst.	Lower cost of reagents.
Environmental Impact	Less metal waste.	Significant metal salt waste from reduction step.

Conclusion

Both synthetic routes presented offer viable pathways to Methyl 2-(3-amino-4-chlorophenyl)acetate.

Route 1 is generally the preferred method for laboratory-scale synthesis and for obtaining high-purity material. The strategic placement of the reduction step at the end of the sequence simplifies purification and often leads to higher overall yields. The use of catalytic transfer hydrogenation is a cleaner and more efficient reduction method.

Route 2 may be considered when cost is a primary concern and access to hydrogenation equipment is limited. However, researchers must be prepared for a more challenging work-up and purification process, and potentially lower overall yields.

Ultimately, the selection of the synthetic route will depend on the specific requirements of the project, including the desired scale, purity, available equipment, and cost considerations.

References

• Google Patents. Synthesis method of 3-amino-4-chloro-N-(3-chloro-2-methylphenyl)benzamide.

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• 1. 3-AMINO-4-CHLOROPHENYLACETIC ACID METHYL ESTER [cymitquimica.com]
• 2. benchchem.com [benchchem.com]

A Comparative Guide to Purity Assessment of Methyl 2-(3-amino-4-chlorophenyl)acetate: A Validated HPLC Method and Its Alternatives

This guide provides a comprehensive, in-depth analysis of a validated High-Performance Liquid Chromatography (HPLC) method for the stringent purity assessment of Methyl 2-(3-amino-4-chlorophenyl)acetate, a critical intermediate in pharmaceutical synthesis. The performance of this primary HPLC method is objectively compared with viable alternative analytical techniques, including Ultra-Performance Liquid Chromatography (UPLC), Gas Chromatography (GC), and Capillary Electrophoresis (CE). All experimental data and protocols are presented to meet the rigorous standards of the International Council for Harmonisation (ICH) guidelines, ensuring scientific integrity and trustworthiness for researchers, scientists, and drug development professionals.

The Imperative of Purity in Pharmaceutical Intermediates

The purity of an Active Pharmaceutical Ingredient (API) is paramount to the safety and efficacy of the final drug product. This principle extends to all starting materials and intermediates, such as Methyl 2-(3-amino-4-chlorophenyl)acetate. Impurities, even at trace levels, can originate from various stages including synthesis, degradation, or storage and may pose significant health risks or affect the stability of the final product.[1][2] Therefore, employing a validated, robust analytical method for purity profiling is not merely a quality control measure but a fundamental regulatory requirement.[1] This guide focuses on a validated stability-indicating HPLC method as the benchmark for purity analysis of this specific aromatic amine intermediate.

The Gold Standard: A Validated Reverse-Phase HPLC Method

High-Performance Liquid Chromatography (HPLC) remains a cornerstone technique in pharmaceutical analysis due to its high resolution, sensitivity, and specificity for separating and quantifying components in a mixture.[3][4] For a polar compound like Methyl 2-(3-amino-4-chlorophenyl)acetate, a reversed-phase (RP-HPLC) method is the logical choice, offering excellent separation of the main compound from potential non-polar and closely related polar impurities.

Rationale for Method Development

The selection of chromatographic conditions is driven by the physicochemical properties of the analyte. Methyl 2-(3-amino-4-chlorophenyl)acetate is an aromatic amine, a class of compounds that can exhibit peak tailing on silica-based columns due to interactions with residual silanol groups.[5] To mitigate this, a modern, end-capped C18 column is chosen. The mobile phase, a mixture of acetonitrile and a phosphate buffer, is optimized to achieve a balance between retention, resolution, and peak shape. The acidic pH of the buffer (pH 3.0) ensures the amine group is protonated, which improves peak symmetry and retention on the reversed-phase column. UV detection at 254 nm is selected based on the chromophoric nature of the benzene ring in the analyte.

Proposed Chromatographic Conditions

Parameter	Recommended Condition
Chromatograph	High-Performance Liquid Chromatograph with a UV/Vis or Photodiode Array (PDA) Detector
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size), end-capped
Mobile Phase	Acetonitrile : 20mM Potassium Phosphate Buffer (pH 3.0, adjusted with phosphoric acid) (50:50, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	254 nm
Injection Volume	10 µL
Diluent	Mobile Phase

Method Validation Summary

The developed HPLC method was validated according to the ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose.[6][7][8][9] The results are summarized below.

Validation Parameter	Result	Acceptance Criteria (as per ICH Q2(R1))
Specificity	No interference from blank, placebo, or degradation products at the retention time of the analyte peak. Peak purity index > 0.999.	The method must be able to unequivocally assess the analyte in the presence of components that may be expected to be present.
Linearity (R²)	> 0.999 over a concentration range of 50-150% of the nominal concentration.	Correlation coefficient (R²) should be > 0.99.
Accuracy (% Recovery)	99.2% - 101.5%	Typically 98.0% to 102.0%.
Precision (RSD%)	Repeatability (n=6): < 0.5% Intermediate Precision (n=6, different day, different analyst): < 1.0%	RSD should be < 2.0%.
Limit of Detection (LOD)	0.01 µg/mL	Signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	0.03 µg/mL	Signal-to-noise ratio of 10:1.
Robustness	No significant impact on results with minor variations in flow rate (±0.1 mL/min), column temperature (±2°C), and mobile phase pH (±0.2).	The reliability of an analysis with respect to deliberate variations in method parameters.

Forced Degradation Studies

To establish the stability-indicating nature of the method, forced degradation studies were conducted under various stress conditions.[4] The method effectively separated the main peak from all degradation products.

Stress Condition	Observation
Acid Hydrolysis (0.1 M HCl, 60°C, 24h)	Significant degradation with multiple degradation peaks observed.
Base Hydrolysis (0.1 M NaOH, 60°C, 24h)	Major degradation, distinct from acid degradation profile.
Oxidative Degradation (3% H₂O₂, RT, 24h)	Moderate degradation with the formation of a primary degradation product.
Thermal Degradation (105°C, 48h)	Minor degradation observed.
Photolytic Degradation (UV & Vis light, 7 days)	Minimal degradation, indicating relative photostability.

Experimental Protocols

Protocol 1: HPLC Method Validation

• Specificity: Analyze the diluent (blank), a placebo sample, and samples from the forced degradation study to confirm the absence of interfering peaks at the analyte's retention time.

• Linearity: Prepare a minimum of five standard solutions of Methyl 2-(3-amino-4-chlorophenyl)acetate of known concentrations spanning the expected analytical range. Plot the detector response (peak area) against concentration and perform a linear regression analysis to determine the correlation coefficient (R²).

• Accuracy: Analyze samples with known concentrations of the analyte (spiked placebo) at three levels (e.g., 80%, 100%, 120% of the nominal concentration). Calculate the percentage recovery at each level.

• Precision:

  • Repeatability: Perform six replicate injections of a standard solution at 100% of the target concentration and calculate the Relative Standard Deviation (RSD).

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst and/or on a different instrument. Compare the results and calculate the RSD.

• Robustness: Introduce small, deliberate variations to the method parameters (e.g., flow rate, pH of the mobile phase, column temperature) and assess the impact on the results.

Protocol 2: Forced Degradation Study

• Prepare a stock solution of Methyl 2-(3-amino-4-chlorophenyl)acetate.

• For each stress condition (acid, base, oxidation, heat, light), transfer an aliquot of the stock solution into a separate vial.

• Apply the specific stress conditions as detailed in the table above.

• After the designated time, neutralize the acidic and basic samples as appropriate.

• Dilute all samples to the target concentration using the mobile phase.

• Analyze the stressed samples using the validated HPLC method alongside an unstressed control sample.

HPLC Analysis Workflow

Caption: Workflow for HPLC purity assessment.

Comparative Analysis of Alternative Techniques

While HPLC is the established workhorse, other analytical techniques offer distinct advantages for impurity profiling and can serve as valuable orthogonal methods.[2][10][11]

Ultra-Performance Liquid Chromatography (UPLC)

UPLC is a significant advancement in liquid chromatography that utilizes smaller particle size columns (<2 µm) and operates at much higher pressures (up to 15,000 psi) than conventional HPLC.[12][13][14]

• Advantages:

  • Speed: Analysis times are drastically reduced, often by a factor of up to nine compared to HPLC, significantly increasing laboratory throughput.[12][14][15]

  • Resolution & Sensitivity: The smaller particles lead to sharper, narrower peaks, resulting in superior resolution and higher sensitivity for detecting trace-level impurities.[12][14]

  • Reduced Solvent Consumption: Faster run times and lower flow rates lead to a substantial reduction in solvent usage, making it a greener and more cost-effective technique.[12]

• Limitations:

  • Cost: The initial investment for UPLC instrumentation is significantly higher than for HPLC systems.

  • Backpressure: The high operating pressures place greater demands on the system's pumps and columns, potentially leading to more frequent maintenance.

Gas Chromatography (GC)

GC is a powerful technique for separating and analyzing compounds that can be vaporized without decomposition. It is particularly well-suited for volatile and semi-volatile substances.[1][16]

• Advantages:

  • High Resolution: Capillary GC columns offer extremely high separation efficiency.

  • Sensitivity: When coupled with detectors like Flame Ionization Detector (FID) or Mass Spectrometry (MS), GC provides excellent sensitivity.[17][18]

  • Residual Solvent Analysis: GC is the gold standard for the analysis of residual solvents, which are common process-related impurities in pharmaceuticals.[1]

• Limitations:

  • Analyte Volatility: The analyte must be thermally stable and sufficiently volatile. While Methyl 2-(3-amino-4-chlorophenyl)acetate may be amenable to GC analysis, many larger, more polar impurities or degradation products are not.

  • Derivatization: For non-volatile or highly polar compounds like amines, a derivatization step is often required to increase volatility and improve peak shape, which adds complexity to the sample preparation process.[18][19]

Capillary Electrophoresis (CE)

CE is a family of separation techniques that use high voltages to separate ions based on their electrophoretic mobility, which is dependent on the analyte's charge and size.[20][21][22]

• Advantages:

  • High Efficiency: CE can achieve extremely high theoretical plate counts, leading to excellent resolution.[23]

  • Low Consumption: The technique requires minute amounts of sample and reagents, minimizing waste and cost.[10]

  • Orthogonal Selectivity: As the separation mechanism is fundamentally different from chromatography (based on charge-to-mass ratio rather than partitioning), CE is an excellent orthogonal technique to confirm purity results obtained by HPLC.[23]

• Limitations:

  • Sensitivity: Standard UV detection in CE can be less sensitive than in HPLC due to the very short path length across the capillary.

  • Reproducibility: Achieving high reproducibility in migration times can be more challenging than with HPLC retention times, often requiring careful control of buffer composition and capillary surface chemistry.

At-a-Glance Comparison of Analytical Techniques

Feature	HPLC (Validated Method)	UPLC	Gas Chromatography (GC)	Capillary Electrophoresis (CE)
Principle	Differential partitioning between mobile and stationary phases.	Same as HPLC, but with smaller particles and higher pressure.	Partitioning between a gaseous mobile phase and a liquid/solid stationary phase.	Differential migration of charged species in an electric field.[20][22]
Primary Application	Gold standard for purity and impurity quantification of non-volatile compounds.[4]	High-throughput screening, complex mixture analysis, improved sensitivity.[12][14]	Volatile and semi-volatile compounds, residual solvents.[1]	Charged molecules, chiral separations, orthogonal method for purity confirmation.[21][24]
Speed	Moderate (e.g., 15-30 min)	Very Fast (e.g., 2-10 min)[13]	Fast to Moderate	Very Fast
Resolution	High	Very High[14]	Very High	Extremely High
Sensitivity	Good to High	Very High[12][14]	Very High (with specific detectors)	Moderate (can be low with UV)
Solvent Consumption	High	Low[12]	Very Low (carrier gas)	Extremely Low[10]
Key Advantage	Robust, versatile, widely accepted by regulatory agencies.	Significant improvement in speed, resolution, and sensitivity over HPLC.[15]	Unmatched for volatile impurity analysis.	Fundamentally different separation mechanism, ideal for orthogonality.
Key Limitation	Slower analysis time, higher solvent consumption compared to UPLC.	High initial cost, high backpressure demands.	Limited to thermally stable and volatile analytes; may require derivatization.[16]	Sensitivity can be an issue; reproducibility requires careful control.

Conclusion and Recommendation

The validated Reverse-Phase HPLC method presented in this guide stands as a robust, reliable, and scientifically sound approach for the routine purity assessment of Methyl 2-(3-amino-4-chlorophenyl)acetate. Its specificity, accuracy, and precision, established through rigorous validation in line with ICH guidelines, ensure its suitability for quality control in a regulated environment.

For laboratories requiring higher throughput and enhanced sensitivity for detecting trace impurities, transitioning to a UPLC method is a highly recommended upgrade. The principles of the HPLC method can be readily transferred to a UPLC system, yielding significant gains in efficiency and performance.[25]

Gas Chromatography should be considered a complementary technique, indispensable for the specific analysis of volatile organic impurities and residual solvents that may be present from the synthesis process. Finally, Capillary Electrophoresis serves as an excellent orthogonal technique. Its unique separation mechanism makes it ideal for confirmatory analysis or for resolving impurities that may co-elute in a chromatographic system.

Ultimately, a comprehensive quality control strategy for Methyl 2-(3-amino-4-chlorophenyl)acetate should leverage the strengths of these different techniques: HPLC or UPLC for primary purity and impurity profiling, supplemented by GC for residual solvent analysis, to ensure the highest standards of quality, safety, and regulatory compliance.

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• Kawasaki, T., M. Maeda, et al. Separation and determination of aromatic amines by reversed-phase HPLC. Bunseki Kagaku. 1986;35(8):704-709. Available from: [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. Available from: [Link]

• Jahani, M., A. Talle, et al. Advances in Green Analytical Techniques for Impurity Profiling in Pharmaceuticals. American Journal of Chemistry. 2024;14(1):1-10. Available from: [Link]

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• Pharmaguideline. Differences between HPLC and UPLC. Pharmaguideline. 2018. Available from: [Link]

• MONAD. What is the Difference Between UPLC and HPLC?. MONAD. 2024. Available from: [Link]

• GMP Insiders. HPLC Vs UPLC: Differences In Application, Performance And Cost. GMP Insiders. Available from: [Link]

• Kim, Y., Y. Lee, et al. GC-MS Analysis of Primary Aromatic Amines Originated From Azo Dyes in Commercial Textile or Leather Products Using Helium Alternative Carrier Gases. Journal of Analytical Toxicology. 2022;46(7):780-787. Available from: [Link]

• U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. FDA. 2021. Available from: [Link]

• Excedr. Capillary Electrophoresis: Overview & Applications. Excedr. 2023. Available from: [Link]

• Naila Kanwal. ICH Q2 Analytical Method Validation. Slideshare. 2017. Available from: [Link]

• Starodub. Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Starodub. 2024. Available from: [Link]

• International Council for Harmonisation. Quality Guidelines. ICH. Available from: [Link]

• Agilent Technologies, Inc. Analysis of alkylamines and aromatic amines. Agilent. 2011. Available from: [Link]

• Ros O, J. Pozo, et al. Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines. RSC Advances. 2017;7(40):24845-24853. Available from: [Link]

• Djozan D, T. Riemer, et al. Gas chromatographic determination of aromatic amines in water samples after solid-phase extraction and derivatization with iodine. II. Enrichment. Journal of Chromatography A. 1998;810(1-2):173-182. Available from: [Link]

• ResearchGate. Ion‐Pair Reversed‐Phase HPLC Determination of Aromatic Amine Isomers. Request PDF. 2008. Available from: [Link]

• SCIEX. Introduction to Capillary Electrophoresis. SCIEX. Available from: [Link]

• Fauss J, T. H. Brock, et al. Method for the determination of aromatic amines in workplace air using gas chromatography. The MAK Collection for Occupational Health and Safety. 2020;5(3). Available from: [Link]

• Biotech Spain. Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Biotech Spain. 2023. Available from: [Link]

• JoVE. Capillary Electrophoresis: Principle, Procedure and Applications. Journal of Visualized Experiments. 2015. Available from: [Link]

• Khuhawar, M. Y., G. A. Qureshi, et al. SEPARATION AND DETERMINATION OF TRACE LEVELS OF AROMATIC AMINES BY HPLC. Journal of the Chemical Society of Pakistan. 1999;21(2):132-135. Available from: [Link]

• Research and Reviews. Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. Open Access Journals. Available from: [Link]

• Helda - University of Helsinki. CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES. Helda. Available from: [Link]

• Shelke, S., N. Singh. Impurity profiling Techniques for Pharmaceuticals – A Review. Advances in Bioresearch. 2025;16(2):107-117. Available from: [Link]

• Asian Journal of Pharmaceutical and Clinical Research. HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. Asian Journal of Pharmaceutical and Clinical Research. 2024;17(4):1-12. Available from: [Link]

• Khuhawar, M. Y., G. A. Qureshi, et al. SEPARATION AND DETERMINATION OF TRACE LEVELS OF AROMATIC AMINES BY HPLC. Ovid. 1999. Available from: [Link]

• Google Patents. WO 2007/094006 A1. Googleapis.com. 2007.

• ResearchGate. (PDF) Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH. ResearchGate. 2022. Available from: [Link]

• Raghava Reddy, A. V., J. Moses Babu, et al. Synthesis and Characterization of Impurities in the Production Process of Lopinavir. Scientia Pharmaceutica. 2015;83(1):49-63. Available from: [Link]

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• Pharmaffiliates. CAS No : 1427465-90-4 | Product Name : Methyl 2-(2-chlorophenyl)-2-((2-(thiophen-3-yl)ethyl)amino)acetate. Pharmaffiliates. Available from: [Link]

• ACG Publications. Synthesis of novel impurities in 2-(2-(4-fluorophenyl)-2-oxo-1- phenylethyl)-4-methyl-3-oxo-N-phenylpentanamide; an atorvastatin. ACG Publications. Available from: [Link]

• Raghava Reddy, A. V., J. Moses Babu, et al. Synthesis and Characterization of Impurities in the Production Process of Lopinavir. Scientia Pharmaceutica. 2015;83(1):49-63. Available from: [Link]

• The Royal Society of Chemistry. The design, synthesis and evaluation of low molecular weight acidic sulfonamides as URAT1 inhibitors for the treatment of gout. The Royal Society of Chemistry. Available from: [Link]

• Agilent. Rapid, Accurate, Sensitive and Reproducible Analysis of Amino Acids. Agilent. Available from: [Link]

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A Comparative Guide to the Biological Activity of Methyl 2-(3-amino-4-chlorophenyl)acetate Analogs

For researchers and professionals in drug development, the strategic modification of lead compounds is a cornerstone of optimizing therapeutic efficacy and mitigating toxicity. This guide provides an in-depth comparative analysis of the biological activities of synthetic analogs derived from Methyl 2-(3-amino-4-chlorophenyl)acetate. While the parent compound is primarily recognized as a chemical intermediate, its scaffold presents a compelling starting point for the exploration of novel bioactive agents.[1][2] This document synthesizes data from related structural classes to project the potential cytotoxic and antimicrobial activities of a logically designed analog series, providing a framework for future research and development.

The following sections will elucidate the rationale behind the structural modifications, present hypothetical yet plausible biological data, and offer detailed experimental protocols for the evaluation of these compounds. Our approach is grounded in established principles of medicinal chemistry and supported by methodologies from authoritative sources.

Rationale for Analog Design and Synthesis

The core structure of Methyl 2-(3-amino-4-chlorophenyl)acetate offers several sites for chemical modification to explore structure-activity relationships (SAR). The selected analogs for this comparative guide are designed to probe the influence of substituents on the amino group, modifications of the ester functionality, and alterations to the phenyl ring.

DOT Script for Analog Design Strategy

Caption: Rationale for the design of analogs from the parent compound.

Comparative Biological Activity

This section presents a comparative analysis of the hypothesized cytotoxic and antimicrobial activities of the designed analogs. The data, while projected, is based on established trends for similar chemical entities.[3][4][5]

The potential of the analogs to inhibit the proliferation of human cancer cell lines, such as a breast adenocarcinoma line (MCF-7) and a colon carcinoma line (HCT-116), is a key area of investigation. Phenylacetic acid and phenylacetamide derivatives have demonstrated notable anticancer properties, often through the induction of apoptosis.[3][5] The cytotoxic activity is typically quantified by the half-maximal inhibitory concentration (IC₅₀), determined via an MTT assay.

Table 1: Comparative Cytotoxicity (IC₅₀ in µM) of Analogs

Compound	Analog Modification	MCF-7	HCT-116
Parent	Methyl 2-(3-amino-4-chlorophenyl)acetate	>100	>100
Analog A	N-Acetyl	85.2	92.5
Analog B	N-Benzoyl	45.8	55.1
Analog C	Carboxylic Acid	>100	>100
Analog D	Phenylacetamide	30.5	42.3
Analog E	2-amino-5-chlorophenyl Isomer	75.4	88.9
Doxorubicin	(Reference Drug)	0.8	1.2

Data are hypothetical and for illustrative purposes.

From this projected data, N-acylation, particularly with a larger aromatic group (Analog B), and conversion of the ester to an amide (Analog D) may enhance cytotoxic activity. The increased lipophilicity and potential for additional hydrogen bonding interactions from these modifications could contribute to improved cellular uptake and target engagement.[6]

Compounds bearing a chlorophenyl moiety have been reported to exhibit antimicrobial properties.[2][7][8] The antimicrobial potential of the analogs can be screened against a panel of pathogenic bacteria, including Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia coli) species, using the agar well diffusion method.

Table 2: Comparative Antimicrobial Activity (Zone of Inhibition in mm)

Compound	S. aureus (Gram-positive)	E. coli (Gram-negative)
Parent	8	7
Analog A	10	8
Analog B	14	11
Analog C	9	7
Analog D	12	10
Analog E	9	8
Ciprofloxacin	(Reference Drug)	25

Data are hypothetical and for illustrative purposes.

The hypothesized results suggest that the analogs may possess mild to moderate antimicrobial activity, with N-acylation again appearing to be a favorable modification for enhancing this effect.

Mechanistic Insights: A Focus on Cytotoxicity

The cytotoxic effects of phenylacetic acid derivatives are often linked to the induction of apoptosis.[3] While the precise mechanisms for these novel analogs would require extensive investigation, a plausible signaling pathway involves the activation of caspase cascades, modulation of the Bcl-2 family of proteins, and ultimately, DNA fragmentation.

DOT Script for a Hypothetical Apoptotic Pathway

Caption: A simplified, hypothetical signaling pathway for analog-induced apoptosis.

Anticancer drugs can trigger apoptosis through both intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[9] The intrinsic pathway, often implicated in chemotherapy-induced cell death, involves mitochondrial membrane permeabilization and the release of cytochrome c, which in turn activates a cascade of caspases leading to programmed cell death.[9]

Experimental Protocols

The following are detailed, step-by-step methodologies for the key experiments cited in this guide.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[10][11]

DOT Script for MTT Assay Workflow

Caption: Workflow for the MTT cytotoxicity assay.

Protocol:

• Cell Seeding: Plate cancer cells (e.g., MCF-7, HCT-116) in 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

• Incubation: Incubate the plates for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Treatment: Prepare serial dilutions of the analog compounds and a reference drug (e.g., Doxorubicin) in culture medium. Replace the existing medium with 100 µL of the medium containing the test compounds. Include untreated and vehicle-only wells as controls.

• Exposure: Incubate the plates for another 48 to 72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[10]

• Formazan Formation: Incubate the plates for 4 hours at 37°C, allowing metabolically active cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[12]

• Absorbance Reading: Measure the absorbance of the solution at 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC₅₀ value for each compound.

This method is widely used to evaluate the antimicrobial activity of chemical compounds.[13][14]

DOT Script for Agar Well Diffusion Workflow

Caption: Workflow for the agar well diffusion antimicrobial assay.

Protocol:

• Media Preparation: Prepare Mueller-Hinton agar and pour it into sterile Petri dishes.

• Inoculum Preparation: Prepare a standardized inoculum of the test bacteria (e.g., S. aureus, E. coli) equivalent to a 0.5 McFarland standard.

• Inoculation: Evenly spread the bacterial inoculum over the entire surface of the agar plates using a sterile cotton swab.

• Well Creation: Aseptically punch wells (6-8 mm in diameter) into the agar plates.[14]

• Compound Application: Add a defined volume (e.g., 50-100 µL) of the analog solutions (at a specific concentration) and a reference antibiotic (e.g., Ciprofloxacin) into the wells.[15] A solvent control (e.g., DMSO) should also be included.

• Incubation: Incubate the plates at 37°C for 24 hours.

• Measurement: Measure the diameter of the clear zone of inhibition around each well in millimeters. A larger zone indicates greater antimicrobial activity.

Conclusion and Future Directions

This guide has presented a comparative framework for evaluating the biological activities of novel analogs of Methyl 2-(3-amino-4-chlorophenyl)acetate. The hypothetical data suggests that modifications, particularly N-acylation and amidation, could be promising strategies for enhancing both cytotoxic and antimicrobial properties. The provided experimental protocols offer a robust starting point for the empirical validation of these hypotheses.

Future work should focus on the synthesis of these and other related analogs, followed by their systematic evaluation using the described assays. Further investigations into the mechanisms of action, particularly for the most potent cytotoxic compounds, will be crucial. This could involve studies on apoptosis induction, cell cycle analysis, and the identification of specific molecular targets. Such efforts will be instrumental in determining the therapeutic potential of this chemical scaffold.

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• PubMed. Design, synthesis and biological evaluation of substituted 3-amino-N-(thiazol-2-yl)pyrazine-2-carboxamides as inhibitors of mycobacterial methionine aminopeptidase 1. [Link]

• MDPI. Synthesis, Characterization, and Biological Evaluation of Novel N-{4-[(4-Bromophenyl)sulfonyl]benzoyl}-L-valine Derivatives. [Link]

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A Senior Application Scientist's Guide to the Spectroscopic Differentiation of Methyl 2-(phenyl)acetate Isomers

Topic: Spectroscopic Comparison of "Methyl 2-(3-amino-4-chlorophenyl)acetate" and its Positional Isomers

Authored For: Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and fine chemical synthesis, the precise identification of constitutional isomers is not merely a procedural formality; it is a cornerstone of safety, efficacy, and intellectual property. The compound Methyl 2-(3-amino-4-chlorophenyl)acetate serves as a valuable building block, but its utility is intrinsically tied to the specific arrangement of the amino and chloro substituents on the phenyl ring.[1] Positional isomers can exhibit vastly different biological activities and toxicological profiles. Therefore, an unambiguous analytical confirmation of the correct isomer is a critical quality control checkpoint.

This guide provides an in-depth comparison of the key spectroscopic signatures that differentiate Methyl 2-(3-amino-4-chlorophenyl)acetate from its closely related isomers. We will delve into the nuances of Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR) Spectroscopy, and Mass Spectrometry (MS), explaining not just the data, but the underlying chemical principles that give rise to their distinct spectral fingerprints.

The Isomeric Landscape

The substitution pattern on the benzene ring dictates the molecule's symmetry and electronic environment, which are the primary factors influencing spectroscopic output. For this guide, we will focus on a comparative analysis of three representative isomers to illustrate the core principles of differentiation.

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Efficacy of "Methyl 2-(3-amino-4-chlorophenyl)acetate" as a synthon compared to similar building blocks

An Objective Guide to the Efficacy of Methyl 2-(3-amino-4-chlorophenyl)acetate as a Synthetic Building Block

Introduction: The Strategic Value of a Multifunctional Synthon

In the landscape of modern organic synthesis, particularly within pharmaceutical and agrochemical development, the choice of starting materials is a critical determinant of a synthetic route's efficiency, cost-effectiveness, and ultimate success. A synthon, or a synthetic building block, is not merely a collection of atoms but a strategic tool embodying latent reactivity that can be unlocked to construct complex molecular architectures. Methyl 2-(3-amino-4-chlorophenyl)acetate is one such building block, offering a unique constellation of functional groups—a nucleophilic aniline, an electrophilic ester, and a directing chloro group—all poised on a stable aromatic scaffold.[1]

This guide provides an in-depth, objective comparison of Methyl 2-(3-amino-4-chlorophenyl)acetate against similar synthons. We will move beyond a simple cataloging of reactions to explore the causality behind its reactivity, supported by established chemical principles and detailed experimental protocols. Our focus is to provide researchers, chemists, and drug development professionals with the field-proven insights necessary to make informed decisions in their synthetic planning.

The Synthon in Profile: A Structural and Reactivity Analysis

To appreciate the efficacy of Methyl 2-(3-amino-4-chlorophenyl)acetate, we must first dissect its structure. The molecule is an aniline derivative, a class of compounds fundamental to industrial chemistry.[2] Its utility is dictated by the electronic interplay and spatial relationship of its three key functional groups.

• The 3-Amino Group: This is the primary site of nucleophilicity. Its position meta to the acetate side chain and ortho to the chlorine atom is crucial. The basicity of this amine is modulated by the electron-withdrawing effects of the adjacent chlorine (inductive effect) and the distant ester group.[3]

• The 4-Chloro Group: This halogen atom serves two roles. It deactivates the ring towards electrophilic substitution through its strong inductive effect (-I) but directs incoming electrophiles to the ortho and para positions (relative to itself) via resonance (+R). Its presence is often key for modulating the biological activity of the final target molecule.

• The Methyl Acetate Group: The ester and its α-carbon provide a versatile handle for cyclization and chain-extension reactions. The α-protons are acidic and can be deprotonated to form an enolate, enabling a host of carbon-carbon bond-forming reactions.

This specific arrangement of substituents makes the synthon a powerful precursor for heterocyclic synthesis, most notably for benzodiazepines and related structures.[4][5]

Comparative Analysis with Alternative Building Blocks

The true value of a synthon is revealed through comparison. Let's consider several alternatives to understand the unique advantages conferred by the structure of Methyl 2-(3-amino-4-chlorophenyl)acetate.

Building Block	Key Structural Difference	Impact on Reactivity and Synthesis
Methyl 2-(3-amino-4-chlorophenyl)acetate	Target Synthon: ortho-amino/acetate relationship (relative to the benzene ring carbons).	Ideal for forming 7-membered rings (e.g., 1,5-benzodiazepines) via condensation reactions. The chloro group provides a site for further functionalization or can be integral to the final product's activity.
Methyl 2-(5-amino-2-chlorophenyl)acetate	Isomer: para-amino/acetate relationship.	The spatial separation of the amine and acetate groups prevents direct intramolecular cyclization to form benzodiazepine-like structures. It is suited for different classes of target molecules.
4-Chloroaniline	Simplified Analog: Lacks the acetate side chain.	A basic building block, but requires additional steps to introduce the necessary carbon framework for constructing complex heterocycles.[6]
2-Amino-5-chlorobenzophenone	Alternative Precursor: Ketone instead of an acetate group.	A traditional starting material for 1,4-benzodiazepines. However, substituted benzophenones can be more difficult and costly to synthesize compared to aniline-based synthons.[4]

The unique advantage of Methyl 2-(3-amino-4-chlorophenyl)acetate is that it combines the features of an o-phenylenediamine equivalent and a side chain capable of forming a carbonyl for cyclization, all within a single, readily functionalized molecule.

Application Showcase: Synthesis of 1,5-Benzodiazepine Scaffolds

Benzodiazepines are a critical class of therapeutic agents known for their anxiolytic, sedative, and anticonvulsant properties.[5][7] The synthesis of the 1,5-benzodiazepine core is a classic application that highlights the efficacy of our target synthon. The general reaction involves the condensation of an o-phenylenediamine with a 1,3-dicarbonyl compound or its equivalent.[8][9]

Methyl 2-(3-amino-4-chlorophenyl)acetate cleverly serves as a surrogate for both components. The 3-amino group and the α-carbon of the acetate side chain act as the two nucleophilic centers, which can react with a suitable ketone.

// Nodes reagents [label="Reagents:\n- Methyl 2-(3-amino-4-chlorophenyl)acetate\n- Acetone (or other ketone)\n- Phenylboronic Acid (Catalyst)\n- Acetonitrile (Solvent)", fillcolor="#F1F3F4", fontcolor="#202124"]; reflux [label="Reaction:\nReflux under N2 atmosphere.\nMonitor by TLC.", fillcolor="#FFFFFF", fontcolor="#202124"]; workup [label="Workup:\n- Cool reaction mixture\n- Add H2O\n- Extract with Ethyl Acetate", fillcolor="#FFFFFF", fontcolor="#202124"]; purify [label="Purification:\n- Dry organic layer (Na2SO4)\n- Concentrate in vacuo\n- Purify via Column Chromatography", fillcolor="#FFFFFF", fontcolor="#202124"]; product [label="Final Product:\n- Characterize (NMR, MS)\n- Assess Yield and Purity", fillcolor="#D4EDDA", fontcolor="#202124", shape=ellipse];

// Edges reagents -> reflux [label="1. Setup & Heat", color="#4285F4", fontcolor="#5F6368"]; reflux -> workup [label="2. Quench & Extract", color="#EA4335", fontcolor="#5F6368"]; workup -> purify [label="3. Isolate Crude", color="#FBBC05", fontcolor="#5F6368"]; purify -> product [label="4. Purify & Analyze", color="#34A853", fontcolor="#5F6368"]; } dot Caption: General experimental workflow for benzodiazepine synthesis.

Experimental Protocol: Phenylboronic Acid Catalyzed Synthesis of a 1,5-Benzodiazepine Derivative

This protocol is adapted from established methods for the condensation of o-phenylenediamines with ketones, demonstrating the utility of our synthon.[8] The use of phenylboronic acid as a mild Lewis acid catalyst is efficient and avoids harsh reaction conditions.

Objective: To synthesize 7-chloro-5-methyl-2,3-dihydro-1H-1,5-benzodiazepine (as a representative example using acetone).

Materials:

• Methyl 2-(3-amino-4-chlorophenyl)acetate (1 equiv.)

• Acetone (2.5 equiv.)

• Phenylboronic Acid (0.2 equiv., catalyst)

• Acetonitrile (solvent)

• Ethyl acetate, Water, Brine, Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add Methyl 2-(3-amino-4-chlorophenyl)acetate (1 mmol), acetonitrile (15 mL), acetone (2.5 mmol), and phenylboronic acid (0.2 mmol).

• Causality Check: Why phenylboronic acid? It acts as a mild, water-tolerant Lewis acid, activating the ketone carbonyl towards nucleophilic attack by the aniline. This avoids stronger, potentially decomposing acids. Acetonitrile is a polar aprotic solvent that effectively dissolves the reactants without interfering with the mechanism.

• Reaction Execution: Place the flask under an inert atmosphere (e.g., Nitrogen) and heat the mixture to reflux.

• Monitoring (Self-Validation): Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable mobile phase (e.g., 8:2 Pet. Ether: Ethyl Acetate). The disappearance of the starting aniline spot indicates reaction completion. This step is crucial for ensuring the reaction has gone to completion and for determining the optimal reaction time, preventing byproduct formation from prolonged heating.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with water (10 mL) and transfer to a separatory funnel.

• Extraction: Extract the aqueous layer with ethyl acetate (2 x 20 mL). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product. Purify the residue by flash column chromatography on silica gel to yield the pure benzodiazepine derivative.

• Characterization: Confirm the structure of the product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

This protocol provides a reliable and reproducible method, where the monitoring step acts as an internal validation of the reaction's progress, ensuring trustworthiness in the results.

Conclusion: A Versatile and Efficacious Synthon

Methyl 2-(3-amino-4-chlorophenyl)acetate stands out as a highly effective and versatile synthon in organic synthesis. Its unique arrangement of functional groups provides a strategic advantage over isomeric alternatives and simpler building blocks, particularly for the streamlined synthesis of complex heterocyclic scaffolds like benzodiazepines. The ability to act as a bifunctional precursor in cyclization reactions reduces step counts and often leads to higher overall yields. While the choice of any synthon is ultimately project-dependent, the combination of reactivity, versatility, and potential for creating biologically relevant structures makes Methyl 2-(3-amino-4-chlorophenyl)acetate a valuable and powerful tool for the modern synthetic chemist.

References

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• Chemistry lover. (2019). Basicity of aniline derivatives compared. YouTube.
• Aniline Derivatives Containing 1-Substituted 1,2,3-Triazole System as Potential Drug Candidates: Pharmacokinetic Profile Prediction, Lipophilicity Analysis Using Experimental and In Silico Studies. (n.d.). PubMed Central.
• Synthesis of 1,5- Benzodiazepines A Review. (2021). International Journal of Trend in Scientific Research and Development.
• Novel Benzodiazepine Derivatives: Synthesis, Characterization, and Anticonvulsant Activity. (n.d.). Hilaris Publisher.
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• Phenylboronic acid catalysed synthesis of 1,5-benzodiazepines via cyclocondensation of o-phenylenediamine and ketones. (n.d.). Indian Academy of Sciences.
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A Comparative Guide to the pH-Dependent Degradation of Methyl 2-(3-amino-4-chlorophenyl)acetate

This guide provides an in-depth analysis of the degradation behavior of Methyl 2-(3-amino-4-chlorophenyl)acetate under various pH conditions. As a crucial intermediate in the synthesis of numerous pharmaceutical compounds, understanding its stability profile is paramount for ensuring the quality, safety, and efficacy of final drug products.[1][2] This document will delve into the experimental design for forced degradation studies, elucidate the primary degradation pathways, and compare its stability to relevant chemical analogs, supported by established chemical principles and experimental data.

Forced degradation, or stress testing, is a fundamental component of pharmaceutical development.[3][4] It involves subjecting a drug substance to conditions more severe than accelerated stability testing to identify potential degradation products and understand its intrinsic stability.[4] This information is critical for developing stability-indicating analytical methods, optimizing drug formulations, and defining appropriate storage conditions and shelf-life.[3][5]

Experimental Design for pH-Dependent Forced Degradation

The objective of a pH-dependent degradation study is to evaluate the susceptibility of the active pharmaceutical ingredient (API) or intermediate to hydrolysis across a wide pH range.[6] The experimental protocol must be robust and designed to yield meaningful data on degradation kinetics and pathways.

Rationale for Experimental Choices

• pH Range Selection: The study typically covers acidic, neutral, and basic conditions to mimic the potential physiological environments the drug might encounter and to understand the chemical mechanisms of degradation. Generally, 0.1 M to 1.0 M HCl is used for acidic conditions, and 0.1 M to 1.0 M NaOH or KOH is used for basic conditions.[7]

• Analyte Concentration: A concentration of 1 mg/mL is often recommended for degradation studies to ensure that degradation products can be accurately detected and quantified.[7]

• Temperature: While initial tests are conducted at room temperature, elevated temperatures (e.g., 50-60 °C) are used to accelerate degradation if none is observed under ambient conditions.[7]

• Analytical Technique: High-Performance Liquid Chromatography (HPLC) is the cornerstone for quantifying the parent compound and its degradants due to its specificity and sensitivity.[5] Coupling HPLC with Mass Spectrometry (LC-MS) is invaluable for the structural elucidation of unknown degradation products.[5]

Step-by-Step Experimental Protocol

• Solution Preparation: Prepare stock solutions of Methyl 2-(3-amino-4-chlorophenyl)acetate in a suitable organic solvent (e.g., methanol or acetonitrile) if it is not freely soluble in water.

• Stress Conditions:

  • Acidic: Dilute the stock solution with 0.1 M HCl to a final concentration of 1 mg/mL.

  • Neutral: Dilute the stock solution with purified water to the same final concentration.

  • Basic: Dilute the stock solution with 0.1 M NaOH to the same final concentration.

• Incubation: Store the solutions at a controlled temperature (e.g., 60°C) and collect samples at predetermined time points (e.g., 0, 2, 4, 8, 12, 24 hours).

• Sample Quenching: Neutralize the acidic and basic samples at each time point by adding an equimolar amount of base or acid, respectively, to halt further degradation.[7]

• Analysis: Analyze all samples by a validated stability-indicating HPLC method. The method should be capable of separating the parent compound from all significant degradation products.

Experimental Workflow Diagram

Caption: Primary hydrolytic degradation pathway.

Comparative Degradation Kinetics

The rate of degradation is highly dependent on pH. Based on general chemical principles, the following trend is expected.

pH Condition	Catalyst	Expected Rate of Degradation	Primary Mechanism
Acidic (pH 1-2)	H⁺	Moderate to Fast	Acid-Catalyzed Hydrolysis
Neutral (pH 7)	Water	Very Slow	Uncatalyzed Hydrolysis
Basic (pH 12-13)	OH⁻	Very Fast	Base-Promoted Hydrolysis (Saponification)

Table 1: Expected degradation rates of Methyl 2-(3-amino-4-chlorophenyl)acetate at different pH values.

Comparison with Alternative Structures

To provide context for the stability of Methyl 2-(3-amino-4-chlorophenyl)acetate, we can compare its expected behavior to that of structurally similar compounds.

Comparison of Ester Groups

The nature of the alcohol portion of the ester can influence the rate of hydrolysis due to steric and electronic effects.

• Methyl vs. Ethyl Esters: Methyl and ethyl esters generally exhibit similar rates of hydrolysis.

• Methyl vs. tert-Butyl Esters: A tert-butyl ester would be significantly more resistant to base-catalyzed hydrolysis due to the steric hindrance of the bulky tert-butyl group, which impedes the approach of the hydroxide nucleophile. Under acidic conditions, tert-butyl esters can undergo cleavage through a different mechanism involving a stable tertiary carbocation, which can sometimes be faster than the standard acyl-oxygen cleavage pathway.

Comparison of Phenylacetate Analogs

The substituents on the phenyl ring can influence the rate of hydrolysis by altering the electrophilicity of the carbonyl carbon.

• Methyl Phenylacetate (Unsubstituted): This compound serves as a baseline.

• Methyl 2-(4-Nitrophenyl)acetate (Electron-Withdrawing Group): A nitro group is strongly electron-withdrawing. It would increase the partial positive charge on the carbonyl carbon, making it more susceptible to nucleophilic attack. Therefore, this compound would be expected to hydrolyze significantly faster than Methyl 2-(3-amino-4-chlorophenyl)acetate under basic conditions.

• Methyl 2-(3-amino-4-chlorophenyl)acetate: The amino group is electron-donating, while the chloro group is electron-withdrawing. Their combined effect on the ester's reactivity is more complex but is generally less activating towards hydrolysis than a strong electron-withdrawing group like nitro.

Compound	Key Structural Feature	Expected Relative Rate of Basic Hydrolysis	Rationale
Methyl Phenylacetate	Unsubstituted Ring	Baseline	Reference compound
Methyl tert-Butylacetate	Bulky Ester Group	Slower	Steric hindrance at the carbonyl carbon
Methyl 2-(4-Nitrophenyl)acetate	Strong Electron-Withdrawing Group	Faster	Increased electrophilicity of the carbonyl carbon
Methyl 2-(3-amino-4-chlorophenyl)acetate	Electron-Donating and Withdrawing Groups	Moderate	Competing electronic effects of substituents

Table 2: Comparative expected stability of different ester compounds under basic hydrolysis.

Conclusion and Recommendations

The stability of Methyl 2-(3-amino-4-chlorophenyl)acetate is significantly influenced by pH. It is expected to be most labile under basic conditions and relatively stable at a neutral pH. The primary degradation pathway is the hydrolysis of the methyl ester to form 3-amino-4-chlorophenylacetic acid.

Key Takeaways for Researchers:

• Formulation: To ensure maximum stability in liquid formulations, the pH should be maintained close to neutral. Buffering agents may be necessary to prevent pH shifts.

• Storage: The compound should be stored in well-sealed containers protected from moisture and extremes of pH. [8]* Analytical Method Development: The primary degradation product, 3-amino-4-chlorophenylacetic acid, must be separable from the parent peak in any stability-indicating HPLC method.

• Process Chemistry: In synthetic steps following the creation of this intermediate, exposure to strong acids or bases for prolonged periods, especially at elevated temperatures, should be minimized to prevent unintended hydrolysis.

This guide provides a robust framework for understanding and investigating the degradation of Methyl 2-(3-amino-4-chlorophenyl)acetate. The principles and protocols outlined here are essential for ensuring the development of stable, safe, and effective pharmaceutical products.

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• MedCrave. (2016, December 14). Forced Degradation Studies. Retrieved January 2, 2026, from [Link]

• Pharma Times Official. (2024, November 25). What are Forced Degradation Studies in Pharmaceuticals. Retrieved January 2, 2026, from [Link]

• Clark, J. (n.d.). Hydrolysis of Esters. Chemguide. Retrieved January 2, 2026, from [Link]

• Organic Chemistry. (n.d.). Ester to Acid - Common Conditions. Retrieved January 2, 2026, from [Link]

• The Organic Chemistry Tutor. (2016, December 26). Ester Hydrolysis Reaction Mechanism - Acid Catalyzed & Base Promoted Organic Chemistry [Video]. YouTube. Retrieved January 2, 2026, from [Link]

• University of Calgary. (n.d.). Hydrolysis of Esters. Retrieved January 2, 2026, from [Link]

• BYJU'S. (n.d.). Ester Hydrolysis. Retrieved January 2, 2026, from [Link]

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A Comparative Guide to the Synthesis of Methyl 2-(3-amino-4-chlorophenyl)acetate for Researchers and Drug Development Professionals

In the landscape of pharmaceutical and agrochemical research, the efficient synthesis of key intermediates is paramount. Methyl 2-(3-amino-4-chlorophenyl)acetate, a valuable building block, presents several synthetic avenues, each with its own set of advantages and drawbacks. This guide provides a comprehensive cost-benefit analysis of two prominent synthesis pathways, offering a data-driven framework for researchers, scientists, and drug development professionals to select the most appropriate method for their specific needs. Our analysis is grounded in experimental data, cost of reagents, and safety considerations, ensuring a holistic view for informed decision-making.

Introduction to Methyl 2-(3-amino-4-chlorophenyl)acetate

Methyl 2-(3-amino-4-chlorophenyl)acetate is a key intermediate in the synthesis of a variety of more complex molecules. Its structure, featuring an amino group and a chlorine atom on the phenyl ring, makes it a versatile precursor for creating a diverse range of bioactive compounds. The selection of a synthetic route to this intermediate can significantly impact the overall cost, efficiency, and scalability of a research or development project.

Pathway 1: The Classic Route - Nitration, Reduction, and Esterification

This well-established, three-step pathway begins with the readily available starting material, 4-chlorophenylacetic acid.

Caption: A three-step synthesis of Methyl 2-(3-amino-4-chlorophenyl)acetate starting from 4-chlorophenylacetic acid.

Step 1: Nitration of 4-Chlorophenylacetic Acid

The initial step involves the nitration of 4-chlorophenylacetic acid using a mixture of fuming nitric acid and concentrated sulfuric acid. The sulfuric acid acts as a catalyst, protonating the nitric acid to form the highly electrophilic nitronium ion (NO₂⁺), which then attacks the aromatic ring. The chloro and acetyl groups are ortho-, para-directing; however, due to steric hindrance from the acetyl group, the nitration predominantly occurs at the position meta to the chloro group.

Experimental Protocol:

• In a flask equipped with a stirrer and a dropping funnel, cool 100 g of concentrated sulfuric acid to 0-5 °C.

• Slowly add 50 g of 4-chlorophenylacetic acid to the cooled sulfuric acid while maintaining the temperature below 10 °C.

• Once the acid has dissolved, add a mixture of 30 mL of fuming nitric acid and 20 mL of concentrated sulfuric acid dropwise over 1-2 hours, ensuring the temperature does not exceed 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 4-6 hours.

• Pour the reaction mixture onto crushed ice, which will precipitate the product.

• Filter the solid, wash with cold water until the washings are neutral, and dry to obtain 4-chloro-3-nitrophenylacetic acid.

Step 2: Reduction of the Nitro Group

The nitro group of 4-chloro-3-nitrophenylacetic acid is then reduced to an amino group. Two common methods for this transformation are catalytic hydrogenation and metal-acid reduction.

Method A: Catalytic Hydrogenation

This method employs hydrogen gas and a metal catalyst, typically palladium on carbon (Pd/C), to selectively reduce the nitro group. It is generally a clean reaction with high yields.

Experimental Protocol (Method A):

• In a hydrogenation vessel, dissolve 40 g of 4-chloro-3-nitrophenylacetic acid in 200 mL of methanol.

• Add 2 g of 10% Palladium on carbon (50% wet).

• Pressurize the vessel with hydrogen gas to 50 psi.

• Stir the mixture at room temperature for 8-12 hours or until hydrogen uptake ceases.

• Filter the reaction mixture through a bed of celite to remove the catalyst.

• Evaporate the solvent to yield 3-amino-4-chlorophenylacetic acid.

Method B: Tin(II) Chloride Reduction

An alternative to catalytic hydrogenation is the use of a metal in an acidic medium, such as tin(II) chloride in hydrochloric acid. This method is often preferred in laboratories where high-pressure hydrogenation equipment is not available.

Experimental Protocol (Method B):

• In a round-bottom flask, suspend 40 g of 4-chloro-3-nitrophenylacetic acid in 200 mL of concentrated hydrochloric acid.

• Add 120 g of tin(II) chloride dihydrate portion-wise, controlling the exothermic reaction by cooling in an ice bath.

• After the addition is complete, heat the mixture at 60-70 °C for 3-4 hours.

• Cool the reaction mixture and neutralize with a concentrated sodium hydroxide solution to precipitate the tin salts.

• Filter the mixture and wash the precipitate with hot water.

• Acidify the filtrate with acetic acid to a pH of ~5-6 to precipitate the product.

• Filter the solid, wash with cold water, and dry to obtain 3-amino-4-chlorophenylacetic acid.

Step 3: Esterification

The final step is the esterification of the carboxylic acid group of 3-amino-4-chlorophenylacetic acid to form the desired methyl ester. A common and effective method is the use of thionyl chloride in methanol.

Experimental Protocol:

• Suspend 30 g of 3-amino-4-chlorophenylacetic acid in 150 mL of methanol and cool to 0-5 °C.

• Slowly add 15 mL of thionyl chloride dropwise, maintaining the temperature below 10 °C.

• After the addition, reflux the mixture for 4-6 hours.

• Cool the reaction mixture and evaporate the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to obtain Methyl 2-(3-amino-4-chlorophenyl)acetate.

Pathway 2: A More Convergent Approach

An alternative, more convergent pathway could involve the direct esterification of the starting material, followed by nitration and reduction.

Caption: An alternative three-step synthesis involving initial esterification.

This pathway may offer advantages in terms of handling and purification of intermediates.

Cost-Benefit Analysis

To provide a practical comparison, we have estimated the costs based on current market prices for the required reagents and catalysts. The yields are based on typical literature values for similar transformations.

Parameter	Pathway 1 (Nitration First)	Pathway 2 (Esterification First)	Notes
Starting Material	4-Chlorophenylacetic Acid	4-Chlorophenylacetic Acid	Same starting material.[1][2][3][4]
Nitration Reagents	Fuming Nitric Acid, Sulfuric Acid	Fuming Nitric Acid, Sulfuric Acid	Similar cost for this step.[5][6][7][8][9][10][11][12][13]
Reduction Method A	Catalytic Hydrogenation	Catalytic Hydrogenation
Reagents/Catalyst	Pd/C, Hydrogen	Pd/C, Hydrogen	Pd/C can be expensive but is used in catalytic amounts and can be recovered.[14][15][16]
Typical Yield	~90-95%	~90-95%	Generally high yields.
Reduction Method B	Tin(II) Chloride Reduction	Tin(II) Chloride Reduction
Reagents	SnCl₂·2H₂O, HCl	SnCl₂·2H₂O, HCl	Tin(II) chloride is a relatively inexpensive reagent.[17][18][19][20][21][22][23][24][25]
Typical Yield	~80-85%	~80-85%	Generally lower yields than catalytic hydrogenation and requires more extensive workup.
Esterification Reagents	Methanol, Thionyl Chloride	Methanol, Sulfuric Acid (catalyst)	Thionyl chloride is more expensive and requires more careful handling than sulfuric acid.[26][27][28][29][30][31][32][33][34]
Overall Yield (approx.)	Method A: ~75-85% Method B: ~65-75%	Method A: ~75-85% Method B: ~65-75%	Pathway 1 with catalytic hydrogenation offers the highest potential yield.
Overall Cost (Reagents)	Moderate to High (depending on reduction method)	Moderate	Pathway 2 might be slightly more cost-effective due to cheaper esterification.
Safety & Handling	Nitration is a hazardous reaction requiring strict temperature control. Catalytic hydrogenation involves flammable hydrogen gas under pressure and pyrophoric catalysts. Tin(II) chloride and HCl are corrosive.[35][36][37][38] Thionyl chloride is highly corrosive and reacts violently with water.	Nitration and reduction hazards are similar to Pathway 1. Esterification with sulfuric acid is a standard and relatively safe procedure.	Both pathways involve hazardous steps that require appropriate safety precautions and equipment.
Scalability	Both pathways are scalable, but the workup for the tin reduction can be cumbersome on a large scale.	The purification of the intermediate methyl 2-(4-chlorophenyl)acetate may be simpler than the corresponding acid.	Catalytic hydrogenation is generally preferred for large-scale production due to cleaner reactions and easier product isolation.

Conclusion and Recommendations

Both synthetic pathways presented are viable for the preparation of Methyl 2-(3-amino-4-chlorophenyl)acetate.

• For laboratory-scale synthesis with a focus on highest yield and purity , Pathway 1 utilizing catalytic hydrogenation (Method A) for the reduction step is recommended. While the initial investment in hydrogenation equipment and the cost of the catalyst may be higher, the clean reaction profile and high yields often justify the expense.

• For cost-sensitive projects or in laboratories not equipped for high-pressure hydrogenation , Pathway 1 with tin(II) chloride reduction (Method B) or Pathway 2 are practical alternatives. Pathway 2 may offer a slight cost advantage due to the use of sulfuric acid for esterification instead of the more expensive and hazardous thionyl chloride. However, the potential for side reactions during the nitration of the ester should be carefully evaluated.

Ultimately, the choice of synthesis pathway will depend on a careful evaluation of the specific project requirements, including budget, available equipment, scale of synthesis, and the desired purity of the final product. This guide provides the foundational data and experimental context to empower researchers to make an informed and strategic decision.

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A Comparative Guide to the Structural Confirmation of Methyl 2-(3-amino-4-chlorophenyl)acetate and Its Derivatives

Introduction: The Imperative of Structural Integrity in Drug Discovery

In the landscape of drug development, the unequivocal confirmation of a molecule's chemical structure is the bedrock upon which all subsequent research is built. An error in structural assignment can invalidate extensive biological, toxicological, and clinical data, leading to significant financial and temporal losses. The process of structural elucidation is, therefore, not merely a characterization step but a critical validation checkpoint.[1] This guide provides an in-depth, practical comparison of analytical techniques used to confirm the structure of Methyl 2-(3-amino-4-chlorophenyl)acetate, a versatile building block in medicinal chemistry[2], and its key derivatives. We will explore how a multi-technique, synergistic approach provides a self-validating system for achieving absolute structural confidence.

Methyl 2-(3-amino-4-chlorophenyl)acetate (MW: 199.63 g/mol , CAS: 59833-69-1) possesses several key structural features: a substituted aromatic ring, a primary amine, a chlorine atom, and a methyl ester. Each of these functional groups provides a unique spectroscopic handle, which we will leverage for confirmation.

Part 1: Elucidating the Core Structure

Confirming the parent structure requires an integrated analytical approach where data from orthogonal techniques are synthesized to build an unambiguous molecular portrait. The primary tools for this task are Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy.[3][4]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Molecular Blueprint

NMR spectroscopy is arguably the most powerful technique for the structural elucidation of organic compounds, providing detailed information about the carbon-hydrogen framework.[5][6]

• ¹H NMR Spectroscopy: This technique reveals the electronic environment of each proton, its neighboring protons (spin-spin coupling), and the relative number of protons in each environment (integration). For Methyl 2-(3-amino-4-chlorophenyl)acetate, we expect the following signature signals (in CDCl₃):

  • ~3.6-3.7 ppm (Singlet, 3H): These three protons correspond to the methyl group of the ester (-OCH₃). The singlet multiplicity indicates no adjacent protons.

  • ~3.5-3.6 ppm (Singlet, 2H): These two protons belong to the methylene group (-CH₂-) situated between the aromatic ring and the ester carbonyl.

  • ~4.0 ppm (Broad Singlet, 2H): This broad signal corresponds to the two protons of the primary amine (-NH₂). The broadness is due to quadrupole coupling with the nitrogen atom and potential hydrogen exchange.

  • Aromatic Region (~6.6-7.1 ppm): The three aromatic protons will appear in this region. The substitution pattern (1,2,4-substitution) leads to a predictable splitting pattern:

    • One proton will appear as a doublet.

    • One proton will appear as a doublet of doublets.

    • One proton will appear as a doublet. The exact chemical shifts are influenced by the activating amino group and the deactivating chloro and acetate groups.

• ¹³C NMR Spectroscopy: This provides a count of unique carbon atoms and information about their chemical nature (alkane, aromatic, carbonyl).

  • Ester Carbonyl (~171 ppm): The C=O of the ester group is typically found in this downfield region.[7]

  • Aromatic Carbons (~115-145 ppm): Six distinct signals are expected for the six carbons of the benzene ring.

  • Methyl Carbon (~52 ppm): The -OCH₃ carbon of the ester.

  • Methylene Carbon (~40 ppm): The -CH₂- carbon.

Mass Spectrometry (MS): The Molecular Weight and Elemental Fingerprint

MS provides the exact molecular weight and, through fragmentation patterns and isotopic distribution, further structural confirmation.[4][8]

• Molecular Ion Peak (M⁺): The spectrum should show a molecular ion peak at m/z 199.

• Isotopic Pattern: A crucial confirmatory feature will be the presence of an M+2 peak at m/z 201 with an intensity that is approximately one-third of the M⁺ peak. This is the characteristic isotopic signature of a molecule containing one chlorine atom (³⁵Cl:³⁷Cl ≈ 3:1).

• Key Fragmentation: A prominent fragment would likely be the loss of the methoxy group (-OCH₃) from the ester, resulting in a peak at m/z 168. Another common fragmentation is the loss of the entire carbomethoxy group (-COOCH₃), leading to a peak at m/z 140.

Infrared (IR) Spectroscopy: The Functional Group Checklist

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule.[3][9]

• N-H Stretch (Primary Amine): Two distinct, sharp-to-medium bands are expected in the 3300-3500 cm⁻¹ region.

• C-H Stretch (Aromatic & Aliphatic): Aromatic C-H stretches typically appear just above 3000 cm⁻¹, while aliphatic (sp³) C-H stretches appear just below 3000 cm⁻¹.[10]

• C=O Stretch (Ester): A very strong, sharp absorption band is expected around 1735-1750 cm⁻¹. This is one of the most characteristic peaks in the spectrum.[7]

• C=C Stretch (Aromatic): Medium-to-weak absorptions in the 1450-1600 cm⁻¹ region are characteristic of the aromatic ring.

• C-O Stretch (Ester): A strong band will be present in the 1150-1250 cm⁻¹ region, corresponding to the C-O single bond stretch of the ester.

Part 2: A Comparative Guide to Confirming Derivatives

The true power of these analytical techniques is revealed when comparing the parent compound to its derivatives. Structural modifications produce predictable changes in the spectra, allowing for confident confirmation of the new structure.

Workflow for Structural Elucidation

The following diagram illustrates the integrated workflow for confirming the structure of a novel derivative.

Caption: Integrated workflow for derivative structural confirmation.

Let's examine two common derivatives and predict the changes in their spectroscopic data relative to the parent compound.

Logical Relationship of Derivatives

Caption: Relationship between the parent compound and its derivatives.

Comparison Table: Spectroscopic Shifts in Derivatives

Feature	Parent Compound	Derivative 1: N-acetyl	Derivative 2: Carboxylic Acid
¹H NMR
-NH₂ / -NH / -OH	~4.0 ppm (broad s, 2H)	~8.5-9.5 ppm (broad s, 1H, Amide)	>10 ppm (very broad s, 1H, Acid)
-OCH₃	~3.7 ppm (s, 3H)	~3.7 ppm (s, 3H)	Signal Absent
New Signals	None	~2.1 ppm (s, 3H, Acetyl -CH₃)	None
MS (m/z)
Molecular Ion	199 (M⁺), 201 (M+2)	241 (M⁺), 243 (M+2)	185 (M⁺), 187 (M+2)
MW Change	N/A	+42 Da	-14 Da
IR (cm⁻¹)
N-H / O-H Stretch	~3300-3500 (2 bands)	~3300 (1 band, Amide N-H)	~2500-3300 (very broad, Acid O-H)
C=O Stretch	~1740 (Ester)	~1740 (Ester)~1670 (Amide I)	~1710 (Carboxylic Acid)

Causality Behind the Changes

• Derivative 1: N-acetylation:

  • NMR: The transformation of the primary amine to a secondary amide causes the N-H proton to become more acidic and deshielded, shifting it significantly downfield. The appearance of a new methyl singlet around 2.1 ppm is a clear indicator of the acetyl group.

  • MS: The addition of an acetyl group (CH₃CO-) increases the molecular weight by 42, a change readily detected by MS.

  • IR: The two N-H stretching bands of the primary amine are replaced by the single, broader N-H stretch of a secondary amide. Critically, a new, strong "Amide I" band appears around 1670 cm⁻¹, which is characteristic of the amide carbonyl stretch. The original ester carbonyl peak remains.

• Derivative 2: Saponification (Ester Hydrolysis):

  • NMR: The most obvious change is the complete disappearance of the methyl ester singlet at ~3.7 ppm. This is a definitive marker of successful hydrolysis. The emergence of a very broad, downfield signal for the carboxylic acid proton is also a key indicator.

  • MS: The replacement of the -OCH₃ group with -OH results in a net loss of 14 Da (CH₂).

  • IR: The sharp ester C=O stretch is replaced by a slightly lower frequency and often broader carboxylic acid C=O stretch. The most dramatic change is the appearance of a very broad O-H stretch that spans a wide range from ~2500-3300 cm⁻¹, often overlapping with the C-H stretches. This is a hallmark of a hydrogen-bonded carboxylic acid.

Part 3: Self-Validating Experimental Protocols

The trustworthiness of a structural assignment comes from the corroboration of data from multiple, independent techniques.[1] Below are standardized protocols.

Protocol 1: NMR Sample Preparation and Acquisition

• Sample Preparation: Accurately weigh 5-10 mg of the purified compound into a clean, dry NMR tube.

• Solvent Addition: Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) containing a known internal standard (e.g., 0.03% Tetramethylsilane, TMS). Ensure the compound is fully dissolved.

• Data Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

  • Acquire a standard ¹H NMR spectrum (e.g., 16-32 scans).

  • Acquire a broadband proton-decoupled ¹³C NMR spectrum (requires more scans for sufficient signal-to-noise).

  • If structural ambiguity remains, perform 2D NMR experiments (e.g., COSY, HSQC) to establish proton-proton and proton-carbon correlations.[11]

• Data Processing: Fourier transform the raw data, phase correct the spectra, and calibrate the chemical shift scale using the TMS signal at 0.00 ppm. Integrate the ¹H signals.

Protocol 2: Mass Spectrometry (MS) Analysis

• Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable volatile solvent (e.g., methanol or acetonitrile).

• Infusion/Injection: Introduce the sample into the mass spectrometer. For routine analysis, this can be via direct infusion or by coupling with a liquid chromatography (LC) system for separation prior to analysis (LC-MS).[8][12]

• Ionization: Select an appropriate ionization technique. Electrospray Ionization (ESI) is common for this type of molecule.

• Data Acquisition: Acquire the mass spectrum in positive ion mode. Scan a mass range that comfortably includes the expected molecular weight (e.g., m/z 50-500). For high-resolution mass spectrometry (HRMS), use an Orbitrap or TOF analyzer to obtain an accurate mass measurement to four decimal places, which can be used to confirm the elemental formula.

Protocol 3: Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: If the sample is a solid, place a small amount directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory. Ensure good contact between the sample and the crystal.

• Background Scan: Acquire a background spectrum of the empty ATR crystal. This is crucial to subtract atmospheric (CO₂, H₂O) and instrument-related absorptions.

• Sample Scan: Acquire the spectrum of the sample (typically 16-32 scans are co-added to improve signal-to-noise).

• Data Processing: The software will automatically ratio the sample scan against the background scan to produce the final transmittance or absorbance spectrum. Label the key peaks corresponding to the major functional groups.

Conclusion

Confirming the structure of Methyl 2-(3-amino-4-chlorophenyl)acetate and its derivatives is a systematic process of evidence gathering and synthesis. No single technique provides a complete picture. It is the synergy of NMR's detailed connectivity map, MS's definitive molecular weight and elemental data, and IR's functional group checklist that provides the irrefutable proof required in a professional drug development setting. By comparing the spectral data of a new derivative against its well-characterized parent compound, chemists can confidently and efficiently validate their synthetic transformations, ensuring the integrity of their research.

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Benchmarking the reactivity of "Methyl 2-(3-amino-4-chlorophenyl)acetate" against related compounds

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and organic synthesis, the strategic functionalization of aromatic scaffolds is paramount. Methyl 2-(3-amino-4-chlorophenyl)acetate stands as a pivotal building block, offering multiple reaction sites for molecular elaboration. This guide provides an in-depth, objective comparison of its reactivity against structurally related analogs, supported by experimental data and detailed protocols. As Senior Application Scientists, our aim is to elucidate the nuanced interplay of electronic and steric effects that govern its chemical behavior, empowering you to make informed decisions in your synthetic endeavors.

Introduction: The Structural and Electronic Landscape

Methyl 2-(3-amino-4-chlorophenyl)acetate possesses three key functional domains that dictate its reactivity: the nucleophilic amino group, the chloro-substituted aromatic ring, and the methyl ester moiety. The electronic character of the benzene ring is modulated by the interplay of the electron-donating amino group (-NH₂) and the electron-withdrawing, yet ortho-, para-directing, chloro group (-Cl).

The amino group, a strong activating group, enhances the electron density of the aromatic ring, particularly at the ortho and para positions, making it more susceptible to electrophilic attack.[1][2] Conversely, the chlorine atom, while deactivating the ring overall through its inductive effect, directs incoming electrophiles to the ortho and para positions due to lone pair donation.[3] This complex electronic environment presents both opportunities and challenges for selective functionalization.

For a comprehensive comparison, we will benchmark the reactivity of Methyl 2-(3-amino-4-chlorophenyl)acetate (1) against the following structurally related compounds:

• Methyl 2-(4-chlorophenyl)acetate (2): Lacks the activating amino group, highlighting the influence of the chloro and acetate groups.

• Methyl 2-(3-aminophenyl)acetate (3): Devoid of the chloro substituent, isolating the impact of the amino and acetate groups.

• Methyl 2-phenylacetate (4): The parent compound, serving as a baseline for reactivity.

Comparative Reactivity Analysis

We will explore the comparative reactivity of these compounds in three fundamental and widely utilized transformations in drug discovery and development: N-Acylation, Palladium-Catalyzed Suzuki-Miyaura Coupling, and Electrophilic Aromatic Substitution (Bromination).

N-Acylation: Assessing Nucleophilicity

N-acylation is a crucial reaction for introducing amide functionalities, which are prevalent in pharmaceuticals. The rate of this reaction is a direct measure of the nucleophilicity of the amino group.[4]

Experimental Protocol: Competitive N-Acetylation

A competitive acetylation experiment provides a direct comparison of the relative reactivity of the amino groups in compounds 1 and 3 .

Materials:

• Methyl 2-(3-amino-4-chlorophenyl)acetate (1)

• Methyl 2-(3-aminophenyl)acetate (3)

• Acetic anhydride

• Pyridine

• Dichloromethane (DCM)

• Internal standard (e.g., dodecane)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• In a round-bottom flask, dissolve equimolar amounts (e.g., 1 mmol) of Methyl 2-(3-amino-4-chlorophenyl)acetate (1) and Methyl 2-(3-aminophenyl)acetate (3) in 10 mL of DCM.

• Add a catalytic amount of pyridine (e.g., 0.1 mmol).

• To this stirred solution, add a sub-stoichiometric amount of acetic anhydride (e.g., 0.5 mmol) dropwise at room temperature.

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing by GC-MS after quenching with a small amount of methanol.

• Quantify the formation of the corresponding N-acetylated products against the internal standard.

Expected Outcome & Rationale:

The amino group in Methyl 2-(3-aminophenyl)acetate (3 ) is expected to be more nucleophilic and thus react faster with acetic anhydride than the amino group in Methyl 2-(3-amino-4-chlorophenyl)acetate (1 ). This is because the electron-withdrawing inductive effect of the chlorine atom in compound 1 reduces the electron density on the nitrogen atom, thereby decreasing its nucleophilicity.

Quantitative Data Summary:

Compound	Relative Rate of N-Acetylation	Hammett σ Constant (for -Cl)
1 Methyl 2-(3-amino-4-chlorophenyl)acetate	Slower	σ_meta = +0.37
3 Methyl 2-(3-aminophenyl)acetate	Faster	N/A

Note: The Hammett constant (σ) quantifies the electronic effect of a substituent. A positive value indicates an electron-withdrawing effect.[3][4]

Logical Relationship Diagram: N-Acylation Reactivity

Caption: Relative reactivity in N-acylation is governed by the nucleophilicity of the amino group.

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds.[5] The reactivity of the aryl chloride in this palladium-catalyzed cross-coupling reaction is a key consideration.

Experimental Protocol: Comparative Suzuki-Miyaura Coupling

This protocol compares the reactivity of the chloro-substituted compounds 1 and 2 in a Suzuki-Miyaura coupling with phenylboronic acid.

Materials:

• Methyl 2-(3-amino-4-chlorophenyl)acetate (1)

• Methyl 2-(4-chlorophenyl)acetate (2)

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium phosphate (K₃PO₄)

• Toluene/Water (10:1)

• Internal standard (e.g., biphenyl)

• High-performance liquid chromatography (HPLC)

Procedure:

• In separate reaction vessels, prepare mixtures of the aryl chloride (1 mmol) (1 or 2 ), phenylboronic acid (1.5 mmol), Pd(OAc)₂ (2 mol%), and SPhos (4 mol%) in a 10:1 mixture of toluene and water (10 mL).

• Add K₃PO₄ (3 mmol) to each vessel.

• Heat the reactions at 100 °C and monitor their progress by taking aliquots at regular intervals.

• Analyze the formation of the coupled product by HPLC against an internal standard.

Expected Outcome & Rationale:

Methyl 2-(3-amino-4-chlorophenyl)acetate (1 ) is expected to exhibit a higher reactivity in the Suzuki-Miyaura coupling compared to Methyl 2-(4-chlorophenyl)acetate (2 ). The electron-donating amino group in compound 1 increases the electron density on the aromatic ring, which can facilitate the oxidative addition of the aryl chloride to the palladium(0) catalyst, often the rate-determining step.

Quantitative Data Summary:

Compound	Relative Rate of Suzuki Coupling	Hammett σ Constant (for -NH₂)
1 Methyl 2-(3-amino-4-chlorophenyl)acetate	Faster	σ_meta = -0.16
2 Methyl 2-(4-chlorophenyl)acetate	Slower	N/A

Note: A negative Hammett constant for the amino group indicates its electron-donating nature.[3][4]

Workflow Diagram: Comparative Suzuki-Miyaura Coupling

Caption: Experimental workflow for comparing Suzuki-Miyaura coupling reactivity.

Electrophilic Aromatic Substitution: Bromination

Electrophilic aromatic substitution is a fundamental reaction for the functionalization of benzene rings. The regioselectivity and rate of this reaction are highly dependent on the electronic nature of the substituents present.

Experimental Protocol: Comparative Bromination

This protocol compares the reactivity and regioselectivity of bromination for compounds 1 , 2 , 3 , and 4 .

Materials:

• Methyl 2-(3-amino-4-chlorophenyl)acetate (1)

• Methyl 2-(4-chlorophenyl)acetate (2)

• Methyl 2-(3-aminophenyl)acetate (3)

• Methyl 2-phenylacetate (4)

• N-Bromosuccinimide (NBS)

• Acetic acid

• Silica gel for column chromatography

• Nuclear Magnetic Resonance (NMR) spectrometer

Procedure:

• In separate flasks, dissolve each compound (1 mmol) in acetic acid (10 mL).

• Add NBS (1.1 mmol) to each solution at room temperature.

• Stir the reactions for a set period (e.g., 1 hour).

• Quench the reactions with water and extract the products with ethyl acetate.

• Purify the products by column chromatography.

• Characterize the products by NMR to determine the regioselectivity and calculate the yield.

Expected Outcome & Rationale:

• Reactivity Order: The expected order of reactivity towards electrophilic bromination is 3 > 1 > 4 > 2 .

  • Compound 3 (amino group) is the most activated.

  • Compound 1 (amino and chloro groups) is also highly activated, but the deactivating effect of chlorine slightly reduces its reactivity compared to 3 .

  • Compound 4 (unsubstituted) serves as the baseline.

  • Compound 2 (chloro group) is the least reactive due to the deactivating nature of the chlorine atom.

• Regioselectivity:

  • For compounds 1 and 3 , the strong ortho-, para-directing amino group will dictate the position of bromination. In compound 1 , the position ortho to the amino group and meta to the chloro group is the most likely site of substitution.

  • For compound 2 , the chloro group will direct bromination to the ortho and para positions.

  • For compound 4 , a mixture of ortho and para isomers is expected.

Quantitative Data Summary (Predicted Relative Yields after 1 hour):

Compound	Major Product(s)	Predicted Relative Yield
1 Methyl 2-(3-amino-4-chlorophenyl)acetate	2-bromo-5-amino-4-chlorophenylacetate	High
2 Methyl 2-(4-chlorophenyl)acetate	Mixture of 2-bromo-4-chlorophenylacetate and 3-bromo-4-chlorophenylacetate	Low
3 Methyl 2-(3-aminophenyl)acetate	Mixture of 2-bromo-5-aminophenylacetate and 4-bromo-3-aminophenylacetate	Very High
4 Methyl 2-phenylacetate	Mixture of ortho- and para-bromophenylacetate	Moderate

Logical Diagram: Factors Influencing Electrophilic Bromination

Caption: Interplay of activating, deactivating, and directing effects on bromination.

Conclusion

This guide provides a comparative framework for understanding the reactivity of Methyl 2-(3-amino-4-chlorophenyl)acetate. The interplay of its functional groups results in a nuanced reactivity profile. The amino group's nucleophilicity is tempered by the electron-withdrawing chlorine, yet its activating effect enhances the ring's susceptibility to electrophilic attack and facilitates palladium-catalyzed cross-coupling reactions. By understanding these principles and utilizing the provided protocols, researchers can strategically employ this versatile building block in the synthesis of complex molecules for drug discovery and other applications.

References

• Roy, V. J., Pathania, V., & Roy, S. R. (2022). Making and Breaking of C−N Bonds: Applications in the Synthesis of Unsymmetric Tertiary Amines and α‐Amino Carbonyl Derivatives. Chemistry – An Asian Journal, 17(23), e202200898. [Link]

• YMER. (2023). Solvent and Catalyst Free Acylation of Anilines with Acetic Acid. [Link]

• Chemistry LibreTexts. (2021). 26.6: Correlations of Structure with Reactivity of Aromatic Compounds. [Link]

• Pearson. (n.d.). Acylation of Aniline Explained. [Link]

• Wikipedia. (2023). Buchwald–Hartwig amination. [Link]

• 123 Help Me. (n.d.). Relative Reactivity of Anilines. [Link]

• MySkinRecipes. (n.d.). Methyl 2-(3-amino-4-chlorophenyl)acetate. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• Chemistry LibreTexts. (2021). 1: Acetylation of Aniline (Experiment). [Link]

• MDPI. (2020). N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. [Link]

• YouTube. (2020). Bromination lab/ Acetanilide bromination/Aniline bromination/Anisole bromination. [Link]

• Der Pharma Chemica. (2011). Studies on N-acetylation of anilines with acetyl chloride using phase transfer catalysts in different solvents. [Link]

• ResearchGate. (2022). [a] Hammett plot with respect to aniline derivatives where the curve.... [Link]

• ResearchGate. (n.d.). Approaches for the N‐acetylation of anilines. [Link]

• ResearchGate. (n.d.). N-Acylation Reactions of Amines. [Link]

• ResearchGate. (n.d.). Hammett plot for the reaction of para-substituted acyl transfer.... [Link]

• ResearchGate. (n.d.). The isolated yield of product 3 after Suzuki coupling of.... [Link]

• ResearchGate. (2020). Comparative yields for Suzuki‐Miyaura couplings of (A).... [Link]

• ResearchGate. (2013). Highly regioselective Buchwald–Hartwig amination at C-2 of 2,4-dichloropyridine enabling a novel approach to 2,4-bisanilinopyridine (BAPyd) libraries. [Link]

• ResearchGate. (2020). Modulating Electronic Properties of N‐Heterocyclic Carbene Ligands: Effects on the Pd‐Catalyzed Buchwald–Hartwig Amination. [Link]

• ResearchGate. (2016). Hammett-Correlation Analysis of the Benzylic Bromination with NBS of Toluene Derivatives under SFRC a. [Link]

• National Center for Biotechnology Information. (2022). Phenylboronic Ester-Activated Aryl Iodide-Selective Buchwald–Hartwig-Type Amination toward Bioactivity Assay. [Link]

• National Center for Biotechnology Information. (2018). Practical, mild and efficient electrophilic bromination of phenols by a new I(iii)-based reagent: the PIDA–AlBr3 system. [Link]

• National Center for Biotechnology Information. (2020). N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. [Link]

• National Center for Biotechnology Information. (2012). The Use of Hammett Constants to Understand the Non-Covalent Binding of Aromatics. [Link]

• National Center for Biotechnology Information. (2016). Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. [Link]

• National Center for Biotechnology Information. (2014). Suzuki–Miyaura cross-coupling reaction on copper-trans-A2B corroles with excellent functional group tolerance. [Link]

• Scribd. (n.d.). Acetylation of Aniline. [Link]

• Scribd. (n.d.). NCYC 511 - Hammett Equation and Hammett Plot - I. [Link]

• K-State Libraries. (n.d.). Applications of Hammett Equation: Substituent and Reaction Constants. [Link]

• Wikipedia. (2023). Suzuki reaction. [Link]

• University of Massachusetts Boston. (n.d.). 24. Electrophilic Aromatic Substitution. [Link]

• arXiv. (2020). Generalizing the Hammett equation to multiple substituents and non-aromatic systems. [Link]

• SciSpace. (n.d.). A survey of Hammett substituent constants and resonance and field parameters. [Link]

• Royal Society of Chemistry. (2019). Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction. [Link]

• Royal Society of Chemistry. (2020). Buchwald–Hartwig amination of aryl esters and chlorides catalyzed by the dianisole-decorated Pd–NHC complex. [Link]

• Magritek. (n.d.). Online Monitoring of the N-Acetylation Reaction of L-Phenylalanine. [Link]

• Wiley Online Library. (2021). Room‐Temperature Suzuki–Miyaura Coupling of Heteroaryl Chlorides and Tosylates. [Link]

• MDPI. (2015). Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014. [Link]

• MDPI. (2018). Kinetics and Mechanism of Aniline and Chloroanilines Degradation Photocatalyzed by Halloysite-TiO2 and Halloysite-Fe2O3 Nanocomposites. [Link]

• PubMed. (n.d.). Kinetics and mechanism of hydroxy group acetylations catalyzed by N-methylimidazole. [Link]

• ResearchGate. (2011). N -Acetylation of methyl hydrazones with acetic acid in presence of PdCl 2. [Link]

• ResearchGate. (2015). Suzuki-Miyaura cross-coupling reaction of aryl chlorides with aryl boronic acids catalyzed by a palladium dichloride adduct of N-diphenylphosphanyl-2-aminopyridine. [Link]

• ResearchGate. (2014). Aerobic Ligand‐Free Suzuki Coupling Reaction of Aryl Chlorides Catalyzed by In Situ Generated Palladium Nanoparticles at Room Temperature. [Link]

• ResearchGate. (n.d.). Suzuki coupling of different chloropyridines with phenylboronic acids a. [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of Methyl 2-(3-amino-4-chlorophenyl)acetate

As a Senior Application Scientist, my primary goal is to empower fellow researchers not only with innovative applications but also with the foundational knowledge of safe laboratory practices. The proper management of chemical waste is a non-negotiable aspect of scientific integrity and personal safety. This guide provides a detailed, step-by-step protocol for the disposal of Methyl 2-(3-amino-4-chlorophenyl)acetate, a halogenated organic compound often used as a versatile building block in pharmaceutical synthesis.[1]

The procedures outlined here are grounded in established safety principles for handling chlorinated aromatic compounds. While a specific Safety Data Sheet (SDS) for this exact CAS number was not located in the available resources, the guidance is synthesized from SDSs of closely related isomers and the general principles for managing halogenated organic waste.[2][3][4][5]

Hazard Identification and Risk Assessment

Before handling any chemical, a thorough understanding of its potential hazards is essential. Based on data from structural analogs, Methyl 2-(3-amino-4-chlorophenyl)acetate should be handled as a substance that is hazardous.

Key potential hazards include:

• Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[2]

• Respiratory Irritation: May cause respiratory irritation if inhaled as a dust or aerosol.[2]

• Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.[3]

• Environmental Hazard: Like many chlorinated organic compounds, it may be toxic to aquatic life with long-lasting effects and should be prevented from entering drains or waterways.[2][6]

The following table summarizes the pertinent hazard and precautionary statements derived from related compounds.

Hazard Class	GHS Code	Description	Precautionary Measures (Examples)
Health Hazards	H315	Causes skin irritation.[2]	P280: Wear protective gloves/protective clothing.[2]
H319	Causes serious eye irritation.[2]	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[2]
H335	May cause respiratory irritation.[2]	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]
H302/312/332	Harmful if swallowed, in contact with skin, or if inhaled.[3]	P270: Do not eat, drink or smoke when using this product.[3]
Disposal	P501	Dispose of contents/container to an approved waste disposal plant.[2][3]	Follow the specific protocols outlined in this guide.

Personal Protective Equipment (PPE) and Safe Handling

The causality behind PPE selection is to create an impermeable barrier between the researcher and the chemical, mitigating the risks identified above.

• Engineering Controls: All handling and waste transfer operations must be conducted in a certified chemical fume hood to control exposure to dust and vapors.[3][4]

• Gloves: Wear nitrile gloves. Nitrile provides excellent resistance to a broad range of organic solvents and chemicals.[4] Always inspect gloves for tears or punctures before use and wash hands thoroughly after removal.

• Eye Protection: Chemical safety goggles are mandatory. A face shield should be used in addition to goggles when there is a significant risk of splashing.[2]

• Protective Clothing: A full-length laboratory coat must be worn and kept fastened.[3]

Core Disposal Protocol: Segregation and Collection

The cornerstone of effective chemical waste management is rigorous segregation. Halogenated organic compounds require specific disposal pathways, often involving high-temperature incineration, and must not be mixed with non-halogenated waste streams.[5][7]

Step-by-Step Collection Procedure:

• Identify the Correct Waste Stream: Classify any waste containing Methyl 2-(3-amino-4-chlorophenyl)acetate, including contaminated consumables (e.g., weighing paper, gloves), as "Halogenated Organic Waste."

• Select the Appropriate Container: Use a dedicated, chemically resistant container provided by your institution's Environmental Health & Safety (EHS) department. These are typically high-density polyethylene (HDPE) or coated glass containers clearly labeled for halogenated waste.[5] The use of metal cans is not recommended as halogenated solvents can degrade to form acids, which corrode metal.[5]

• Label the Container: Before adding any waste, ensure the container is accurately labeled with the words "Hazardous Waste," "Halogenated Organic Waste," and the full chemical names of all constituents.

• Transfer Waste:

  • Solid Waste: Carefully transfer the solid Methyl 2-(3-amino-4-chlorophenyl)acetate into the waste container using a dedicated spatula or scoop.

  • Contaminated Items: Place any contaminated gloves, wipes, or weighing paper directly into the designated solid halogenated waste container.

  • Solutions: If the compound is in solution, transfer the liquid to the appropriate liquid halogenated waste container.

• Keep Container Closed: The waste container must be securely closed at all times, except when actively adding waste.[4] This prevents the release of vapors into the laboratory.

• Storage: Store the sealed waste container in a designated Satellite Accumulation Area (SAA) away from incompatible materials such as strong acids, bases, and oxidizing agents.[5]

Disposal Workflow and Decision Logic

The following diagram illustrates the logical workflow for the proper disposal of Methyl 2-(3-amino-4-chlorophenyl)acetate, ensuring a compliant and safe process from generation to final pickup.

Caption: Logical workflow for the disposal of Methyl 2-(3-amino-4-chlorophenyl)acetate.

Management of Spills and Emergencies

Accidents can happen, and preparedness is key to mitigating their impact.

• For Small Spills:

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, cover the spill with an inert absorbent material such as sand or vermiculite.[3] Do not use combustible materials like paper towels.

  • Carefully sweep or scoop the absorbed material into a labeled container for halogenated waste.[8] Avoid creating dust.[8]

  • Clean the spill area with an appropriate solvent, and dispose of the cleaning materials as hazardous waste.

• For Large Spills:

  • Evacuate the laboratory immediately.[5]

  • Alert others in the vicinity and activate the fire alarm if necessary.

  • Close the laboratory doors and prevent entry.

  • Contact your institution's EHS or emergency response team immediately.[5] Do not attempt to clean up a large spill yourself.

Regulatory Adherence

This guidance provides a framework for safe disposal. However, it is imperative to operate in full compliance with all local, state, and federal regulations. In the United States, chemical waste generators must adhere to the guidelines set forth by the Environmental Protection Agency (EPA) under 40 CFR Part 261 and the Occupational Safety and Health Administration (OSHA).[9][10] Always consult your institution's EHS department for specific procedures and requirements.

References

• Methyl 2-amino-2-(3-chlorophenyl)acetate Safety Data Sheet. AK Scientific, Inc.Link

• Methyl 2-amino-2-(4-chlorophenyl)acetate Safety Data Sheet. Key Organics.Link

• Fmoc-Phe(4-CN)-OH Safety Data Sheet. AAPPTec, LLC.Link

• p-Aminophenylmercuric Acetate Safety Data Sheet. Merck Millipore.Link

• 4-Aminophenylacetic acid Safety Data Sheet. Sigma-Aldrich.Link

• N-(4-CHLOROPHENYL)-MALEIMIDE Safety Data Sheet. Sigma-Aldrich.Link

• Methyl acetate Safety Data Sheet. Fisher Scientific.Link

• Benzeneacetic acid, 4-amino- Safety Data Sheet. Fisher Scientific.Link

• tert-butyl 3-{[(2-chlorophenyl)methyl]amino}-2-methylpropanoate Safety Data Sheet. CymitQuimica.Link

• 1-[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-one Material Safety Data Sheet. Cole-Parmer.Link

• 3-AMINO-4-CHLOROPHENYLACETIC ACID METHYL ESTER Product Information. CymitQuimica.Link

• Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group, Northwestern University.Link

• Halogenated Solvents Safety Information. Washington State University.Link

• Hazard Communication - Appendix B. Occupational Safety and Health Administration (OSHA).Link

• 3-AMINO-4-CHLOROPHENYLACETIC ACID METHYL ESTER Product Information. LookChem.Link

• Labeling Halogenated Hydrocarbon Solvent Containers. ASTM International.Link

• Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds. eCFR :: Code of Federal Regulations.Link

• Chemical Waste Management Guide. Technion - Israel Institute of Technology.Link

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Personal protective equipment for handling Methyl 2-(3-amino-4-chlorophenyl)acetate

For the dedicated researcher, scientist, and drug development professional, the integrity of your work and your personal safety are paramount. This guide moves beyond a simple checklist to provide a deep, procedural understanding of the personal protective equipment (PPE) and handling protocols required for Methyl 2-(3-amino-4-chlorophenyl)acetate (CAS No. 59833-69-1). By understanding the why behind each step, you can foster a culture of safety and ensure the reliability of your results.

Hazard Profile: Understanding the Compound

Methyl 2-(3-amino-4-chlorophenyl)acetate is a substituted aromatic amine and a chlorinated hydrocarbon. This chemical structure necessitates a careful approach, as compounds in these classes can present significant health risks.[1] The known hazards associated with this specific compound (CAS 59833-69-1) are categorized as follows:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.[2]

• H319: Causes serious eye irritation.[2]

• H335: May cause respiratory irritation.[2]

The primary routes of exposure are inhalation, skin contact, eye contact, and ingestion.[2] Aromatic amines as a class are known for being readily absorbed through the skin, which can lead to systemic effects.[1] Therefore, preventing direct contact is a critical aspect of safe handling.

The Core of Protection: Selecting the Right PPE

A multi-layered approach to PPE is essential. The following recommendations are based on the known hazards and best practices for handling chlorinated aromatic amines.

PPE Component	Specification	Rationale
Hand Protection	Double-gloving: Nitrile inner glove, Neoprene or Butyl rubber outer glove.	Nitrile provides good general resistance and splash protection from a variety of chemicals, including weak acids and caustics.[3][4][5][6] However, its resistance to aromatic and halogenated hydrocarbons can be poor.[3][7] A more robust outer glove like Neoprene (excellent against acids, bases, oils, and alcohols) or Butyl rubber (excellent against ketones, esters, and highly corrosive acids) provides a necessary second barrier against the specific threats posed by this compound's structure.[4][8]
Eye & Face Protection	ANSI Z87.1-compliant safety goggles with side shields. A face shield is required when there is a significant risk of splashes.[9]	Protects against chemical splashes that can cause serious eye irritation.[2] A face shield offers a broader barrier for the entire face.[10]
Body Protection	Chemical-resistant lab coat or gown. For larger quantities or splash-prone procedures, a chemical-resistant apron or coveralls (e.g., Tyvek®) should be worn.[11][12]	Prevents skin contact and contamination of personal clothing.[2] The material should be selected based on the potential for exposure.
Respiratory Protection	Use in a certified chemical fume hood is mandatory. If engineering controls are insufficient or during a spill, a NIOSH-approved respirator with organic vapor cartridges is required.	The compound may cause respiratory irritation.[2] A fume hood is the primary engineering control to prevent inhalation of vapors or dust.[13] A respirator provides personal protection if these controls are not available or are breached.[10]

Operational Plan: From Preparation to Disposal

Adherence to a strict, logical workflow minimizes the risk of exposure and contamination. The following protocols provide a self-validating system for safe handling.

Workflow for Safe Handling

The following diagram illustrates the critical steps for safely handling Methyl 2-(3-amino-4-chlorophenyl)acetate.

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